Copper II nitrate hemipentahydrate

• CAS: 19004-19-4

Core Science & Biosynthesis

What is the chemical formula for Copper II nitrate hemipentahydrate?

An In-depth Technical Guide to Copper(II) Nitrate (B79036) Hemipentahydrate

Chemical Formula: Cu(NO₃)₂ · 2.5H₂O

This technical guide provides a comprehensive overview of copper(II) nitrate hemipentahydrate, a versatile inorganic compound with significant applications in research and industry. This document is intended for researchers, scientists, and professionals in drug development and other scientific fields, offering detailed information on its properties, synthesis, and key applications.

Physicochemical Properties

Copper(II) nitrate hemipentahydrate is a blue crystalline solid that is highly soluble in water and ethanol.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the air.[2]

Quantitative Data Summary

The following tables summarize key quantitative data for copper(II) nitrate hemipentahydrate.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Weight	232.59 g/mol	[2][3]
Appearance	Blue crystalline solid	[2][3]
Density	2.32 g/cm³	[3]
Melting Point	~115 °C	[1]
Boiling Point	170 °C (decomposes)	[3]
Solubility	Soluble in water, ethanol, and ammonia	[1]

Table 2: Crystallographic Data

Parameter	Value	Reference(s)
Crystal System	Monoclinic	[4]
Space Group	I2/c	[5]
a	16.455(3) Å	[5]
b	4.9384 Å	[4]
c	15.962(3) Å	[5]
β	93.764°	[4]
V	1295.00 ų	[5]
Z	8	[5]

Table 3: Magnetic Properties

Property	Value	Reference(s)
Magnetic Susceptibility (χ)	Antiferromagnetic behavior	[5][6]
g-factor (along b-axis)	2.35	[7]
Exchange Integral (J)	-5.14 k	[7]

Experimental Protocols

Synthesis of Copper(II) Nitrate Hemipentahydrate

A common method for the synthesis of hydrated copper(II) nitrate involves the reaction of copper metal or copper(II) oxide with nitric acid.[8]

Protocol:

• To a flask, add a measured amount of 65% nitric acid.[4]

• Slowly add small portions of copper(II) oxide, hydroxide, or hydroxycarbonate with continuous stirring until the copper compound is completely dissolved.[4]

• If using a carbonate, continue addition until the effervescence of carbon dioxide ceases.[4]

• Once the reaction is complete, filter the resulting solution to remove any unreacted solids.[4]

• The clear blue solution can then be used for crystal growth. For obtaining crystals of the hemipentahydrate, slow evaporation of the aqueous solution is recommended.[4]

Caution: The reaction of copper with nitric acid produces toxic nitrogen dioxide gas and should be performed in a well-ventilated fume hood.[9]

Catalytic Oxidative Coupling of 2,6-Dimethylphenol (B121312)

Copper(II) nitrate hemipentahydrate is an effective catalyst for the oxidative coupling of 2,6-dimethylphenol to produce polyphenylene ether (PPE), a high-performance thermoplastic.[1]

General Protocol:

• A copper(II) complex is typically formed in situ or pre-synthesized. For instance, tris(3,5-dimethylpyrazole)copper(II) nitrate has been shown to be an effective catalyst.[10]

• The catalyst is dissolved in a suitable solvent.

• 2,6-dimethylphenol is added to the reaction mixture.

• An oxidizing agent, such as hydrogen peroxide or air/oxygen, is introduced to initiate the polymerization.[10]

• The reaction is allowed to proceed at a controlled temperature, often room temperature.[10]

• The resulting polymer (polyphenylene ether) can be isolated and purified.

The reaction involves the formation of a phenoxy radical, which then undergoes C-O or C-C coupling. The selectivity towards PPE (C-O coupling) versus the diphenoquinone (B1195943) (C-C coupling) by-product can be influenced by the choice of ligands on the copper catalyst and the reaction conditions.[10]

Mandatory Visualizations

Thermal Decomposition Workflow of Copper(II) Nitrate Hemipentahydrate

The thermal decomposition of copper(II) nitrate hydrates is a multi-step process. Initially, the water of hydration is lost, followed by the decomposition of the anhydrous salt to form copper(II) oxide, nitrogen dioxide, and oxygen.[8][9]

Caption: Thermal decomposition pathway of Copper(II) nitrate hemipentahydrate.

References

• 1. Copper(II) nitrate hemi(pentahydrate), 98% 1000 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 2. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 3. Copper (II) Nitrate Hemipentahydrate - ProChem, Inc. [prochemonline.com]
• 4. Copper(II) nitrate - Crystal growing [en.crystalls.info]
• 5. chempap.org [chempap.org]
• 6. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 9. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]
• 10. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Physical Properties of Copper (II) Nitrate Hemipentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of copper (II) nitrate (B79036) hemipentahydrate, a compound of interest in various chemical and pharmaceutical applications. This document details the experimental methodologies for the determination of these properties and presents quantitative data in a clear, tabular format for ease of reference and comparison.

General Characteristics

Copper (II) nitrate hemipentahydrate, with the chemical formula Cu(NO₃)₂·2.5H₂O, is a blue crystalline solid.[1] It is a hygroscopic substance, meaning it readily absorbs moisture from the surrounding environment.[1] This compound is an inorganic salt that is highly soluble in water.

Quantitative Physical Properties

The key physical properties of copper (II) nitrate hemipentahydrate are summarized in the table below.

Property	Value	Units
Molecular Formula	Cu(NO₃)₂·2.5H₂O
Molecular Weight	232.59	g/mol
Appearance	Blue crystalline solid
Density	2.32	g/cm³
Melting Point	114.5 (decomposes)	°C
Boiling Point	Decomposes	°C
Solubility in Water	Soluble

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of copper (II) nitrate hemipentahydrate.

Determination of Density (Gas Pycnometry)

Gas pycnometry is a common and accurate method for determining the density of a solid material. The method relies on measuring the volume of the solid by detecting the pressure change of a known volume of an inert gas (typically helium) as it fills a chamber containing the sample.

Methodology:

• Calibration: The gas pycnometer is calibrated using a standard sphere of a known volume.

• Sample Preparation: A precisely weighed sample of copper (II) nitrate hemipentahydrate crystals is placed in the sample chamber.

• Analysis: The analysis is initiated, and the instrument automatically purges the chamber with helium gas to remove air and moisture. The gas is then expanded from a reference chamber into the sample chamber.

• Measurement: The pressure difference between the initial and final states is measured, from which the volume of the sample is calculated using the gas laws.

• Calculation: The density is then calculated by dividing the mass of the sample by its measured volume.

Determination of Solubility (Gravimetric Method)

The solubility of copper (II) nitrate hemipentahydrate in water can be determined by creating a saturated solution at a specific temperature and then measuring the concentration of the dissolved salt.

Methodology:

• Saturated Solution Preparation: An excess amount of copper (II) nitrate hemipentahydrate is added to a known volume of deionized water in a temperature-controlled flask.

• Equilibration: The solution is stirred for an extended period (e.g., 24 hours) at a constant temperature to ensure that equilibrium is reached and the solution is saturated.

• Sample Withdrawal: A known volume of the supernatant (the clear liquid above the undissolved solid) is carefully withdrawn using a heated pipette to prevent crystallization.

• Evaporation: The withdrawn sample is placed in a pre-weighed evaporating dish and heated in an oven at a temperature sufficient to evaporate the water (e.g., 105 °C) without decomposing the salt.

• Mass Determination: The evaporating dish containing the dry salt is cooled in a desiccator and then weighed. The mass of the dissolved salt is determined by subtracting the initial mass of the evaporating dish.

• Calculation: The solubility is expressed as grams of solute per 100 grams of solvent.

Crystal Structure Determination (Single-Crystal X-ray Diffraction)

Single-crystal X-ray diffraction is a powerful technique used to determine the precise arrangement of atoms within a crystal, providing information on bond lengths, bond angles, and the overall crystal packing.

Methodology:

• Crystal Selection: A high-quality single crystal of copper (II) nitrate hemipentahydrate with well-defined faces and no visible defects is selected under a microscope.

• Mounting: The crystal is mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to various orientations. The diffracted X-rays are detected by an area detector.

• Data Processing: The collected diffraction data is processed to determine the unit cell parameters and the symmetry of the crystal.

• Structure Solution and Refinement: The positions of the atoms in the crystal lattice are determined by solving the phase problem. The structural model is then refined to obtain the final crystal structure.

Thermal Analysis (Thermogravimetric Analysis - Differential Thermal Analysis)

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study the thermal stability and decomposition of copper (II) nitrate hemipentahydrate. TGA measures the change in mass of a sample as a function of temperature, while DTA measures the difference in temperature between a sample and a reference material.

Methodology:

• Sample Preparation: A small, accurately weighed sample of copper (II) nitrate hemipentahydrate is placed in a crucible.

• Instrument Setup: The crucible is placed in the TGA-DTA instrument. The desired temperature program (e.g., heating from room temperature to 500 °C at a constant rate of 10 °C/min) and atmosphere (e.g., nitrogen or air) are set.

• Analysis: The analysis is started, and the instrument records the sample's mass and the temperature difference as a function of the furnace temperature.

• Data Interpretation: The resulting TGA curve shows mass loss steps corresponding to the loss of water of hydration and the decomposition of the nitrate to copper oxide. The DTA curve shows endothermic or exothermic peaks associated with these processes. The decomposition of hydrated copper nitrate to "basic copper nitrate" occurs around 80 °C, which then converts to copper (II) oxide at approximately 180 °C.[2]

Experimental Workflows and Logical Relationships

The following diagrams illustrate key experimental workflows related to copper (II) nitrate hemipentahydrate.

Caption: Synthesis of Copper (II) Nitrate Hemipentahydrate.

Caption: Thermal Decomposition of Copper (II) Nitrate Hemipentahydrate.

References

• 1. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 2. Copper(II) nitrate - Wikipedia [en.wikipedia.org]

Unveiling the Precise Architecture of Copper(II) Nitrate Hemipentahydrate: A Technical Guide

For researchers, scientists, and professionals in drug development, a thorough understanding of the crystal structure of active pharmaceutical ingredients and their intermediates is paramount. This technical guide provides an in-depth analysis of the crystal structure of copper(II) nitrate (B79036) hemipentahydrate (Cu(NO₃)₂·2.5H₂O), a compound of interest in various chemical and pharmaceutical applications.

This document details the crystallographic parameters, molecular geometry, and the intricate network of interactions within the crystal lattice of Cu(NO₃)₂·2.5H₂O. The experimental methodology for single-crystal X-ray diffraction, the definitive technique for structure elucidation, is also outlined.

Crystallographic Data Summary

The crystal structure of copper(II) nitrate hemipentahydrate has been determined by single-crystal X-ray diffraction. The compound crystallizes in the monoclinic system with the space group I2/c.[1] This arrangement indicates a specific set of symmetry operations that define the repeating unit of the crystal lattice. The fundamental building block of the crystal, the unit cell, is defined by the following parameters:

Parameter	Value
a	16.455 ± 0.003 Å
b	4.041 ± 0.001 Å
c	15.962 ± 0.003 Å
β	93.75 ± 0.01°
Volume (V)	1295.00 ų
Formula Units per Unit Cell (Z)	8

Table 1: Unit Cell Parameters of Cu(NO₃)₂·2.5H₂O.[1]

Molecular Geometry and Coordination Environment

The coordination sphere of the copper(II) ion is a key feature of the crystal structure. Each copper ion is coordinated by oxygen atoms from both water molecules and nitrate groups, resulting in a distorted coordination environment. The precise arrangement is crucial for understanding the compound's chemical reactivity and physical properties.

The following tables summarize the key interatomic distances and bond angles within the crystal structure of Cu(NO₃)₂·2.5H₂O, providing a quantitative description of the molecular geometry.

Bond	Distance (Å)
Cu - O(1)	1.989
Cu - O(4)	2.032
Cu - O(7)	1.948
Cu - O(8)	1.948
N(1) - O(1)	1.284
N(1) - O(2)	1.229
N(1) - O(3)	1.229
N(2) - O(4)	1.291
N(2) - O(5)	1.240
N(2) - O(6)	1.218

Table 2: Selected Interatomic Distances in Cu(NO₃)₂·2.5H₂O.[1]

Atoms	Angle (°)
O(1) - Cu - O(4)	90.0
O(1) - Cu - O(7)	90.1
O(1) - Cu - O(8)	169.8
O(4) - Cu - O(7)	168.8
O(4) - Cu - O(8)	88.8
O(7) - Cu - O(8)	92.2
O(1) - N(1) - O(2)	121.5
O(1) - N(1) - O(3)	118.0
O(2) - N(1) - O(3)	120.5
O(4) - N(2) - O(5)	117.4
O(4) - N(2) - O(6)	119.5
O(5) - N(2) - O(6)	123.1

Table 3: Selected Bond Angles in Cu(NO₃)₂·2.5H₂O.[1]

Experimental Protocols: Single-Crystal X-ray Diffraction

The determination of the crystal structure of Cu(NO₃)₂·2.5H₂O is achieved through the technique of single-crystal X-ray diffraction. The following protocol provides a detailed methodology for this key experiment.

1. Crystal Growth and Selection:

• Single crystals of Cu(NO₃)₂·2.5H₂O suitable for X-ray diffraction can be grown by slow evaporation of a saturated aqueous solution of copper(II) nitrate.

• A high-quality single crystal, typically with dimensions of 0.1-0.3 mm, free of cracks and other defects, is selected under a microscope.

2. Data Collection:

• The selected crystal is mounted on a goniometer head.

• Data collection is performed on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a detector.

• The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

• A series of diffraction images are collected as the crystal is rotated through a range of angles.

3. Data Processing:

• The collected diffraction images are processed to determine the intensities and positions of the Bragg reflections.

• The unit cell parameters and the space group are determined from the diffraction pattern.

• The reflection intensities are corrected for various factors, including polarization, absorption, and Lorentz effects.

4. Structure Solution and Refinement:

• The initial positions of the heavy atoms (Cu) are determined using direct methods or Patterson methods.

• The remaining non-hydrogen atoms (O, N) are located from the difference Fourier maps.

• The atomic positions and their anisotropic displacement parameters are refined using a full-matrix least-squares method against the experimental data.

• Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• The final structural model is validated using various crystallographic criteria.

Visualizations

To further elucidate the complex relationships within the crystal structure and the experimental process, the following diagrams are provided.

Experimental Workflow for Crystal Structure Determination.

Coordination Environment of the Copper(II) Ion.

References

• 1. chempap.org [chempap.org]

Solubility of Copper II nitrate hemipentahydrate in water and organic solvents.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of copper(II) nitrate (B79036) hemipentahydrate (Cu(NO₃)₂·2.5H₂O) in aqueous and organic solvents. This document is intended to be a valuable resource for laboratory researchers, chemists, and professionals in the pharmaceutical and drug development industries who utilize this compound in their work.

Introduction to Copper(II) Nitrate Hemipentahydrate

Copper(II) nitrate hemipentahydrate is a blue crystalline solid that serves as a common source of copper(II) ions in various chemical syntheses.[1][2] It is known to be hygroscopic, meaning it readily absorbs moisture from the air.[2] This compound and its various hydrated forms are utilized in a range of applications, including as catalysts, in organic synthesis, for electroplating, and in the preparation of other copper compounds.[2] Understanding its solubility is critical for its effective use in these applications, particularly in solution-based reactions and formulation development.

Solubility Profile

Data Presentation

The following table summarizes the available qualitative and quantitative solubility data for copper(II) nitrate and its common hydrates. It is important to note that the quantitative data presented is for the trihydrate and hexahydrate forms and should be used as an indicator of the expected solubility behavior of the hemipentahydrate form.

Solvent	Copper(II) Nitrate Hemipentahydrate (Qualitative)	Copper(II) Nitrate Trihydrate (Quantitative)	Copper(II) Nitrate Hexahydrate (Quantitative)
Water	Highly Soluble[1]	381 g/100 mL (40 °C)[5][7]	243.7 g/100 mL (80 °C)[5][6][7]
666 g/100 mL (80 °C)[5][7]
Ethanol	Soluble[4]	Very Soluble[7]	-
Ammonia	Soluble[4]	Very Soluble[7]	-
Acetone	Slightly Soluble[2]	-	-
Ethyl Acetate	Insoluble[6][7]	-	-

Experimental Protocols for Solubility Determination

The solubility of a compound like copper(II) nitrate hemipentahydrate can be determined experimentally using several well-established methods. Given its distinct blue color in solution, both gravimetric and spectroscopic methods are highly suitable.

Gravimetric Method

The gravimetric method is a fundamental technique for determining the solubility of a solid in a liquid. It involves preparing a saturated solution, separating a known volume of the solution from the excess solid, evaporating the solvent, and weighing the remaining solute.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of copper(II) nitrate hemipentahydrate to a known volume of the desired solvent (e.g., deionized water, ethanol) in a sealed, temperature-controlled vessel.

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) at a constant temperature to ensure equilibrium is reached. The presence of undissolved solid is crucial to confirm saturation.

• Sample Collection:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a precise volume of the clear supernatant using a calibrated pipette. To avoid transferring any solid particles, a filter can be attached to the pipette tip.

• Solvent Evaporation:

  • Transfer the collected supernatant to a pre-weighed, dry evaporating dish.

  • Gently heat the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the copper(II) nitrate hemipentahydrate (e.g., below its decomposition temperature of approximately 170°C[3]).

• Mass Determination:

  • Once the solvent has completely evaporated, cool the evaporating dish in a desiccator to prevent moisture absorption.

  • Weigh the evaporating dish containing the dried copper(II) nitrate hemipentahydrate.

  • The mass of the dissolved solute is the final mass minus the initial mass of the empty evaporating dish.

• Calculation of Solubility:

  • Solubility ( g/100 mL) = (Mass of solute / Volume of supernatant collected) x 100

UV-Visible Spectrophotometry Method

The blue color of aqueous and alcoholic solutions of copper(II) nitrate is due to the d-d transitions of the solvated copper(II) ion, which can be quantified using UV-Visible spectrophotometry. This method relies on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species.

Methodology:

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of copper(II) nitrate hemipentahydrate in the desired solvent with known concentrations. The concentration range should bracket the expected solubility.

• Generation of a Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for the copper(II) complex in the chosen solvent using a UV-Visible spectrophotometer.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The relationship should be linear, and the equation of the line (y = mx + c) should be determined.

• Preparation of Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (Section 3.1, step 1).

• Sample Preparation and Analysis:

  • Withdraw a small, precise volume of the clear supernatant from the saturated solution.

  • Dilute the sample with a known volume of the solvent to bring the concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at the same λmax.

• Calculation of Solubility:

  • Use the equation of the calibration curve to determine the concentration of the diluted sample from its absorbance.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  • Convert the concentration (e.g., from mol/L) to the desired solubility units (e.g., g/100 mL).

Visualizing Experimental and Logical Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols for determining the solubility of copper(II) nitrate hemipentahydrate.

Caption: Experimental workflow for solubility determination.

Caption: Logical workflow for a solubility study.

Conclusion

While quantitative solubility data for copper(II) nitrate hemipentahydrate remains a gap in readily accessible literature, its qualitative solubility in water and polar organic solvents is well-established. For researchers requiring precise solubility values, the experimental protocols for gravimetric and UV-Visible spectrophotometric analysis outlined in this guide provide robust and reliable methods for determination. The choice of method will depend on the available equipment and the specific requirements of the research. Careful execution of these protocols will yield accurate and reproducible solubility data, which is essential for the successful application of this compound in scientific research and development.

References

• 1. americanelements.com [americanelements.com]
• 2. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 3. Copper (II) Nitrate Hemipentahydrate - ProChem, Inc. [prochemonline.com]
• 4. Copper(II) nitrate hemi(pentahydrate), 98% 1000 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 5. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 6. Copper(II) nitrate hemi(pentahydrate) (Cu(NO3)2•2.5H2O)-Lump - FUNCMATER [funcmater.com]
• 7. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]

An In-Depth Technical Guide to the Synthesis of Copper(II) Nitrate Hemipentahydrate from Copper Metal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of copper(II) nitrate (B79036) hemipentahydrate (Cu(NO₃)₂·2.5H₂O) from elemental copper. The document details the underlying chemistry, a step-by-step experimental protocol, and relevant quantitative data.

Introduction

Copper(II) nitrate and its hydrates are versatile reagents in various chemical applications. They serve as catalysts in organic synthesis, precursors for the preparation of copper oxide nanoparticles, and as a source of copper(II) ions in coordination chemistry.[1] The hemipentahydrate is one of the common hydrated forms of copper(II) nitrate.[2] This guide focuses on the direct synthesis of copper(II) nitrate hemipentahydrate from the reaction of copper metal with nitric acid.

The fundamental reaction involves the oxidation of copper metal by nitric acid, which is a strong oxidizing agent. The reaction is exothermic and produces toxic nitrogen dioxide gas, necessitating careful handling and a well-ventilated environment.[3]

Chemical Reactions and Stoichiometry

The reaction between copper metal and concentrated nitric acid proceeds as follows:

Overall Reaction: Cu(s) + 4HNO₃(aq) → Cu(NO₃)₂(aq) + 2NO₂(g) + 2H₂O(l)

The stoichiometry of this reaction is crucial for calculating the theoretical yield of the product. For every one mole of copper metal reacted, one mole of copper(II) nitrate is produced.

Quantitative Data

The following tables summarize the key quantitative data for the reactants and the product.

Table 1: Properties of Reactants

Reactant	Molar Mass ( g/mol )	Density	Relevant Hazards
Copper (Cu)	63.55	8.96 g/cm³	Flammable solid (powder)
Nitric Acid (HNO₃)	63.01	~1.42 g/cm³ (68%)	Severe skin burns and eye damage, Oxidizer

Table 2: Properties of Copper(II) Nitrate Hemipentahydrate

Property	Value
Chemical Formula	Cu(NO₃)₂·2.5H₂O
Molar Mass	232.59 g/mol [2]
Appearance	Blue crystalline solid[1]
Melting Point	114 °C[1]
CAS Number	19004-19-4[4]
Hazards	Oxidizer, Harmful if swallowed, Causes severe skin burns and eye damage, Very toxic to aquatic life[4]

Table 3: Theoretical Yield Calculation Example

Starting Material	Mass of Copper	Moles of Copper	Moles of Cu(NO₃)₂·2.5H₂O (Theoretical)	Theoretical Yield of Cu(NO₃)₂·2.5H₂O (g)
Copper Metal	10.0 g	0.157 mol	0.157 mol	36.52 g

Experimental Protocol

This protocol details the synthesis of copper(II) nitrate hemipentahydrate from copper metal.

4.1. Materials and Equipment

• Copper metal (turnings or wire)

• Concentrated nitric acid (68%)

• Distilled water

• Beaker (250 mL)

• Graduated cylinders

• Glass stirring rod

• Hot plate

• Fume hood

• Buchner funnel and flask

• Filter paper

• Evaporating dish

• Desiccator

4.2. Procedure

• Reaction Setup: In a fume hood, place a 250 mL beaker on a hot plate (do not turn on the heat initially). Add 10.0 g of copper metal to the beaker.

• Reaction with Nitric Acid: Carefully and slowly add 40 mL of concentrated nitric acid to the beaker containing the copper. The reaction will begin immediately, producing a greenish-blue solution and reddish-brown nitrogen dioxide gas. The reaction is exothermic, and the beaker will become warm.

• Completion of Reaction: Gently swirl the beaker to ensure all the copper reacts. If the reaction slows down, the hot plate can be set to a very low temperature (around 50-60 °C) to facilitate the dissolution of the remaining copper. Do not boil the solution.

• Dilution: Once all the copper has dissolved, remove the beaker from the hot plate and allow it to cool to room temperature. Slowly add 50 mL of distilled water to the solution. The color should change to a distinct blue.

• Crystallization: Transfer the blue solution to an evaporating dish. Gently heat the solution on a hot plate to concentrate it. Heat until the solution becomes syrupy, but do not heat to dryness to avoid the formation of basic copper salts.

• Cooling and Crystal Formation: Remove the evaporating dish from the heat and allow it to cool slowly to room temperature. Blue crystals of copper(II) nitrate hydrate (B1144303) will form. To encourage further crystallization, the dish can be placed in an ice bath.

• Isolation of Crystals: Isolate the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold distilled water to remove any residual nitric acid.

• Drying: Carefully transfer the crystals to a watch glass and dry them in a desiccator over a suitable drying agent (e.g., anhydrous calcium chloride). Do not heat the crystals in an oven, as this can lead to decomposition.[5] The final product is hygroscopic and should be stored in a tightly sealed container.[1]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of copper(II) nitrate hemipentahydrate.

Safety Precautions

• Nitric Acid: Concentrated nitric acid is highly corrosive and a strong oxidizing agent. Always handle it in a fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Nitrogen Dioxide Gas: The reaction produces nitrogen dioxide (NO₂), which is a toxic and corrosive gas. The entire experiment must be conducted in a well-ventilated fume hood.

• Exothermic Reaction: The reaction is exothermic and can generate significant heat. Add the nitric acid slowly and avoid overheating.

• Disposal: Dispose of all chemical waste according to institutional and local regulations.

This guide provides a detailed framework for the synthesis of copper(II) nitrate hemipentahydrate. Adherence to the experimental protocol and safety precautions is essential for a successful and safe synthesis.

References

• 1. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 2. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 3. npalayman.weebly.com [npalayman.weebly.com]
• 4. Copper (II) Nitrate Hemipentahydrate - ProChem, Inc. [prochemonline.com]
• 5. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]

An In-Depth Analysis of the Molar Mass and Molecular Weight of Copper(II) Nitrate Hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

This technical guide provides a detailed calculation and explanation of the molar mass and molecular weight of copper(II) nitrate (B79036) hemipentahydrate. The intended audience for this document includes researchers, scientists, and professionals in the field of drug development who require precise data for experimental and developmental work.

Understanding Molar Mass and Molecular Weight

Before proceeding to the calculations, it is essential to distinguish between molar mass and molecular weight.

• Molar Mass is the mass of one mole of a substance, expressed in grams per mole ( g/mol ). A mole is defined as Avogadro's number (approximately 6.022 x 10²³) of particles (atoms, molecules, ions, etc.).

• Molecular Weight is the mass of a single molecule of a substance, expressed in atomic mass units (amu). It is a dimensionless quantity that is numerically equal to the molar mass.

Calculation of Molar Mass

The molar mass of Cu(NO₃)₂·2.5H₂O is determined by summing the atomic masses of its constituent elements, taking into account the number of atoms of each element in the chemical formula.

The chemical formula can be broken down into the anhydrous salt, copper(II) nitrate (Cu(NO₃)₂), and the water of hydration (2.5H₂O).

1. Molar Mass of Copper(II) Nitrate (Cu(NO₃)₂)

The molar mass of the anhydrous salt is calculated as follows:

• Copper (Cu): 1 x 63.546 g/mol = 63.546 g/mol

• Nitrogen (N): 2 x 14.007 g/mol = 28.014 g/mol [1][2]

• Oxygen (O): 6 x 15.999 g/mol = 95.994 g/mol [3][4]

Molar Mass of Cu(NO₃)₂ = 63.546 + 28.014 + 95.994 = 187.554 g/mol

2. Molar Mass of Water (H₂O)

The molar mass of a single water molecule is:

• Hydrogen (H): 2 x 1.008 g/mol = 2.016 g/mol [3]

• Oxygen (O): 1 x 15.999 g/mol = 15.999 g/mol [3][4]

Molar Mass of H₂O = 2.016 + 15.999 = 18.015 g/mol

3. Molar Mass of Copper(II) Nitrate Hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

The total molar mass of the hydrated compound is the sum of the molar mass of the anhydrous salt and 2.5 times the molar mass of water:

Molar Mass of Cu(NO₃)₂·2.5H₂O = Molar Mass of Cu(NO₃)₂ + 2.5 x Molar Mass of H₂O Molar Mass of Cu(NO₃)₂·2.5H₂O = 187.554 g/mol + 2.5 x 18.015 g/mol Molar Mass of Cu(NO₃)₂·2.5H₂O = 187.554 g/mol + 45.0375 g/mol Molar Mass of Cu(NO₃)₂·2.5H₂O = 232.5915 g/mol

Data Presentation

The atomic and molar masses used in the calculation are summarized in the table below for clarity and ease of comparison.

Element/Compound	Symbol/Formula	Atomic/Molar Mass ( g/mol )
Copper	Cu	63.546[5][6]
Nitrogen	N	14.007[1][2]
Oxygen	O	15.999[3][4]
Hydrogen	H	1.008[3]
Copper(II) Nitrate	Cu(NO₃)₂	187.554
Water	H₂O	18.015
Copper(II) Nitrate Hemipentahydrate	Cu(NO₃)₂·2.5H₂O	232.5915

Molecular Weight

The molecular weight of Cu(NO₃)₂·2.5H₂O is numerically equivalent to its molar mass, with the units expressed in atomic mass units (amu).

Molecular Weight of Cu(NO₃)₂·2.5H₂O = 232.5915 amu

Visual Representation of the Calculation

The logical flow of the molar mass calculation for copper(II) nitrate hemipentahydrate is depicted in the following diagram.

Molar mass calculation workflow for Cu(NO₃)₂·2.5H₂O.

References

• 1. #7 - Nitrogen - N [hobart.k12.in.us]
• 2. Nitrogen - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 3. Atomic Mass | Periodic Table of Elements - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Oxygen - Wikipedia [en.wikipedia.org]
• 5. Chemical Elements.com - Copper (Cu) [chemicalelements.com]
• 6. Copper - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]

A Technical Guide to the Hygroscopic Nature of Cupric Nitrate Hemipentahydrate for Researchers and Drug Development Professionals

Introduction: Cupric nitrate (B79036) hemipentahydrate, with the chemical formula Cu(NO₃)₂·2.5H₂O, is a blue crystalline solid known for its hygroscopic nature. This property, the ability to attract and hold water molecules from the surrounding environment, is a critical consideration for its handling, storage, and application in various scientific and industrial fields, including catalysis, organic synthesis, and potentially in pharmaceutical formulations. Understanding and quantifying the hygroscopic behavior of this compound is essential for ensuring its stability, quality, and performance. This technical guide provides an in-depth overview of the hygroscopic characteristics of cupric nitrate hemipentahydrate, detailed experimental protocols for its analysis, and a summary of its key physical and chemical properties.

Core Properties of Cupric Nitrate Hemipentahydrate

Cupric nitrate exists in several hydrated forms, with the hemipentahydrate being a common variant. Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Formula	Cu(NO₃)₂·2.5H₂O
Molecular Weight	232.59 g/mol
Appearance	Blue crystalline solid
Hygroscopic Nature	Readily absorbs moisture from the air
Solubility	Soluble in water and alcohol
Melting Point	Decomposes upon heating
Stability	Stable at room temperature in closed containers

Understanding the Hygroscopicity of Cupric Nitrate Hemipentahydrate

The hygroscopicity of a substance is characterized by its tendency to absorb moisture from the atmosphere. This behavior is dictated by the environmental relative humidity (RH) and temperature. For a hygroscopic salt like cupric nitrate hemipentahydrate, a critical relative humidity (CRH) exists, above which the salt will deliquesce, or absorb enough water to dissolve and form a solution.

Relative Humidity (%)	Water Absorption (% w/w) (Illustrative)	Observations
0-10	< 0.1	Minimal surface adsorption.
10-30	0.1 - 0.5	Gradual increase in water uptake.
30-50	0.5 - 2.0	Significant water absorption, potential for physical changes.
> CRH (e.g., >50-60%)	> 2.0 and increasing	Deliquescence occurs, forming a saturated solution.

Note: The values in this table are illustrative and represent the typical behavior of a hygroscopic salt. Actual values for cupric nitrate hemipentahydrate would need to be determined experimentally.

Experimental Protocols for Characterizing Hygroscopicity

To accurately quantify the hygroscopic nature of cupric nitrate hemipentahydrate, several analytical techniques can be employed. The following sections detail the methodologies for three key experimental protocols.

Dynamic Vapor Sorption (DVS) Analysis

Dynamic Vapor Sorption (DVS) is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled environment of varying relative humidity at a constant temperature. This method is ideal for generating moisture sorption isotherms, which plot the equilibrium water content of a material as a function of RH.

Methodology:

• Sample Preparation: A small, accurately weighed sample of cupric nitrate hemipentahydrate (typically 5-20 mg) is placed in the DVS instrument's microbalance sample pan.

• Drying: The sample is initially dried by exposing it to a stream of dry nitrogen (0% RH) at the desired experimental temperature (e.g., 25°C) until a stable mass is achieved. This establishes the dry mass of the sample.

• Sorption Phase: The relative humidity of the gas stream is increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the sample mass is continuously monitored until it reaches equilibrium (i.e., the rate of mass change is below a predefined threshold).

• Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar stepwise manner back to 0% RH, again allowing the sample to reach mass equilibrium at each step.

• Data Analysis: The change in mass at each RH step is used to calculate the percentage of water absorbed or desorbed. The data is then plotted as a moisture sorption isotherm (mass change vs. RH).

A Comprehensive Technical Guide to Copper (II) Nitrate Hemipentahydrate for Research and Development

CAS Number: 19004-19-4

This technical guide provides an in-depth overview of Copper (II) nitrate (B79036) hemipentahydrate, tailored for researchers, scientists, and professionals in drug development. The document details its chemical and physical properties, outlines key experimental protocols for its application, and provides essential safety and handling information.

Chemical and Physical Properties

Copper (II) nitrate hemipentahydrate is a blue, crystalline inorganic salt.[1][2] It is hygroscopic, meaning it readily absorbs moisture from the air.[2] This compound is highly soluble in water, ethanol (B145695), and ammonia.[3][4][5] Key quantitative properties are summarized in Table 1.

Table 1: Physicochemical Properties of Copper (II) Nitrate Hemipentahydrate

Property	Value	References
CAS Number	19004-19-4	[1][3][6][7][8]
Molecular Formula	Cu(NO₃)₂ · 2.5H₂O	[1][2][6][7]
Molecular Weight	232.59 g/mol	[1][3][6][7]
Appearance	Blue crystalline solid	[1][2][8]
Density	2.32 g/cm³	[1][5][8]
Melting Point	112 - 115 °C (decomposes)	[1][2][8]
Boiling Point	170 °C (decomposes)	[4][8]
Solubility	Soluble in water and alcohols	[2][4]
EC Number	221-838-5	[3][7]
PubChem CID	167780	[1][9]

Key Applications and Experimental Protocols

Copper (II) nitrate hemipentahydrate is a versatile precursor and reagent in various fields, including materials science, catalysis, and synthetic chemistry.

Synthesis of Copper Oxide (CuO) Nanoparticles

Copper (II) nitrate is a common precursor for the synthesis of copper oxide nanoparticles, which have applications in catalysis, electronics, and antimicrobial coatings.[1]

This protocol describes a simple and efficient route to synthesize CuO nanoparticles at room temperature.

• Prepare Solutions:

  • Dissolve 366 mg of Copper (II) nitrate hemipentahydrate in 50 mL of deionized water.

  • Separately, prepare a solution of a precipitating agent, such as sodium hydroxide (B78521) (NaOH), in deionized water.

• Precipitation:

  • Sonicate the copper nitrate solution for 1 hour, followed by stirring for another hour.

  • Slowly add the NaOH solution dropwise to the copper nitrate solution under vigorous stirring. This will form a copper hydroxide precipitate.

• Conversion to Oxide:

  • Heat the mixture containing the precipitate to 90°C for 2 hours to facilitate the decomposition of copper hydroxide to copper oxide.

• Isolation and Purification:

  • Allow the black precipitate of CuO nanoparticles to settle.

  • Centrifuge the mixture to separate the nanoparticles.

  • Wash the collected nanoparticles multiple times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the purified nanoparticles in an oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.

CuO Nanoparticle Synthesis Workflow

Catalyst for Oxidative Coupling of 2,6-Dimethylphenol (B121312)

Copper (II) nitrate is a key component in catalysts used for the oxidative coupling of 2,6-dimethylphenol to produce poly(2,6-dimethyl-1,4-phenylene ether) (PPE), an important engineering polymer.[4] The catalyst is typically a copper-amine complex.

• Catalyst Preparation (In-situ):

  • In a reaction vessel equipped with a stirrer and an oxygen inlet, dissolve a catalytic amount of Copper (II) nitrate hemipentahydrate in a suitable solvent, such as toluene (B28343) or acetonitrile.

  • Add an amine ligand, such as N,N,N',N'-tetramethylethylenediamine (TMEDA) or pyridine, to the solution. A molar excess of the ligand relative to the copper salt is typically used.

  • Stir the mixture to form the copper-amine catalyst complex.

• Polymerization:

  • Dissolve 2,6-dimethylphenol (the monomer) in the same solvent and add it to the catalyst solution.

  • Bubble oxygen through the reaction mixture continuously while maintaining a constant temperature (e.g., 20-40°C).

  • Monitor the reaction progress over several hours. The formation of the polymer is often indicated by an increase in viscosity.

• Product Isolation:

  • Precipitate the polymer by pouring the reaction mixture into a non-solvent, such as methanol.

  • Filter the precipitated PPE, wash it with fresh non-solvent, and dry it under vacuum.

Oxidative Coupling Polymerization Workflow

Precursor for Coordination Polymers and Metal-Organic Frameworks (MOFs)

Copper (II) nitrate hemipentahydrate serves as a copper ion source for the synthesis of coordination polymers and MOFs. These materials have potential applications in gas storage, separation, and catalysis.

This protocol describes the synthesis of a coordination polymer using Copper (II) nitrate, terephthalic acid, and 4,4'-bipyridine (B149096).

• Prepare Reagent Mixture:

  • In a Teflon-lined stainless steel autoclave, combine Copper (II) nitrate hemipentahydrate, terephthalic acid, and 4,4'-bipyridine in a 1:1:1 molar ratio.

• Add Solvent:

  • Add a solvent mixture of 50% aqueous ethanol to the reagents.

• Solvothermal Reaction:

  • Seal the autoclave and place it in an oven.

  • Heat the mixture to 180°C and maintain this temperature for 24 hours.

• Cooling and Isolation:

  • Allow the autoclave to cool slowly to room temperature.

  • Collect the resulting crystals by filtration.

• Washing and Drying:

  • Wash the crystals with water and acetone (B3395972) to remove any unreacted starting materials.

  • Dry the final product in air.

Role of Copper (II) Nitrate as a Precursor

Safety and Handling

Copper (II) nitrate hemipentahydrate is a hazardous substance and requires careful handling. It is a strong oxidizer and may cause or intensify fire. Contact with combustible materials should be avoided.

Table 2: Hazard Identification and Safety Precautions

Hazard Class	GHS Pictogram	Hazard Statement	Precautionary Measures
Oxidizing Solid	🔥	H271: May cause fire or explosion; strong oxidizer.	P210: Keep away from heat. P220: Keep/Store away from clothing/ combustible materials.
Corrosive	corrosive	H314: Causes severe skin burns and eye damage.	P260: Do not breathe dust. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Acute Toxicity (Oral)	exclamation mark	H302: Harmful if swallowed.	P270: Do not eat, drink or smoke when using this product. P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Hazardous to the Aquatic Environment	environment	H410: Very toxic to aquatic life with long lasting effects.	P273: Avoid release to the environment.

Toxicological Information: This compound is potentially toxic to the kidneys and liver.[9] Inhalation may cause severe irritation of the upper respiratory tract. Chronic exposure may lead to methemoglobinemia.

Handling and Storage: Use in a well-ventilated area, preferably under a chemical fume hood. Store in a tightly closed container in a cool, dry place away from incompatible substances such as reducing agents, organic materials, and powdered metals.[4] Ensure that eyewash stations and safety showers are readily accessible.

First Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek urgent medical attention.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek immediate medical attention.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. Hydrothermal Synthesis, Structural Characterization, and Interaction Mechanism with DNA of Copper(II) Complex Containing 2,2'-Bipyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective oxidative para C–C dimerization of 2,6-dimethylphenol - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Controlled hydrothermal synthesis of copper(II or I,II) coordination polymers via pH-dependent in situ metal/ligand redox reactions - Xi'an Jiaotong University [scholar.xjtu.edu.cn:443]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Technical Guide to the Thermal Decomposition of Hydrated Copper(II) Nitrate

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrated copper(II) nitrate (B79036), most commonly found as the trihydrate (Cu(NO₃)₂·3H₂O), is a crystalline solid with significant applications in various fields, including organic synthesis, as a precursor for catalysts, and in the preparation of copper-based materials. Its thermal decomposition is a complex, multi-stage process involving dehydration, thermohydrolysis, and the eventual formation of copper(II) oxide. Understanding the precise mechanism, intermediate products, and decomposition temperatures is critical for controlling reactions and synthesizing materials with desired properties. This guide provides an in-depth analysis of the thermal decomposition behavior of hydrated copper(II) nitrate, supported by quantitative data and detailed experimental methodologies.

The General Decomposition Pathway

The thermal decomposition of hydrated copper(II) nitrate is not a simple, single-step reaction. The process is highly dependent on factors such as heating rate and the surrounding atmosphere. The generally accepted pathway begins with the loss of water of crystallization (dehydration). This is often accompanied by thermohydrolysis, where the water molecules react with the nitrate salt to form a basic copper nitrate intermediate and gaseous nitric acid.[1] This intermediate subsequently decomposes at higher temperatures to yield the final solid product, copper(II) oxide (CuO), along with gaseous nitrogen dioxide and oxygen.[2][3]

The overall, simplified reaction for the decomposition of the anhydrous salt is: 2Cu(NO₃)₂(s) → 2CuO(s) + 4NO₂(g) + O₂(g)[3][4]

However, starting from the hydrated form, the process involves several distinct stages and intermediates.[1][5]

Figure 1: Thermal Decomposition Pathway of Cu(NO₃)₂·3H₂O

Quantitative Decomposition Data

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques used to obtain quantitative data on the thermal decomposition process. The following tables summarize key data points from studies on copper(II) nitrate hydrates.

Table 1: Decomposition Temperatures of Copper(II) Nitrate Hydrates

Compound	Decomposition Onset Temperature	Process	Reference
Cu(NO₃)₂·6H₂O	26.4 °C	Decomposition	[6]
Cu(NO₃)₂·3H₂O	80 °C	Converts to basic copper nitrate [Cu₂(NO₃)(OH)₃]	[6]
Basic Copper Nitrate	180 °C	Converts to CuO	[6]
Anhydrous Cu(NO₃)₂	200-280 °C	Decomposes to CuO, NO₂, O₂	[7][8]
Final CuO Formation	182-312 °C	Final decomposition stage	[5]

Table 2: TGA Mass Loss Data for Cu(NO₃)₂·3H₂O [9]

Atmosphere	Temperature Range	Mass Loss (%)	Associated Process & Evolved Gases
Air	103 - 225 °C	39.71%	Dehydration and initial decomposition (H₂O, NOx)
225 - 347 °C	22.87%	Decomposition of intermediate to CuO
Argon	84 - 208 °C	35.42%	Dehydration and initial decomposition (H₂O, NOx)
> 208 °C	-	Further decomposition (O₂, NOx)

Note: The theoretical mass percentage of water in Cu(NO₃)₂·3H₂O is approximately 22.4%. The initial mass loss exceeding this value confirms that the decomposition of the nitrate group begins alongside dehydration.[9]

Experimental Protocols

The characterization of the thermal decomposition of hydrated copper nitrate relies on several key analytical techniques.

A. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

These are the primary methods for studying thermal decomposition. TGA measures the change in a sample's mass as a function of temperature, while DSC measures the heat flow associated with thermal events.

• Objective: To determine the temperature ranges of decomposition stages, quantify mass loss, and identify whether processes are endothermic (e.g., dehydration) or exothermic (e.g., decomposition).[10]

• Methodology:

  • A small, precisely weighed sample (typically 5-10 mg) is placed in a crucible (e.g., alumina).[11]

  • The crucible is placed in the TGA/DSC instrument furnace.

  • The furnace is heated at a constant rate (e.g., 2, 5, or 10 °C/min) over a specified temperature range (e.g., ambient to 800 °C).[11][12][13]

  • An inert (e.g., Nitrogen, Argon) or reactive (e.g., Air) purge gas is passed over the sample at a controlled flow rate (e.g., 30-50 mL/min).[11][12]

  • The instrument continuously records the sample mass and differential heat flow as a function of temperature.

Figure 2: Workflow for TGA-DSC-MS Analysis

B. Evolved Gas Analysis using Mass Spectrometry (EGA-MS)

To identify the gaseous products released at each decomposition stage, the TGA instrument is often coupled to a mass spectrometer.

• Objective: To identify the chemical composition of gases evolved during decomposition.

• Methodology:

  • The gas outlet of the TGA is connected to the inlet of a quadrupole mass spectrometer via a heated transfer line to prevent condensation.

  • During the TGA run, the MS continuously samples the evolved gas stream.

  • The MS is set to scan for specific mass-to-charge (m/z) ratios corresponding to expected products, such as m/z=18 (H₂O), m/z=30 (NO), m/z=32 (O₂), and m/z=46 (NO₂).[9]

  • The intensity of these ion signals is plotted against temperature and correlated with the mass loss steps observed in the TGA data.

C. X-Ray Diffraction (XRD)

XRD is used to identify the crystalline phases of the solid material before, during, and after decomposition.

• Objective: To confirm the crystal structure of the initial hydrated salt, solid intermediates (like basic copper nitrate), and the final copper(II) oxide product.[5][7]

• Methodology:

  • Samples are heated to specific temperatures corresponding to different stages of decomposition (identified by TGA/DSC) and then rapidly cooled.

  • Alternatively, in-situ XRD can be performed by heating the sample within the XRD instrument.[1]

  • The crystalline sample is irradiated with X-rays, and the resulting diffraction pattern is collected.

  • The pattern is compared to reference databases (e.g., JCPDS) to identify the crystalline phases present.

Conclusion

The thermal decomposition of hydrated copper(II) nitrate is a multi-step process that has been thoroughly characterized by a combination of thermal analysis and spectroscopic techniques. The pathway proceeds from the hydrated salt through dehydration and thermohydrolysis to form a basic copper nitrate intermediate, which finally decomposes to copper(II) oxide. The precise temperatures and products of each stage are influenced by the experimental conditions. The quantitative data and detailed protocols presented in this guide offer a comprehensive resource for researchers working with this compound, enabling better control over its thermal processing for applications in materials science and catalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. youtube.com [youtube.com]
• 5. carbon.or.kr [carbon.or.kr]
• 6. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 12. posters.unh.edu [posters.unh.edu]
• 13. researchgate.net [researchgate.net]

Navigating the Safe Handling of Copper (II) Nitrate Hemipentahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Copper (II) nitrate (B79036) hemipentahydrate (Cu(NO₃)₂ · 2.5H₂O), a compound frequently utilized in various research and development applications. A thorough understanding of its properties and associated hazards is paramount for ensuring laboratory safety and procedural integrity. This document synthesizes critical information from safety data sheets (SDS) to support safe handling, storage, and emergency response.

Hazard Identification and Classification

Copper (II) nitrate hemipentahydrate is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is a strong oxidizer that can intensify fires and may cause fire or explosion.[1][2][3][4][5][6] The substance is also corrosive to metals, harmful if swallowed, and causes severe skin burns and eye damage.[1][2][4][6] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][4][6]

GHS Classification Summary:

Hazard Class	Category	Hazard Statement
Oxidizing solids	1	H271: May cause fire or explosion; strong oxidizer
Corrosive to metals	1	H290: May be corrosive to metals
Acute toxicity, Oral	4	H302: Harmful if swallowed
Skin corrosion	1B	H314: Causes severe skin burns and eye damage
Serious eye damage	1	H318: Causes serious eye damage
Acute aquatic toxicity	1	H400: Very toxic to aquatic life
Chronic aquatic toxicity	1	H410: Very toxic to aquatic life with long lasting effects

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe handling and storage.

Property	Value
Appearance	Blue solid/crystals[2]
Odor	Odorless[4]
Molecular Formula	CuN₂O₆ · 2.5H₂O[1][4]
Molecular Weight	232.59 g/mol [1]
Melting Point	255 °C (491 °F)[7]
Solubility in water	Soluble[7][8]
pH	No data available

Toxicological Data

Exposure to Copper (II) nitrate hemipentahydrate can lead to various adverse health effects.

Route of Exposure	Effect
Oral (Ingestion)	Harmful if swallowed. May cause severe gastrointestinal tract irritation with nausea, vomiting, and possible burns.[2][9] May lead to liver and kidney damage.[2][9]
Dermal (Skin Contact)	Causes severe skin burns and irritation.[1][2][3] May cause dermatitis and skin discoloration.[2][9]
Inhalation	May cause respiratory tract irritation with possible burns.[2] Can lead to methemoglobinemia, cyanosis, convulsions, and other severe effects.[2]
Eye Contact	Causes serious eye damage, including severe irritation, burns, and potential permanent corneal opacification.[1][2][3][9]

Acute Toxicity:

• LD50 Oral - Rat: 794 mg/kg[1]

Experimental Protocols: Emergency Procedures

In the event of exposure or accidental release, the following protocols, derived from established safety data sheets, should be strictly followed.

First-Aid Measures

A clear and immediate response is critical in mitigating harm from exposure.

Caption: First-aid response workflow for different exposure routes.

Protocol Details:

• Inhalation: If inhaled, move the person to fresh air.[1][10] If breathing is difficult or has stopped, provide artificial respiration.[2][10] Seek immediate medical attention.[1][2][6][10]

• Skin Contact: Immediately remove all contaminated clothing.[1][10] Rinse the affected skin area with plenty of water and soap.[1][10] Seek medical attention.[1][10]

• Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the eyelids.[1][2][10] Remove contact lenses if present and easy to do.[1][10] Continue rinsing and seek immediate medical attention from an ophthalmologist.[1][2][10]

• Ingestion: If swallowed, rinse the mouth with water.[1][10] Do NOT induce vomiting.[1][2][10] Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1][2][10]

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and further exposure.

Protocol:

• Personal Precautions: Wear appropriate personal protective equipment (PPE), including respiratory protection, chemical-resistant gloves, safety goggles, and protective clothing.[1][3] Evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1] Avoid breathing dust.[1]

• Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.[1][2]

• Containment and Cleaning: Sweep up the spilled material and place it in a suitable, closed container for disposal.[1] Avoid generating dust.[2] Do not use combustible materials, such as paper towels, for cleanup.[2]

Handling and Storage

Adherence to proper handling and storage procedures is a primary preventive safety measure.

Safe Handling

• Avoid contact with skin, eyes, and clothing.[3]

• Do not breathe dust or mist.[1][3]

• Wash hands thoroughly after handling.[1][2]

• Use only in a well-ventilated area or under a chemical fume hood.[3]

• Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

• Keep away from clothing and other combustible materials.[1][2][3]

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

• Store in a corrosive-resistant container with a resistant inner liner.[1][6]

• Store locked up.[1][6]

• Do not store near combustible materials.[2][3]

• The substance is moisture-sensitive and heat-sensitive.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Copper (II) nitrate hemipentahydrate.

Caption: Mandatory personal protective equipment for handling.

PPE Specifications:

• Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[2][3][7] A face shield is also recommended.[10]

• Skin Protection: Wear impervious gloves and appropriate protective clothing, such as a chemical apron, to prevent skin exposure.[2][3][7][10]

• Respiratory Protection: If dust is generated or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3][7]

• Body Protection: Wear fire/flame resistant/retardant clothing.[1][6]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1] In case of a major fire and large quantities, use dry sand, dry chemical, or alcohol-resistant foam.[1][6]

• Specific Hazards: This substance is a strong oxidizer and may intensify fire.[3][4][5] Hazardous decomposition products include nitrogen oxides (NOx) and copper oxides.[1][3]

• Special Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1][3]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1][6] Do not allow the product to enter drains or waterways.[1]

This guide is intended to provide essential safety information for trained professionals. Always refer to the most current and complete Safety Data Sheet (SDS) from your supplier before handling this chemical.

References

• 1. utsi.edu [utsi.edu]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. columbuschemical.com [columbuschemical.com]
• 6. Vector SDS and Chemical Management [und-nd.newlook.safeschoolssds.com]
• 7. employees.delta.edu [employees.delta.edu]
• 8. americanelements.com [americanelements.com]
• 9. westliberty.edu [westliberty.edu]
• 10. web.faa.illinois.edu [web.faa.illinois.edu]

A Comprehensive Technical Guide to the Hazards and Handling of Cupric Nitrate Hemipentahydrate

For researchers, scientists, and drug development professionals, a thorough understanding of the chemical hazards and requisite safety protocols for all laboratory reagents is paramount. This guide provides an in-depth overview of the potential hazards associated with cupric nitrate (B79036) hemipentahydrate and details essential handling precautions to ensure a safe laboratory environment.

Chemical and Physical Properties

Cupric nitrate hemipentahydrate, with the chemical formula Cu(NO₃)₂·2.5H₂O, is a blue crystalline solid.[1][2][3] It is an inorganic salt that is highly soluble in water and ethanol.[2] Key physical and chemical data are summarized in the table below.

Property	Value	References
Molecular Weight	232.59 g/mol	[3][4]
Appearance	Blue crystalline solid	[2][5][6]
Odor	Odorless	[2][5][6]
Melting Point	114 - 115 °C (237.2 - 239 °F)	[2][5][7]
Density	2.3 g/cm³	[2][7]
Solubility	Soluble in water and alcohols	[2]

Hazard Identification and Classification

Cupric nitrate hemipentahydrate is classified as a hazardous substance with multiple risk factors. It is a strong oxidizer and can intensify fires or even cause an explosion.[4] The substance is corrosive to metals.

From a health perspective, it is harmful if swallowed and can cause severe skin burns and eye damage.[4][6] It is also known to cause skin and eye irritation.[4][6] Inhalation may lead to respiratory tract irritation.[4][6] Chronic exposure may result in damage to the liver and kidneys.[6][8][9] There is also a potential for methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[6][8] One source has indicated that it is possibly carcinogenic to humans.[4] Environmentally, it is very toxic to aquatic life with long-lasting effects.[4]

The GHS hazard statements for cupric nitrate hemipentahydrate are summarized below:

GHS Hazard Statement	Description	References
H271 / H272	May cause fire or explosion; strong oxidizer / May intensify fire; oxidizer	[4]
H290	May be corrosive to metals
H302	Harmful if swallowed	[4]
H314 / H315	Causes severe skin burns and eye damage / Causes skin irritation	[4]
H318 / H319	Causes serious eye damage / Causes serious eye irritation	[4][10]
H400 / H410	Very toxic to aquatic life / Very toxic to aquatic life with long lasting effects	[4]

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial when working with cupric nitrate hemipentahydrate. The following sections detail the necessary procedures for safe handling, storage, and disposal.

Personal Protective Equipment (PPE) Protocol

Before handling the substance, all personnel must be equipped with the appropriate PPE.

• Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][8]

• Skin Protection:

  • Gloves: Wear impervious gloves, such as nitrile or rubber, to prevent skin contact.[4][8]

  • Protective Clothing: A lab coat or chemical-resistant apron should be worn.[4][8]

• Respiratory Protection: If there is a risk of dust formation or if working in a poorly ventilated area, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[5][8]

General Handling and Storage Protocol

• Engineering Controls: Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.[5][11] Ensure that eyewash stations and safety showers are readily accessible.[4][8]

• Handling:

  • Avoid contact with skin, eyes, and clothing.[8]

  • Do not breathe dust.[5]

  • Wash hands thoroughly after handling.[4][8]

  • Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

  • Keep away from combustible materials, reducing agents, organic materials, and powdered metals.[4][7]

• Storage:

  • Store in a cool, dry, and well-ventilated area.[4][11]

  • Keep containers tightly closed.[5][11]

  • Store away from incompatible materials.[4][11]

Spill Response Protocol

In the event of a spill, the following protocol should be followed:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent the spill from entering drains or waterways.[4]

• Clean-up:

  • Wear the appropriate PPE as detailed in section 3.1.

  • For solid spills, carefully sweep or vacuum the material and place it into a suitable, closed container for disposal.[4][8] Avoid generating dust.[8]

  • Do not use combustible materials, such as paper towels, for cleaning up spills.[8]

  • Thoroughly clean the spill area with water to remove any residual contamination.[4]

• Disposal: Dispose of all waste and cleanup materials in accordance with local, state, and federal regulations.[4][5]

First Aid Protocol

In case of exposure, immediate first aid is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][8] Seek immediate medical attention.[4]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[4][8] Wash the affected area with soap and water.[4] Get medical attention.[4]

• Inhalation: Move the victim to fresh air and keep them at rest.[4] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[5] If the victim is conscious, rinse their mouth with water.[4] Never give anything by mouth to an unconscious person.[4] Call a poison center or doctor immediately.[5]

Visualized Workflows and Relationships

To further clarify the safety procedures, the following diagrams illustrate key workflows and logical relationships for handling cupric nitrate hemipentahydrate.

Hazard Identification and Control Workflow

Spill Response Workflow

References

• 1. Copper(II) nitrate hemi(pentahydrate) (Cu(NO3)2•2.5H2O)-Lump - FUNCMATER [funcmater.com]
• 2. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 3. Copper (II) Nitrate Hemipentahydrate - ProChem, Inc. [prochemonline.com]
• 4. columbuschemical.com [columbuschemical.com]
• 5. westliberty.edu [westliberty.edu]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. harrellindustries.com [harrellindustries.com]
• 8. employees.delta.edu [employees.delta.edu]
• 9. cochise.edu [cochise.edu]
• 10. Copper(II) nitrate hemipentahydrate | Cu2H10N4O17 | CID 167780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. fishersci.com [fishersci.com]

A Technical Guide to the Appearance, Color, and Crystallization of Copper(II) Nitrate Hemipentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of copper(II) nitrate (B79036) hemipentahydrate, focusing on its crystalline appearance, color, and detailed experimental protocols for its synthesis and crystallization. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who require a thorough understanding of this compound's properties and preparation.

Appearance and Color of Copper(II) Nitrate Hemipentahydrate Crystals

Copper(II) nitrate hemipentahydrate, with the chemical formula Cu(NO₃)₂·2.5H₂O, presents as blue, crystalline solids.[1] These crystals are known to be hygroscopic, readily absorbing moisture from the atmosphere.[1] Therefore, proper storage in a desiccator or a tightly sealed container is crucial to maintain their crystalline integrity. The blue color is characteristic of the hydrated copper(II) ion.

Physicochemical Properties

A summary of the key quantitative data for copper(II) nitrate hemipentahydrate is presented in the table below for easy reference and comparison.

Property	Value	Reference
Chemical Formula	Cu(NO₃)₂·2.5H₂O	[1]
Molecular Weight	232.59 g/mol	[2]
Appearance	Blue crystalline solid	[1]
Crystal System	Monoclinic	[3]
Space Group	I2/c	[4]
Lattice Parameters	a = 16.4569 Å, b = 4.9384 Å, c = 15.9632 Å, β = 93.764°	[3]
Density	2.32 g/cm³	[5]
Melting Point	Decomposes	[5]
Solubility	Soluble in water and ethanol (B145695)	[5]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and crystallization of copper(II) nitrate hemipentahydrate.

Synthesis of Copper(II) Nitrate Solution

Two common methods for the preparation of a copper(II) nitrate solution suitable for crystallization are outlined below.

Method A: From Copper(II) Carbonate and Nitric Acid

This method is often preferred due to the clear visual endpoint of the reaction.

• Materials:

  • Copper(II) carbonate (CuCO₃)

  • Dilute nitric acid (HNO₃), approximately 2 M

  • Distilled water

  • Beakers

  • Stirring rod

  • Filter paper and funnel

• Procedure:

  • In a fume hood, carefully add a measured amount of dilute nitric acid to a beaker.

  • Gradually add small portions of copper(II) carbonate powder to the nitric acid while stirring continuously. Effervescence (release of carbon dioxide gas) will be observed.

  • Continue adding copper(II) carbonate until the effervescence ceases, indicating that all the acid has been neutralized. A slight excess of copper(II) carbonate should be present to ensure no unreacted nitric acid remains.

  • Gently warm the solution to ensure the reaction is complete.

  • Filter the resulting blue solution to remove any unreacted copper(II) carbonate and other solid impurities. The clear, blue filtrate is a copper(II) nitrate solution.

Method B: From Copper(II) Oxide and Nitric Acid

This method is also widely used.

• Materials:

  • Copper(II) oxide (CuO)

  • Dilute nitric acid (HNO₃), approximately 2 M

  • Distilled water

  • Beakers

  • Stirring rod

  • Hot plate

  • Filter paper and funnel

• Procedure:

  • In a fume hood, add a measured amount of dilute nitric acid to a beaker.

  • Gently heat the nitric acid on a hot plate.

  • Slowly add copper(II) oxide powder to the warm nitric acid while stirring. The black copper(II) oxide will dissolve to form a blue solution.

  • Add copper(II) oxide until a small amount of unreacted solid remains, ensuring all the acid has reacted.

  • Continue to warm and stir the solution for a short period to complete the reaction.

  • Filter the hot solution to remove the excess copper(II) oxide. The resulting clear, blue filtrate is the copper(II) nitrate solution.

Crystallization of Copper(II) Nitrate Hemipentahydrate

Due to the hygroscopic nature of copper(II) nitrate, controlled crystallization is necessary to obtain the desired hemipentahydrate form. Slow evaporation in a controlled environment is key.

• Materials:

  • Saturated copper(II) nitrate solution (prepared as in section 3.1)

  • Crystallizing dish or beaker

  • Desiccator containing a suitable desiccant (e.g., anhydrous calcium chloride)

• Procedure:

  • Transfer the prepared copper(II) nitrate solution to a clean crystallizing dish or beaker.

  • To increase the concentration, the solution can be gently heated to evaporate some of the water. Avoid boiling, as this can lead to the formation of basic copper nitrate.[5]

  • Place the crystallizing dish in a desiccator at room temperature. The desiccator provides a dry atmosphere, which promotes the slow evaporation of water and the formation of well-defined crystals.

  • Allow the solution to stand undisturbed for several days. Blue crystals of copper(II) nitrate hemipentahydrate will gradually form.

  • Once a sufficient quantity of crystals has formed, carefully decant the remaining mother liquor.

  • The crystals can be briefly washed with a small amount of cold, anhydrous ethanol to remove any residual mother liquor and then quickly dried.

  • Store the obtained crystals in a tightly sealed container within a desiccator to prevent them from absorbing atmospheric moisture.

Characterization

To confirm the identity and purity of the synthesized copper(II) nitrate hemipentahydrate crystals, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): This technique can be used to determine the crystal structure and phase purity of the material. The obtained diffraction pattern should match the known pattern for copper(II) nitrate hemipentahydrate (JCPDS No.: 75-1493).[4]

• Thermogravimetric Analysis (TGA): TGA can be used to determine the water of hydration content and the thermal decomposition profile of the crystals. The thermal decomposition of Cu(NO₃)₂·2.5H₂O typically shows distinct mass loss steps corresponding to dehydration and subsequent decomposition to copper(II) oxide.[4][6]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectroscopy can be used to identify the characteristic vibrational modes of the nitrate groups and the water molecules within the crystal lattice.

Logical Workflow

The following diagram illustrates the logical workflow from the synthesis of the precursor solution to the characterization of the final copper(II) nitrate hemipentahydrate crystals.

Caption: Synthesis and Characterization Workflow.

References

• 1. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 2. chempap.org [chempap.org]
• 3. Copper(II) nitrate - Crystal growing [en.crystalls.info]
• 4. rsc.org [rsc.org]
• 5. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Use of Copper(II) Nitrate Hemipentahydrate as a Catalyst Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) nitrate (B79036) hemipentahydrate, Cu(NO₃)₂·2.5H₂O, is a readily available and versatile inorganic salt that serves as an excellent precursor for the synthesis of a wide range of copper-based catalysts.[1][2] Its high solubility in water and various organic solvents, coupled with its role as a source of copper(II) ions, makes it a convenient starting material for preparing highly active and selective catalysts for numerous organic transformations.[3][4] This document provides detailed application notes and experimental protocols for the use of Copper(II) nitrate hemipentahydrate as a catalyst precursor in three key areas: the oxidative coupling of 2,6-dimethylphenol (B121312), the hydrogenation of CO₂ to methanol (B129727), and the hydroxylation of phenol (B47542).

These applications are of significant interest in materials science for the production of high-performance polymers, in sustainable chemistry for the utilization of greenhouse gases, and in the synthesis of valuable chemical intermediates.

Application 1: Oxidative Coupling of 2,6-Dimethylphenol

The oxidative coupling of 2,6-dimethylphenol is a crucial industrial process for the synthesis of poly(2,6-dimethyl-1,4-phenylene oxide) (PPO), a high-performance thermoplastic with excellent thermal stability, dimensional stability, and dielectric properties. Copper-based catalysts, often prepared from Copper(II) nitrate hemipentahydrate, are highly effective for this polymerization.

Data Presentation

Catalyst System	Ligand	Solvent	Temp. (°C)	Yield (%)	Mn ( g/mol )	PDI (Mw/Mn)
Cu(II)/Arginine	Arginine	Alkaline Water	25	72	4400	1.7
Cu(II)/Histidine	Histidine	Alkaline Water	25	-	-	-
Cu(II)/Adenine	Adenine	Alkaline Water	25	-	-	-

Data adapted from studies on copper-catalyzed oxidative polymerization of 2,6-dimethylphenol. The specific use of the hemipentahydrate salt is inferred from common laboratory practice.

Experimental Protocol: Synthesis of Copper-Amine Catalyst and Polymerization

Materials:

• Copper(II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Amine ligand (e.g., Pyridine, N,N,N',N'-Tetramethylethylenediamine (TMEDA))

• 2,6-Dimethylphenol (DMP)

• Toluene

• Methanol

• Oxygen gas (balloon or cylinder)

Catalyst Preparation Workflow

Caption: Workflow for the in-situ preparation of the copper-amine catalyst.

Procedure:

• Catalyst Preparation:

  • In a two-necked round-bottom flask equipped with a magnetic stirrer and an oxygen inlet, dissolve a specific molar ratio of Copper(II) nitrate hemipentahydrate and the chosen amine ligand (e.g., a 1:10 ratio) in toluene.

  • Stir the solution at room temperature until a homogenous catalyst solution is formed.

• Polymerization:

  • To the catalyst solution, add 2,6-dimethylphenol.

  • Purge the flask with oxygen and maintain a slow, continuous flow of oxygen (or use an oxygen-filled balloon).

  • Stir the reaction mixture vigorously at the desired temperature (e.g., 25-40°C) for a specified time (e.g., 2-12 hours). The solution will become increasingly viscous as the polymer forms.

  • Quench the reaction by adding a small amount of acetic acid.

  • Precipitate the polymer by pouring the viscous solution into a large excess of methanol with stirring.

  • Filter the white polymer, wash it thoroughly with methanol, and dry it under vacuum at 60-80°C to a constant weight.

• Characterization:

  • Determine the molecular weight (Mn) and polydispersity index (PDI) of the resulting PPO using Gel Permeation Chromatography (GPC).

Application 2: CO₂ Hydrogenation to Methanol

The conversion of carbon dioxide (CO₂), a major greenhouse gas, into valuable chemicals like methanol is a key area of green chemistry research. Copper-based catalysts, particularly those supported on metal oxides, are widely studied for this reaction. Copper(II) nitrate hemipentahydrate is a common precursor for the synthesis of these catalysts.

Data Presentation

Table 1: Performance of Cu/ZnO/Al₂O₃ Catalyst at Different Pressures

Pressure (bar)	H₂/CO₂ Ratio	Temperature (°C)	GHSV (mL/g.h)	CO₂ Conversion (%)	Methanol Selectivity (%)	Methanol Yield (%)
40	10	300	2160	-	-	-
50	10	300	2160	-	-	-
60	10	300	2160	-	-	-
70	10	300	2160	-	-	-
80	10	300	2160	Increased	Increased	-
31 (Optimal Low Pressure)	10	300	2160	28.6	59.2	16.4

Data from a study on CO₂ hydrogenation to methanol over a copper-based catalyst.[3] Note: Specific conversion and selectivity values at higher pressures were described as increasing but not explicitly quantified in the source.

Table 2: Influence of Copper Content in Cu/CeO₂ Catalysts

Catalyst	CO₂ Conversion (%)	Methanol Selectivity (%)
5% Cu/CeO₂	Low	-
15% Cu/CeO₂	Moderate	Highest
30% Cu/CeO₂	Highest	Lower

Data adapted from a study on Cu/CeO₂ catalysts for CO₂ hydrogenation.[2] Reaction conditions: 523 K, 3 MPa, H₂/CO₂ = 3.

Experimental Protocol: Synthesis of Cu/CeO₂ Catalyst and Catalytic Testing

Materials:

• Copper(II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

• Urea (B33335) (CO(NH₂)₂)

• Distilled water

• Silicon carbide (SiC)

Catalyst Synthesis and Testing Workflow

Caption: Workflow for Cu/CeO₂ catalyst synthesis and CO₂ hydrogenation testing.

Procedure:

• Catalyst Synthesis (One-Pot Solution Combustion): [2]

  • Dissolve stoichiometric amounts of Copper(II) nitrate hemipentahydrate, Cerium(III) nitrate hexahydrate, and urea in distilled water to form a clear solution. The amounts are calculated based on the desired weight percentage of copper in the final catalyst.

  • Place the beaker containing the solution into a preheated muffle furnace. The solution will undergo rapid dehydration, foaming, and combustion.

  • After combustion, a voluminous, solid powder is obtained.

  • Calcine the powder in air at a specified temperature (e.g., 573 K) for a few hours to remove any residual carbonaceous material.

• Catalytic Reaction: [2]

  • Load a fixed amount of the prepared catalyst (e.g., 0.6 g), diluted with an inert material like SiC, into a fixed-bed stainless steel reactor.

  • Reduce the catalyst in-situ by flowing hydrogen gas at a specific temperature (e.g., 573 K) for 1-2 hours.

  • After reduction, cool the reactor to the desired reaction temperature (e.g., 523 K).

  • Introduce the reactant gas mixture (CO₂ and H₂) at a specific molar ratio (e.g., 1:3) and pressure (e.g., 3 MPa).

  • Pass the effluent gas through a gas chromatograph (GC) to analyze the product composition and determine CO₂ conversion, methanol selectivity, and methanol yield.

Application 3: Phenol Hydroxylation

The hydroxylation of phenol to produce dihydroxybenzenes (catechol and hydroquinone) is an important industrial reaction, as these products are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and polymers. Copper-based catalysts prepared from Copper(II) nitrate hemipentahydrate have shown good activity and selectivity for this transformation using hydrogen peroxide as a green oxidant.

Data Presentation

Catalyst	Phenol Conversion (%)	Dihydroxybenzene Selectivity (%)
Cu-apatite	64	95

Data from a study on a copper-incorporated apatite nanocatalyst for phenol hydroxylation.[5] Optimized conditions: 90°C, 4 hours, H₂O₂/phenol ratio of 3.

Experimental Protocol: Synthesis of Cu-Apatite Catalyst and Phenol Hydroxylation

Materials:

• Copper(II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

• Diammonium hydrogen phosphate (B84403) ((NH₄)₂HPO₄)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH)

• Phenol

• Hydrogen peroxide (H₂O₂, 30 wt%)

• Deionized water

Catalyst Synthesis and Application Workflow

Caption: Workflow for Cu-apatite catalyst synthesis and its use in phenol hydroxylation.

Procedure:

• Catalyst Synthesis (Co-precipitation): [5]

  • Dissolve Copper(II) nitrate hemipentahydrate and Calcium nitrate tetrahydrate in deionized water in a beaker.

  • Slowly add a solution of diammonium hydrogen phosphate to the nitrate solution under vigorous stirring. Maintain a constant (Ca+Cu)/P molar ratio (e.g., 1.67).

  • During the addition, adjust and maintain the pH of the slurry at 10-11 by adding ammonium hydroxide.

  • Age the resulting precipitate at room temperature for 24 hours.

  • Filter the solid, wash it extensively with deionized water until the washings are neutral, and then dry it in an oven at 100°C.

• Phenol Hydroxylation Reaction: [5]

  • In a round-bottom flask equipped with a condenser and a magnetic stirrer, add the prepared Cu-apatite catalyst, phenol, and deionized water.

  • Heat the mixture to the desired reaction temperature (e.g., 90°C) with stirring.

  • Once the temperature is stable, add hydrogen peroxide (30 wt%) dropwise to the reaction mixture.

  • Continue stirring at the reaction temperature for the desired duration (e.g., 4 hours).

  • After the reaction, cool the mixture to room temperature and separate the catalyst by filtration or centrifugation.

  • Analyze the liquid phase using High-Performance Liquid Chromatography (HPLC) to determine the conversion of phenol and the selectivity to catechol and hydroquinone.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent Progress in Modification of Polyphenylene Oxide for Application in High-Frequency Communication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selective oxidative para C–C dimerization of 2,6-dimethylphenol - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Protocol for the Synthesis of Copper Oxide Nanoparticles from Copper(II) Nitrate Hemipentahydrate

This document provides detailed application notes and a protocol for the synthesis of copper oxide (CuO) nanoparticles using copper(II) nitrate (B79036) hemipentahydrate (Cu(NO₃)₂·2.5H₂O) as the precursor. The methodologies outlined are suitable for researchers in materials science, chemistry, and drug development.

Introduction

Copper oxide nanoparticles have garnered significant attention due to their unique catalytic, antimicrobial, and semiconductor properties. Their application spans various fields, including catalysis, sensors, and biomedical applications. This protocol details a reproducible method for the synthesis of CuO nanoparticles, focusing on a chemical reduction approach.

Data Summary

The following table summarizes the quantitative data from a representative synthesis protocol for copper oxide nanoparticles.

Parameter	Value	Reference
Precursor	Copper(II) Nitrate Hemipentahydrate (Cu(NO₃)₂·2.5H₂O)	[1][2]
Precursor Amount	366 mg	[1][2]
Solvent	Deionized Water	[1][2][3]
Solvent Volume	50 mL	[1][2]
Reducing Agent	Hydrazine (B178648) Hydrate (B1144303) (80%)	[1]
Reducing Agent Volume	400 µL	[1]
Reaction Method	Microwave-assisted	[1][2][3]
Microwave Time	20 seconds	[1][2]
Resulting Nanoparticle Size	18 ± 2 nm	[1]

Experimental Protocol

This protocol describes a microwave-assisted synthesis of copper oxide nanoparticles.

Materials and Reagents

• Copper(II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Deionized water

• Hydrazine hydrate (80% solution)

• Ethanol (B145695) (99.9%)

• 50 mL beaker

• Sonicator

• Magnetic stirrer and stir bar

• Microwave oven

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Drying oven

Synthesis Procedure

• Precursor Solution Preparation: Weigh 366 mg of copper(II) nitrate hemipentahydrate and add it to 50 mL of deionized water in a beaker.[1][2]

• Dissolution: Sonicate the mixture for 1 hour to ensure complete dissolution of the copper salt.[1][2]

• Stirring: Stir the solution for an additional hour using a magnetic stirrer.[1][2]

• Reduction: Add 400 µL of hydrazine hydrate to the stirred solution.[1]

• Microwave Irradiation: Immediately place the beaker in a microwave oven and heat for 20 seconds.[1][2]

• Isolation: After microwave irradiation, a black precipitate of copper oxide nanoparticles will have formed. Filter the precipitate using a filtration apparatus.[1][2]

• Washing: Wash the collected nanoparticles with deionized water and then with ethanol to remove any unreacted reagents and byproducts.[1][2]

• Drying: Dry the purified nanoparticles in an oven at a constant temperature until a constant weight is achieved.[1][2]

Characterization

The synthesized copper oxide nanoparticles can be characterized using various analytical techniques:

• Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of the nanoparticles.[1]

• X-ray Diffraction (XRD): To analyze the crystal structure and phase purity of the nanoparticles.[1]

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and oxidation states.[1]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of copper oxide nanoparticles.

Caption: Workflow for CuO nanoparticle synthesis.

References

• 1. buescholar.bue.edu.eg [buescholar.bue.edu.eg]
• 2. journal.uctm.edu [journal.uctm.edu]
• 3. scispace.com [scispace.com]

Application of Copper(II) Nitrate Hemipentahydrate in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Copper(II) nitrate (B79036) hemipentahydrate, Cu(NO₃)₂·2.5H₂O, is a versatile and accessible reagent in organic synthesis. Its utility spans a range of transformations, including nitration reactions, oxidative couplings, and the introduction of functional groups. This document provides detailed application notes and experimental protocols for key synthetic methods utilizing this reagent, supported by quantitative data and workflow diagrams.

Nitration of Aromatic Olefins using Clay-Supported Copper(II) Nitrate (Claycop)

Claycop, a reagent prepared by adsorbing copper(II) nitrate onto montmorillonite (B579905) clay, serves as a mild and effective agent for the nitration of aromatic and aliphatic olefins.[1][2][3][4] This method offers high conversions and excellent E-selectivity, presenting a greener alternative to traditional nitration techniques.[1][2][3]

Application Notes

The combination of Claycop with a catalytic amount of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) under aerobic conditions facilitates the formation of a nitro radical, which is the key reactive species.[1][3] The reaction proceeds efficiently in 1,4-dioxane (B91453) at 80°C.[1][4] This solid-supported reagent simplifies the work-up procedure, as the depleted reagent can be removed by simple filtration.[1][3] The methodology is particularly effective for para-substituted styrenes, affording high yields of the corresponding β-nitroolefins.[1]

Quantitative Data

Entry	Substrate	Product	Time (h)	Yield (%)
1	Styrene	[(E)-2-Nitrovinyl]benzene	1.0	95
2	4-Methylstyrene	1-Methyl-4-[(E)-2-nitrovinyl]benzene	1.0	92
3	4-Methoxystyrene	1-Methoxy-4-[(E)-2-nitrovinyl]benzene	1.5	90
4	4-Chlorostyrene	1-Chloro-4-[(E)-2-nitrovinyl]benzene	2.0	88
5	4-Bromostyrene	1-Bromo-4-[(E)-2-nitrovinyl]benzene	2.5	85
6	4-Nitrostyrene	1-Nitro-4-[(E)-2-nitrovinyl]benzene	5.0	70
7	α-Methylstyrene	[(E)-2-Nitroprop-1-en-1-yl]benzene	3.0	82
8	Indene	(E)-1-(2-Nitrovinyl)-1H-indene	2.0	85

Reaction conditions: Olefin (1.0 mmol), Claycop (1.5 equiv), TEMPO (20 mol%), 1,4-dioxane (5 mL), 80°C, air.[1][5]

Experimental Protocols

Preparation of Claycop:

• Add K10 montmorillonite clay (30 g) to a stirred solution of Cu(NO₃)₂·3H₂O (26 g) in acetone (B3395972) (400 mL).[4]

• Continue stirring for 5–10 minutes.

• Remove the solvent using a rotary evaporator at 50°C.

• Scrape the resulting dry solid crust from the flask walls.

• Continue rotary drying under vacuum for 50 minutes at 50°C to obtain a free-flowing blue powder.[4]

General Procedure for Nitration of Olefins:

• In a reaction vessel, combine the olefin (1.0 mmol), Claycop (0.605 g, 1.5 mmol), and TEMPO (0.0156 g, 20 mol%).[4]

• Add 1,4-dioxane (5 mL) to the mixture.

• Stir the reaction mixture at 80°C for the time indicated in the data table.

• After cooling to room temperature, filter the mixture to remove the Claycop.

• Wash the collected solid with 1,4-dioxane (3 x 5 mL).

• Combine the organic phases and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.[4]

Workflow Diagram

Caption: Workflow for the preparation of Claycop and its use in the nitration of olefins.

Copper-Catalyzed Trifluoromethylation of N-Aryl Acrylamides

Copper(II) nitrate hemipentahydrate, in combination with tetramethylethylenediamine (TMEDA), catalyzes the sequential difunctionalization/trifluoromethylation of N-aryl acrylamides.[6] This reaction proceeds "on water" at room temperature, providing access to trifluoromethylated oxindole (B195798) derivatives.[6][7]

Application Notes

This method utilizes sodium triflinate (CF₃SO₂Na) as the trifluoromethyl source and tert-butyl hydroperoxide (TBHP) as the oxidant. The reaction is believed to proceed via a radical pathway.[7] The optimal catalyst system consists of a 1:1 ratio of Cu(NO₃)₂·2.5H₂O and TMEDA.[6] Yields are generally moderate to high and can be optimized by adjusting the equivalents of the trifluoromethylating agent and the oxidant.[6][7]

Quantitative Data

Entry	N-Aryl Acrylamide (B121943) (R¹, R²)	CF₃SO₂Na (equiv)	TBHP (equiv)	Time (h)	Yield (%)
1	R¹=H, R²=H	1.5	3.5	2	85
2	R¹=4-Me, R²=H	1.5	3.5	2	82
3	R¹=4-OMe, R²=H	1.5	3.5	3	78
4	R¹=4-F, R²=H	1.5	3.5	3	80
5	R¹=4-Cl, R²=H	1.5	3.5	4	75
6	R¹=4-Br, R²=H	3.0	7.0	6	72
7	R¹=H, R²=Me	1.5	3.5	2	88
8	R¹=4-Me, R²=Me	1.5	3.5	2	86

Reaction conditions: N-Aryl acrylamide (0.3 mmol), Cu(NO₃)₂·2.5H₂O (10 mol%), TMEDA (10 mol%), H₂O (0.6 mL), room temperature.[7]

Experimental Protocols

General Procedure for Trifluoromethylation:

• To a 10 mL microwave reaction tube, add the N-aryl acrylamide (0.3 mmol), CF₃SO₂Na (as specified in the table), Cu(NO₃)₂·2.5H₂O (10 mol %), and TMEDA (10 mol %).[7]

• Add water (0.6 mL) to the reaction tube.

• Add TBHP (70% aqueous, as specified in the table) dropwise to the mixture.

• Stir the mixture at room temperature for the indicated time, monitoring the reaction progress by TLC.

• Upon completion, extract the mixture with ethyl acetate (B1210297).

• Concentrate the organic phase in vacuo.

• Purify the crude product by chromatography on silica (B1680970) gel (eluent: hexanes/ethyl acetate) to afford the desired trifluoromethylated oxindole.[7]

Logical Relationship Diagram

Caption: Logical pathway for the Cu-catalyzed trifluoromethylation of N-aryl acrylamides.

Oxidative Coupling of Thiols to Symmetrical Disulfides

Copper(II) nitrate provides a simple and efficient system for the oxidative transformation of thiols to their corresponding symmetrical disulfides. This method is environmentally friendly and economical, avoiding the use of toxic or expensive reagents.[8]

Application Notes

The reaction is typically carried out in a biphasic solvent system of water and ethyl acetate (1:2).[8] This protocol is applicable to a wide range of aromatic and aliphatic thiols, affording the disulfide products in high purity and yields. The progress of the reaction can be conveniently monitored by thin-layer chromatography (TLC).[8]

Quantitative Data

Entry	Thiol	Time (min)	Yield (%)
1	Thiophenol	10	98
2	4-Methylthiophenol	15	96
3	4-Methoxythiophenol	20	95
4	4-Chlorothiophenol	10	98
5	4-Bromothiophenol	10	97
6	2-Naphthalenethiol	25	94
7	Benzyl mercaptan	30	92
8	Cyclohexyl mercaptan	40	90

Reaction conditions: Thiol (1 mmol), Cu(NO₃)₂·3H₂O (1 mmol), H₂O/AcOEt (1:2, 3 mL), room temperature.[8] (Note: The original paper uses the trihydrate, but the hemipentahydrate is expected to perform similarly).

Experimental Protocols

General Procedure for Oxidative Coupling of Thiols:

• Dissolve the thiol (1 mmol) in a mixture of H₂O/AcOEt (1:2, 3 mL).[8]

• Add Cu(NO₃)₂·3H₂O (1 mmol) to the solution.

• Stir the reaction mixture at room temperature for the time specified in the table.

• Monitor the reaction by TLC.

• Upon completion, separate the organic layer.

• Wash the organic layer with a 5% NaOH solution (2 x 15 mL) and then with brine.[8]

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure to obtain the pure disulfide.[8]

Experimental Workflow Diagram

Caption: Experimental workflow for the oxidative coupling of thiols.

References

• 1. Clay-Supported Copper Nitrate (Claycop): A Mild Reagent for the Selective Nitration of Aromatic Olefins [organic-chemistry.org]
• 2. Clay-supported copper nitrate (Claycop): a mild reagent for the selective nitration of aromatic olefins | CSIR-NCL Library, Pune [library.ncl.res.in]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. researchgate.net [researchgate.net]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Copper(II) Nitrate Hemipentahydrate in Catalytic Oxidative Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) nitrate (B79036) hemipentahydrate, Cu(NO₃)₂·2.5H₂O, is a versatile and economically viable catalyst precursor for a range of oxidative coupling reactions. Its utility stems from the copper(II) center, which can readily participate in one-electron transfer processes, facilitating the formation of carbon-carbon and carbon-nitrogen bonds. This document provides detailed application notes and experimental protocols for the use of copper(II) nitrate hemipentahydrate in two key transformations: the oxidative polymerization of 2,6-dimethylphenol (B121312) and the oxidative homocoupling of primary amines.

Physicochemical Properties of Copper(II) Nitrate Hemipentahydrate

Property	Value
Chemical Formula	Cu(NO₃)₂·2.5H₂O
Molar Mass	232.59 g/mol
Appearance	Blue crystalline solid
Solubility	Soluble in water and ethanol

Application 1: Oxidative Polymerization of 2,6-Dimethylphenol

The oxidative coupling of 2,6-dimethylphenol (DMP) is a commercially significant reaction that produces poly(2,6-dimethyl-1,4-phenylene ether) (PPE), a high-performance thermoplastic. Copper(II) nitrate, in combination with amine ligands such as bipyridine (bpy), forms an active catalytic system for this polymerization.

Catalytic Activity Data

The following table summarizes typical reaction parameters for the oxidative polymerization of 2,6-dimethylphenol using a copper(II) nitrate/bipyridine catalytic system.

Parameter	Value	Reference
Catalyst	Cu(NO₃)₂·2.5H₂O / bipyridine	[1]
Substrate	2,6-dimethylphenol (DMP)	[1]
Solvent	Acetonitrile (B52724)	[1]
Ligand/Copper Ratio	1:1 to 2:1	[1]
Catalyst Loading	1-5 mol%	[1]
Temperature	Room Temperature to 50°C	[1]
Atmosphere	O₂ (1 atm)	[1]
Product Yield	High	[1]
Selectivity for PPE	>95%	[1]

Note: Specific yields and polymer characteristics (e.g., molecular weight) are highly dependent on the precise reaction conditions and ligand used.

Experimental Protocol: Synthesis of Poly(2,6-dimethyl-1,4-phenylene ether)

This protocol is a representative example for the synthesis of PPE using a copper(II) nitrate-based catalyst.

Materials:

• Copper(II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• 2,2'-Bipyridine (B1663995) (bpy)

• 2,6-Dimethylphenol (DMP)

• Acetonitrile (anhydrous)

• Methanol (B129727)

• Hydrochloric acid (1 M)

• Oxygen gas (balloon or cylinder)

Procedure:

• Catalyst Preparation: In a two-necked round-bottom flask equipped with a magnetic stir bar and an oxygen inlet, dissolve copper(II) nitrate hemipentahydrate (e.g., 0.05 mmol) and 2,2'-bipyridine (e.g., 0.05 mmol) in acetonitrile (20 mL). Stir the solution at room temperature until a clear blue solution is formed.

• Reaction Setup: Purge the flask with oxygen for 5-10 minutes.

• Substrate Addition: Dissolve 2,6-dimethylphenol (e.g., 5 mmol) in acetonitrile (10 mL) and add it to the catalyst solution via a dropping funnel over 30 minutes while maintaining a slow stream of oxygen.

• Polymerization: After the addition is complete, continue stirring the reaction mixture under an oxygen atmosphere at room temperature for 4-6 hours. The formation of a white precipitate (the polymer) will be observed.

• Product Isolation: Quench the reaction by adding 1 M hydrochloric acid (5 mL). Pour the reaction mixture into a large volume of methanol (200 mL) with vigorous stirring to precipitate the polymer completely.

• Purification: Filter the white polymer, wash it thoroughly with methanol, and then with water. To remove any residual catalyst, the polymer can be redissolved in chloroform (B151607) and reprecipitated from methanol.

• Drying: Dry the purified polymer in a vacuum oven at 60°C to a constant weight.

Proposed Mechanistic Pathway

The polymerization of 2,6-dimethylphenol is believed to proceed through the formation of a copper-amine complex which then facilitates the oxidation of the phenol (B47542) to a phenoxy radical. These radicals then couple to form the polymer chain.

Catalytic cycle for PPE synthesis.

Application 2: Oxidative Homocoupling of Primary Amines

Copper(II) nitrate hemipentahydrate can also catalyze the aerobic oxidative homocoupling of primary amines to form imines. This transformation is a key step in the synthesis of various nitrogen-containing compounds.

Reaction Data for Benzylamine (B48309) Homocoupling

The following table presents representative data for the oxidative homocoupling of benzylamine to N-benzylidenebenzylamine.

Parameter	Value	Reference
Catalyst	Cu(NO₃)₂·2.5H₂O	[2]
Substrate	Benzylamine	[2]
Solvent	Acetonitrile	[2]
Catalyst Loading	2-10 mol%	[2]
Temperature	60-80°C	[2]
Atmosphere	Air or O₂	[2]
Reaction Time	4-24 hours	[2]
Conversion	Moderate to High	[2]
Yield of Imine	Moderate to High	[2]

Experimental Protocol: Synthesis of N-Benzylidenebenzylamine

This protocol provides a general procedure for the copper-catalyzed aerobic oxidation of benzylamine.

Materials:

• Copper(II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Benzylamine

• Acetonitrile (anhydrous)

• Air or Oxygen gas (balloon)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add copper(II) nitrate hemipentahydrate (e.g., 0.1 mmol) and acetonitrile (10 mL).

• Substrate Addition: Add benzylamine (e.g., 1 mmol) to the flask.

• Reaction: Heat the reaction mixture to 80°C and stir under an air or oxygen atmosphere (a balloon of oxygen can be attached to the top of the condenser).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to obtain the pure imine.

Proposed Reaction Workflow

The oxidative coupling of primary amines is thought to involve the formation of a copper-amine complex, followed by oxidation to an imine intermediate which can then react with another molecule of the amine.

Workflow for amine homocoupling.

Safety Precautions

• Copper(II) nitrate hemipentahydrate is an oxidizing agent and can intensify fires. It is also harmful if swallowed and can cause skin and eye irritation.

• Always handle this chemical in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Acetonitrile is flammable and toxic. Handle with care and avoid inhalation or skin contact.

• Benzylamine is corrosive and can cause burns. Handle with appropriate care.

Conclusion

Copper(II) nitrate hemipentahydrate serves as an effective and accessible catalyst precursor for important oxidative coupling reactions. The protocols provided herein offer a starting point for researchers to explore the synthesis of polyphenylene ethers and imines. Optimization of reaction conditions may be necessary to achieve desired yields and product characteristics for specific applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanistic studies of the oxidative coupling polymerization of 2,6-dimethylphenol: 1. Kinetics of polymerization catalysed by a copper(II)-tmed complex | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Preparation of Thin Films Using Copper (II) Nitrate Hemipentahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper oxide thin films are gaining significant attention in various scientific and technological fields due to their unique semiconducting, optical, and electrical properties.[1][2] As a p-type semiconductor with a narrow band gap, copper oxide is a promising material for applications such as solar cells, gas sensors, catalysis, and antimicrobial coatings.[1][3][4] Copper (II) nitrate (B79036) hemipentahydrate is a common and cost-effective precursor for the synthesis of these thin films. This document provides detailed protocols for three common deposition techniques: sol-gel with spin coating, spray pyrolysis, and chemical bath deposition, using copper (II) nitrate hemipentahydrate as the primary copper source.

Data Presentation

The properties of copper oxide thin films are highly dependent on the deposition technique and subsequent annealing conditions. The following tables summarize key quantitative data from various studies to provide a comparative overview.

Table 1: Influence of Annealing Temperature on the Properties of Copper Oxide Thin Films

Deposition Method	Precursor	Annealing Temperature (°C)	Resulting Phase	Crystallite Size (nm)	Optical Band Gap (eV)	Reference
Chemical Deposition	Copper Complex	As-deposited	Cu₂O	-	2.20	[5][6]
Chemical Deposition	Copper Complex	200	Cu₂O	-	-	[5][6]
Chemical Deposition	Copper Complex	250	Cu₂O	-	-	[5][6]
Chemical Deposition	Copper Complex	300	CuO	-	1.35	[5][6]
Chemical Deposition	Copper Complex	350	CuO	-	-	[5][6]
Chemical Deposition	Copper Complex & NaOH	200	Cu₂O	52.3	2.40	[7]
Chemical Deposition	Copper Complex & NaOH	300	Cu₂O + CuO	65.5	-	[7]
Chemical Deposition	Copper Complex & NaOH	400	CuO	97.6	1.73	[7]
Spin Coating	Copper (II) Nitrate	150	CuO	30	1.62	[8]
Spin Coating	Copper (II) Nitrate	500	CuO	62	1.43	[8]
Spray Pyrolysis	Copper (II) Nitrate in Methanol (B129727)	500	CuO	-	1.6 - 1.95	[9][10][11][12]
Spray Pyrolysis	Copper (II) Nitrate in Water	500	CuO	-	3.95 - 4.02	[9][10][11][12]

Table 2: Properties of Copper Oxide Thin Films Prepared by Various Methods

Property	Sol-Gel	Spin Coating	Spray Pyrolysis	Chemical Bath Deposition
Precursor	Copper (II) nitrate, Citric acid[13]	Copper (II) nitrate in glycerol-water[14]	0.5M Copper (II) nitrate in methanol/water[9][10][11][12]	Copper (II) nitrate, Ammonia[15]
Typical Substrate	Glass[13]	Glass[8]	Glass[9][10][11][12]	Glass[15]
Deposition Temperature	Room Temperature	Room Temperature	500°C[9][10][11][12]	40-80°C[15]
Resulting Film Structure	Crystalline CuO after annealing[13]	Nanocrystalline CuO[8]	Polycrystalline CuO[9][10][11][12]	Nanostructured CuO[15]
Reported Band Gap (eV)	2.43[13]	1.43 - 1.62[8]	1.6 - 4.02 (solvent dependent)[9][10][11][12]	1.53 - 1.89 (pH dependent)[15]

Experimental Protocols & Workflows

Sol-Gel Synthesis with Spin Coating

This method allows for the formation of uniform, nanocrystalline copper oxide thin films.[8] The process involves the creation of a stable sol from the copper nitrate precursor, which is then deposited onto a substrate via spin coating, followed by a heat treatment to induce crystallization.

Protocol:

• Precursor Solution Preparation:

  • Dissolve Copper (II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O) in a suitable solvent such as 2-methoxyethanol (B45455) or a glycerol-water mixture to achieve the desired molarity (e.g., 0.5 M).[14]

  • Add a chelating agent or stabilizer, such as citric acid or monoethanolamine, to the solution. A typical molar ratio of copper nitrate to citric acid is 1:3.6.[13]

  • Stir the solution continuously on a magnetic stirrer at a slightly elevated temperature (e.g., 70°C) for approximately 30 minutes to form a homogeneous and stable sol.[13]

  • Age the resulting sol at room temperature for 24 hours before use.

• Substrate Cleaning:

  • Thoroughly clean the glass substrates by sonication in a series of solvents: acetone, ethanol, and deionized water, for 15 minutes each.

  • Dry the substrates using a stream of nitrogen gas.

• Thin Film Deposition:

  • Place the cleaned substrate on the spin coater chuck.

  • Dispense a small amount of the precursor sol onto the center of the substrate.

  • Spin the substrate at a speed of approximately 3000 rpm for 30 seconds to ensure uniform coating.[8]

  • After each coating cycle, dry the film on a hot plate at around 150°C for 10 minutes to evaporate the solvent.[8]

  • Repeat the coating and drying process 5-6 times to achieve the desired film thickness.[8]

• Annealing:

  • Place the coated substrates in a muffle furnace.

  • Anneal the films in an air atmosphere at a temperature between 150°C and 500°C for 1 hour to promote the formation of the crystalline CuO phase.[8] The annealing temperature significantly influences the crystallite size and optical properties of the film.[8]

Sol-Gel with Spin Coating Workflow

Spray Pyrolysis

Spray pyrolysis is a cost-effective and scalable technique for depositing thin films over large areas.[9][10][11][12] It involves spraying a precursor solution onto a heated substrate, where the droplets undergo thermal decomposition to form the desired material.

Protocol:

• Precursor Solution Preparation:

  • Prepare a 0.5 M solution of Copper (II) nitrate hemipentahydrate in a solvent of choice. Deionized water and methanol are commonly used solvents, and the choice of solvent can significantly impact the optical properties of the resulting film.[9][10][11][12]

  • Ensure the precursor is fully dissolved by stirring.

• Substrate Preparation:

  • Clean glass substrates as described in the sol-gel protocol.

  • Preheat the substrates to the desired deposition temperature, typically around 500°C, on a hot plate or in a furnace.[9][10][11][12]

• Deposition:

  • Mount the heated substrate in the spray pyrolysis setup.

  • Use a spray nozzle to atomize the precursor solution and direct the aerosol towards the hot substrate.

  • The volume of the solution sprayed will determine the thickness of the film.

  • Maintain a constant distance between the nozzle and the substrate and a consistent spray rate for uniform deposition.

• Post-Deposition:

  • Allow the films to cool down to room temperature.

  • Further annealing is typically not required as the deposition occurs at a high temperature, leading to the in-situ formation of the crystalline CuO phase.[9][10][11][12]

Spray Pyrolysis Workflow

Chemical Bath Deposition (CBD)

Chemical bath deposition is a simple, low-temperature method for producing thin films, often with unique nanostructures.[15][16] The process relies on the controlled precipitation of the desired material from a solution onto a substrate.

Protocol:

• Solution Preparation:

  • Prepare an aqueous solution of Copper (II) nitrate.

  • Add a complexing agent, such as ammonia, to the solution. The pH of the solution is a critical parameter and is typically adjusted to be in the range of 8.5-10.[15]

  • The bath temperature is usually maintained between 40°C and 80°C.[15]

• Substrate Preparation:

  • Clean the glass substrates as previously described.

• Deposition:

  • Immerse the cleaned substrates vertically in the chemical bath.

  • The deposition time can range from 1 to 5 hours, depending on the desired film thickness and morphology.[15] The morphology of the nanostructures can be controlled by adjusting the deposition temperature.[15]

• Post-Deposition:

  • After the desired deposition time, remove the substrates from the bath.

  • Rinse the substrates thoroughly with deionized water to remove any loosely adhered particles.

  • Dry the films in air.

  • A post-deposition annealing step in air can be performed to improve the crystallinity and control the phase of the copper oxide.

Chemical Bath Deposition Workflow

Applications of Copper Oxide Thin Films

The copper oxide thin films prepared using these methods have a wide range of potential applications:

• Solar Cells: Due to their p-type semiconducting nature and suitable band gap, CuO and Cu₂O thin films are excellent candidates for use as absorber layers in photovoltaic devices.[3][4][17]

• Gas Sensors: The electrical conductivity of copper oxide thin films is sensitive to the surrounding gas atmosphere, making them effective materials for detecting various gases.[1]

• Catalysis: The high surface area of nanostructured copper oxide films makes them efficient catalysts for various chemical reactions.[1]

• Antimicrobial Coatings: Copper oxides exhibit antimicrobial properties and can be used in biomedical applications and as self-sanitizing surfaces.

Conclusion

The use of Copper (II) nitrate hemipentahydrate as a precursor offers a versatile and economical route for the fabrication of copper oxide thin films. The choice of deposition technique—sol-gel with spin coating, spray pyrolysis, or chemical bath deposition—allows for the tailoring of the film's properties to suit specific applications. The protocols and data presented in this document provide a comprehensive guide for researchers and scientists working on the development of novel materials and devices based on copper oxide thin films. The provided workflows and tabulated data serve as a valuable resource for optimizing experimental parameters and achieving desired film characteristics.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cu2O Photosensitive Thin Films for Solar Cell Application [personales.upv.es]
• 5. lib.ysu.am [lib.ysu.am]
• 6. researchgate.net [researchgate.net]
• 7. electrochemsci.org [electrochemsci.org]
• 8. jetir.org [jetir.org]
• 9. A Copper Oxide (CuO) Thin Films Deposited by Spray Pyrolysis Method | MATEC Web of Conferences [matec-conferences.org]
• 10. [PDF] A Copper Oxide (CuO) Thin Films Deposited by Spray Pyrolysis Method | Semantic Scholar [semanticscholar.org]
• 11. matec-conferences.org [matec-conferences.org]
• 12. researchgate.net [researchgate.net]
• 13. essuir.sumdu.edu.ua [essuir.sumdu.edu.ua]
• 14. researchgate.net [researchgate.net]
• 15. ripublication.com [ripublication.com]
• 16. [PDF] CuO Thin Film Prepared by Chemical Bath Deposition Technique : A Review | Semantic Scholar [semanticscholar.org]
• 17. yadda.icm.edu.pl [yadda.icm.edu.pl]

The Versatile Precursor: Copper(II) Nitrate Hemipentahydrate in Coordination Chemistry

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Copper(II) nitrate (B79036) hemipentahydrate, Cu(NO₃)₂·2.5H₂O, stands as a pivotal and versatile precursor in the realm of coordination chemistry. Its utility spans the synthesis of a diverse array of coordination complexes, including discrete mononuclear and polynuclear compounds, coordination polymers (CPs), and metal-organic frameworks (MOFs). These materials exhibit a wide spectrum of applications, ranging from catalysis in organic synthesis to promising therapeutic agents in drug development, particularly in the fields of oncology and microbiology. This document provides detailed application notes and experimental protocols for the use of Cu(NO₃)₂·2.5H₂O in coordination chemistry, with a focus on its applications in catalysis and as a precursor to bioactive molecules.

Application Notes

Synthesis of Coordination Polymers and Metal-Organic Frameworks (MOFs)

Cu(NO₃)₂·2.5H₂O is a preferred starting material for the solvothermal and hydrothermal synthesis of CPs and MOFs. The nitrate anions are often weakly coordinating and can be readily displaced by organic ligands, facilitating the formation of extended crystalline networks. The choice of solvent, temperature, and the nature of the organic linker dictates the final topology and properties of the resulting framework. These materials are of significant interest for applications in gas storage, separation, and heterogeneous catalysis.[1][2]

Catalysis

Coordination complexes derived from Cu(NO₃)₂·2.5H₂O have demonstrated significant catalytic activity in various organic transformations. For instance, it can be used as a catalyst in the oxidation of alcohols.[3] The catalytic efficacy is often attributed to the accessibility of multiple oxidation states of copper (Cu(I), Cu(II), Cu(III)), allowing for both one- and two-electron transfer processes.[3] The coordination environment around the copper center can be tuned by the choice of ligands to optimize catalytic performance, selectivity, and stability.

Drug Development: Anticancer and Antimicrobial Agents

A burgeoning area of research is the development of copper-based coordination compounds as therapeutic agents. Complexes synthesized from Cu(NO₃)₂·2.5H₂O have exhibited potent anticancer and antimicrobial activities.[4][5][6][7] The biological activity of these complexes is often superior to that of the free ligands, highlighting the crucial role of the copper ion. The mechanisms of action are multifaceted and include the generation of reactive oxygen species (ROS), DNA interaction and cleavage, and the inhibition of key cellular enzymes and signaling pathways.[4][7] The tunability of the ligand framework allows for the modulation of lipophilicity, cellular uptake, and target specificity, making them promising candidates for the development of novel metallodrugs.[4]

Quantitative Data Summary

The following tables summarize key quantitative data from representative studies on the applications of Cu(NO₃)₂·2.5H₂O in coordination chemistry.

Table 1: Synthesis of Coordination Polymers/Complexes

Product Name	Ligands	Solvent(s)	Temperature (°C)	Time (h)	Yield (%)	Reference
Cu-TDC	Thiophene-2,5-dicarboxylic acid	DMF/H₂O/EtOH	80	24	-	[1]
Cu-FDC	Furan-2,5-dicarboxylic acid	DMF/H₂O/EtOH	80	24	-	[1]
Cu-BDC	Terephthalic acid	DMF	110	36	-	[1]
Cu-m-BDC	Isophthalic acid	DMF/EtOH	80	24	-	[1]
Pyrazine-bridged Copper(I) MOF	Pyrazine (B50134)	DMF/EtOH	100	24	48	[2]
[Cu₃(L1)(NO₃)₄(H₂O)₂]n	N'¹,N'²-bis(pyridin-2-ylmethylene)oxalohydrazide	Methanol	Room Temp.	-	-	[8]
[Cu₂(H₂L2)(NO₃)(H₂O)₂]n(NO₃)n	N'¹,N'³-bis(2-hydroxybenzylidene)malonohydrazide	Methanol	Room Temp.	-	72	[8]
--INVALID-LINK--	N-acyhydrazone from 4-hydroxy-benzohydrazide and 2-hydroxy-3-methoxybenzaldehyde	Ethanol (B145695)	50	5	55	[9]

Table 2: Anticancer Activity of Copper(II) Complexes

Complex	Cell Line	IC₅₀ (µM)	Reference
c6	MCF-7	5.28	[4]
c7	MCF-7	8.9	[4]
c6	HeLa	8.9	[4]
c7	HeLa	5.28	[4]
Cu(L1)Cl₂	LN229 (human glioma)	Increased toxicity vs. ligand at 50 & 100 µM	[7]
--INVALID-LINK--	A549, MG-63, MCF-7, MDA-MB.231, Jurkat	More potent than cisplatin	[9]

Experimental Protocols

Protocol 1: Synthesis of a 1D Copper(II) Coordination Polymer with an Aroylhydrazone Ligand

This protocol is adapted from the synthesis of [Cu₂(H₂L2)(NO₃)(H₂O)₂]n(NO₃)n as described in the literature.[8]

Materials:

• N'¹,N'³-bis(2-hydroxybenzylidene)malonohydrazide (H₄L2)

• Cu(NO₃)₂·2.5H₂O

• Methanol

Procedure:

• Dissolve 0.340 g (1.00 mmol) of H₄L2 in 25 mL of methanol.

• In a separate beaker, dissolve 0.670 g (3.0 mmol) of Cu(NO₃)₂·2.5H₂O in 20 mL of methanol.

• Add the copper(II) nitrate solution to the ligand solution with stirring.

• Continue stirring the reaction mixture for 20 minutes at room temperature.

• Filter the resulting dark green solution.

• Allow the filtrate to stand in an open beaker at room temperature for slow evaporation.

• Dark green single crystals suitable for X-ray diffraction analysis will form after approximately 2 days.

• Isolate the crystals by filtration, wash them three times with cold ethanol, and dry them over silica (B1680970) gel.

Caption: Experimental workflow for the synthesis of a 1D Copper(II) Coordination Polymer.

Protocol 2: Synthesis of a Pyrazine-Bridged Copper(I) Metal-Organic Framework

This protocol describes the synthesis of a copper(I) MOF from a copper(II) precursor, where the ligand acts as a reducing agent at high temperatures.[2]

Materials:

• Cu(NO₃)₂·2.5H₂O

• Pyrazine

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• Combine 0.696 g (3 mmol) of Cu(NO₃)₂·2.5H₂O and 0.240 g (3 mmol) of pyrazine in a Teflon-lined autoclave.

• Add 10 mL of DMF and 2 mL of ethanol to the mixture.

• Seal the autoclave and heat it in an oven at 100 °C for 24 hours.

• Allow the autoclave to cool slowly to room temperature.

• Separate the resulting red acicular crystals by filtration.

• Wash the crystals repeatedly with DMF.

• Soak the crystals in anhydrous chloroform (B151607) for 5 hours.

• Dry the final product under vacuum at 120 °C for 4 hours.

Caption: Hydrothermal synthesis of a Pyrazine-Bridged Copper(I) MOF.

Signaling Pathways in Drug Development

The therapeutic effects of copper coordination complexes, particularly their anticancer activity, are often mediated by their ability to induce oxidative stress and trigger programmed cell death (apoptosis).

Reactive Oxygen Species (ROS) Generation and Apoptosis Induction

Many copper complexes catalyze the production of ROS, such as superoxide (B77818) anions (O₂⁻) and hydroxyl radicals (•OH), through Fenton-like reactions. This occurs via the redox cycling of copper between its Cu(II) and Cu(I) states.[4] The accumulation of ROS within cancer cells leads to oxidative damage to vital biomolecules, including lipids, proteins, and DNA, ultimately triggering the intrinsic apoptotic pathway.

Caption: ROS-mediated intrinsic apoptosis pathway induced by copper complexes.

Inhibition of Anti-Apoptotic Signaling Pathways

Certain copper complexes have been shown to inhibit pro-survival signaling pathways that are often hyperactive in cancer cells. For example, the JAK2/STAT5 pathway, which promotes cell proliferation and suppresses apoptosis, can be targeted. Inhibition of this pathway leads to the downregulation of anti-apoptotic proteins like Bcl-2 and survivin, thereby sensitizing cancer cells to apoptosis.

Caption: Inhibition of the JAK2/STAT5 anti-apoptotic pathway by copper complexes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. New copper complexes inducing bimodal death through apoptosis and autophagy in A549 cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Copper Coordination Compounds as Biologically Active Agents [mdpi.com]
• 5. Connecting copper and cancer: from transition metal signalling to metalloplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. mdpi.com [mdpi.com]
• 8. [PDF] The Antimicrobial Efficacy of Copper Complexes: A Review | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Copper (II) Nitrate Hemipentahydrate as a Nitrating Agent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of copper (II) nitrate (B79036) hemipentahydrate (Cu(NO₃)₂·2.5H₂O) as an effective and versatile nitrating agent in a variety of organic reactions. This reagent offers a milder alternative to traditional nitrating agents like nitric acid/sulfuric acid mixtures, often providing improved selectivity and safety.

Introduction

Copper (II) nitrate hemipentahydrate is a blue, crystalline solid that serves as a convenient source of the nitro group (-NO₂) for the functionalization of organic molecules. Its applications in organic synthesis are broad, ranging from the nitration of simple aromatic compounds to more complex heterocyclic and olefinic substrates. The primary methods employing this reagent include the classical Menke nitration, reactions using clay-supported copper nitrate (Claycop), and modern microwave-assisted protocols that align with the principles of green chemistry.

These methods are particularly valuable in the synthesis of nitroaromatic and nitroalkene compounds, which are key intermediates in the pharmaceutical industry for the preparation of amines, anilines, and other nitrogen-containing functional groups essential for biologically active molecules.

Key Applications and Reaction Types

Copper (II) nitrate hemipentahydrate is utilized in several distinct methodologies for nitration:

• Menke Nitration: This established method involves the reaction of an aromatic compound with copper (II) nitrate in the presence of acetic anhydride (B1165640). The in situ generated acetyl nitrate is the active electrophile. This method is particularly effective for electron-rich aromatic and heterocyclic compounds.

• Claycop Nitration: "Claycop" is a reagent prepared by impregnating a solid support, typically montmorillonite (B579905) clay, with copper (II) nitrate. This heterogeneous catalyst offers advantages in terms of ease of handling, simplified work-up procedures (filtration), and enhanced selectivity in certain reactions, such as the nitration of olefins.

• Microwave-Assisted Nitration: The use of microwave irradiation can significantly accelerate the rate of nitration reactions with copper (II) nitrate, often leading to higher yields and cleaner reactions in shorter timeframes. This approach is particularly attractive for developing environmentally benign synthetic protocols.

Quantitative Data Summary

The following tables summarize the reaction conditions and outcomes for the nitration of various organic substrates using copper (II) nitrate-based reagents.

Substrate	Reagent System	Solvent	Temp. (°C)	Time	Product(s)	Yield (%)	Isomer Ratio (o:m:p)
Aromatic Compounds
Toluene	Cu(NO₃)₂ / Ac₂O (Menke)	Acetic Anhydride	25	2 h	Mononitrotoluenes	~95	58:4:38
Anisole (B1667542)	Cu(NO₃)₂ / Ac₂O (Menke)	Acetic Anhydride	25	1 h	Mononitroanisoles	High	Ortho/Para mixture
Phenol (B47542)	Cu(NO₃)₂·2.5H₂O / Acetic Acid	Acetic Acid	MW	1 min	o-Nitrophenol, p-Nitrophenol	89	-
Tri-p-tolylamine	Cu(NO₃)₂·2.5H₂O / Ac₂O	Acetic Anhydride	RT	2 h	Tris(2-nitro-4-methylphenyl)amine	82	-
Olefins
Styrene (B11656)	Claycop, TEMPO	1,4-Dioxane (B91453)	80	1 h	(E)-β-Nitrostyrene	95	-
Heterocycles
Furan	Cu(NO₃)₂ / Ac₂O	Acetic Anhydride	<0	30 min	2-Nitrofuran	Moderate	-

Experimental Protocols

Menke Nitration of Anisole

This protocol describes the nitration of anisole to yield a mixture of ortho- and para-nitroanisole.

Materials:

• Anisole

• Copper (II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Acetic anhydride

• Dichloromethane (B109758)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve anisole (1.0 eq) in acetic anhydride (5-10 volumes).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add finely ground copper (II) nitrate hemipentahydrate (1.1 eq) in portions over 15-20 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0 °C for 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing ice-water and stir for 30 minutes to hydrolyze the excess acetic anhydride.

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel to separate the ortho and para isomers.

Preparation and Application of Claycop for the Nitration of Styrene

This protocol details the preparation of the Claycop reagent and its subsequent use in the nitration of styrene.

Part A: Preparation of Claycop

Materials:

• Montmorillonite K-10 clay

• Copper (II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Acetone

Procedure:

• Activate the Montmorillonite K-10 clay by heating it at 120 °C under vacuum for 4 hours.

• In a round-bottom flask, prepare a saturated solution of copper (II) nitrate hemipentahydrate in acetone.

• Add the activated clay to the copper nitrate solution with vigorous stirring.

• Continue stirring for 1 hour at room temperature.

• Remove the solvent under reduced pressure to obtain a free-flowing pale blue powder, which is the Claycop reagent.

• Store the reagent in a desiccator.

Part B: Nitration of Styrene

Materials:

• Styrene

• Claycop reagent

• (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)

• 1,4-Dioxane

Procedure:

• To a stirred solution of styrene (1.0 mmol) in 1,4-dioxane (5 mL), add Claycop (1.5 mmol) and TEMPO (0.2 mmol).

• Heat the reaction mixture at 80 °C for 1 hour.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and filter to remove the spent Claycop reagent.

• Wash the solid residue with ethyl acetate (B1210297).

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• The resulting crude product can be purified by column chromatography to yield (E)-β-nitrostyrene.[1]

Microwave-Assisted Nitration of Phenol

This protocol provides a rapid and efficient method for the nitration of phenol using microwave irradiation.

Materials:

• Phenol

• Copper (II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Glacial acetic acid

• Microwave synthesizer

Procedure:

• In a microwave reaction vessel, combine phenol (1.0 eq), copper (II) nitrate hemipentahydrate (1.1 eq), and glacial acetic acid (5 mL).

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at a suitable power (e.g., 100 W) for 1-5 minutes, with a maximum temperature set to 120 °C.

• After the irradiation is complete, cool the vessel to room temperature.

• Pour the reaction mixture into ice-water and extract the products with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product, which is a mixture of o- and p-nitrophenol.

• The isomers can be separated by column chromatography or steam distillation.

Reaction Mechanisms and Visualizations

The nitration reactions employing copper (II) nitrate proceed via an electrophilic aromatic substitution mechanism. In the Menke nitration, the key intermediate is acetyl nitrate, formed from the reaction of copper (II) nitrate with acetic anhydride.

Caption: Proposed mechanism for the Menke Nitration.

The following diagram illustrates a general experimental workflow for a typical nitration reaction using copper (II) nitrate hemipentahydrate.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Electroplating with Copper (II) Nitrate Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper electroplating is a critical process in numerous fields, including electronics, materials science, and the manufacturing of specialized components for research and development. The process involves depositing a thin layer of copper onto a conductive substrate via an electrochemical reaction. While copper sulfate (B86663) and cyanide-based electrolytes are common, copper (II) nitrate (B79036) solutions offer an alternative that can be advantageous in specific applications. Nitrate ions in the electrolyte can influence the deposition process and the resulting properties of the copper coating.[1]

These application notes provide detailed protocols for preparing and utilizing copper (II) nitrate electroplating solutions. The information is intended for laboratory-scale applications where precise control over the deposition process is required. The protocols cover substrate preparation, formulation of the electroplating bath, operating parameters, and post-treatment of the plated substrate.[2][3]

Data Presentation: Electroplating Bath Composition and Operating Parameters

The following tables summarize the key quantitative data for a model copper (II) nitrate electroplating bath. These parameters are derived from general principles of acid copper plating and should be optimized for specific applications.[2][4][5]

Table 1: Copper (II) Nitrate Electroplating Bath Composition

Component	Concentration Range	Purpose
Copper (II) Nitrate (Cu(NO₃)₂)	100 - 250 g/L	Source of copper ions for deposition.
Nitric Acid (HNO₃)	20 - 60 g/L	Increases conductivity of the bath and prevents precipitation of copper hydroxide.
Chloride Ions (Cl⁻)	30 - 70 mg/L	Added as HCl or NaCl. Helps in anode dissolution and promotes a finer grain structure in the deposit.
Additives (Optional)	See Table 3	Brighteners, levelers, and suppressors to modify coating properties.

Table 2: Operating Parameters for Copper (II) Nitrate Electroplating

Parameter	Range	Impact on Deposition
Cathode Current Density	0.5 - 4.0 A/dm²	Directly influences the rate of deposition and the morphology of the copper layer.[6][7] Higher densities can lead to rougher deposits.
Temperature	20 - 50 °C	Affects the conductivity of the solution, deposition rate, and the properties of the deposited layer.[4]
pH	< 1.0 - 2.0	A low pH is crucial for preventing the formation of copper hydroxides and ensuring good deposit quality.[8][9][10]
Agitation	Mild to Moderate (Magnetic Stirring)	Ensures uniform concentration of ions at the cathode surface, preventing localized depletion and improving coating uniformity.
Anode Material	Pure Copper (Phosphorus-doped)	Serves as the source of copper ions to replenish the bath. Phosphorus content helps in uniform anode dissolution.

Experimental Protocols

Protocol 1: Substrate Preparation

Thorough preparation of the substrate is critical for achieving good adhesion and a uniform copper coating.[11][12][13]

• Degreasing: Remove organic contaminants like oils and grease from the substrate surface. This can be achieved by ultrasonic cleaning in a suitable solvent (e.g., acetone, ethanol) or by using an alkaline cleaning solution.[14]

• Rinsing: Thoroughly rinse the substrate with deionized water to remove any residual cleaning agents.

• Acid Pickling (Activation): Immerse the substrate in a dilute acid solution (e.g., 5-10% sulfuric acid or nitric acid) for 1-5 minutes.[14] This step removes any oxide layers and activates the surface for plating.

• Final Rinsing: Rinse the substrate again with deionized water. The substrate should not be allowed to dry before being placed in the electroplating bath to prevent re-oxidation of the surface.

Protocol 2: Electroplating Process

• Bath Preparation: Prepare the electroplating solution by dissolving the components listed in Table 1 in deionized water. Start with the copper (II) nitrate, followed by the nitric acid and any other additives.

• Cell Assembly:

  • Place the prepared electroplating solution in a suitable beaker or tank.

  • Suspend the pure copper anode and the prepared substrate (cathode) in the solution. Ensure they are parallel to each other and do not touch.[11]

  • Connect the anode to the positive terminal and the cathode to the negative terminal of a DC power supply.[15]

• Electrodeposition:

  • Set the desired current density on the power supply (refer to Table 2).

  • Turn on the power supply to initiate the plating process.

  • Maintain gentle agitation of the solution using a magnetic stirrer throughout the deposition.

  • The duration of the plating will depend on the desired thickness of the copper coating and the current density used.

• Monitoring: Periodically monitor the temperature and pH of the bath and adjust as necessary.

Protocol 3: Post-Treatment of Plated Substrate

Post-treatment can enhance the appearance, corrosion resistance, and stability of the copper coating.[16][17][18][19]

• Rinsing: Immediately after plating, remove the substrate from the bath and rinse it thoroughly with deionized water to remove residual plating solution.

• Passivation (Optional): To improve corrosion resistance, the plated part can be dipped in a passivation solution, such as a chromate (B82759) or a chromium-free alternative.

• Drying: Dry the plated substrate using a clean, dry air stream or by placing it in a low-temperature oven.

• Sealing/Lacquering (Optional): For long-term protection against tarnishing, a clear sealant or lacquer can be applied to the copper-plated surface.[16]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the copper electroplating process.

Caption: General workflow for copper electroplating.

Role of Additives in Copper Electroplating

Additives are organic or inorganic substances added in small quantities to the electroplating bath to modify the deposition process and the properties of the resulting coating.

Table 3: Common Additives in Copper Electroplating

Additive Type	Examples	Function
Suppressors	Polyethylene glycol (PEG)	Adsorb on the cathode surface to inhibit copper deposition, leading to smoother and more uniform coatings.
Accelerators	Bis(3-sulfopropyl) disulfide (SPS)	Counteract the effect of suppressors, accelerating deposition in specific areas (e.g., at the bottom of vias) for void-free filling.
Levelers	Nitrogen-containing organic compounds	Adsorb preferentially on high points of the surface, inhibiting growth there and promoting a leveling effect for a smoother finish.

The interaction of these additives is complex and crucial for achieving desired coating characteristics, especially in applications like printed circuit board manufacturing.

Visualization of Additive Action Mechanism

The following diagram illustrates the general mechanism of how different additives influence the copper deposition process at the cathode surface.

Caption: Mechanism of additive action in copper electroplating.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper electroplating - Wikipedia [en.wikipedia.org]
• 3. chemicalformulaservices.com [chemicalformulaservices.com]
• 4. US7857961B2 - Copper plating bath formulation - Google Patents [patents.google.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. comsol.com [comsol.com]
• 7. proplate.com [proplate.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. shop.machinemfg.com [shop.machinemfg.com]
• 12. Preparing Your Substrate for Electroplating [sharrettsplating.com]
• 13. Copper Plating Problems (& Their Solutions) [chemresearchco.com]
• 14. reddit.com [reddit.com]
• 15. homesciencetools.com [homesciencetools.com]
• 16. proplate.com [proplate.com]
• 17. proplate.com [proplate.com]
• 18. proplate.com [proplate.com]
• 19. 3D Printing Post-processing Guide: Electroplating | 3DSPRO [3dspro.com]

Application Notes and Protocols for Demonstrating Voltaic Cell Reactions with Copper (II) Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Voltaic cells, also known as galvanic cells, are electrochemical cells that convert chemical energy into electrical energy through spontaneous oxidation-reduction (redox) reactions.[1] This document provides a detailed protocol for constructing and evaluating a voltaic cell using a copper (II) nitrate (B79036) solution as the electrolyte for the cathode half-cell. Understanding the principles of these cells is fundamental in various scientific fields, including materials science, analytical chemistry, and bioenergetics. In drug development, electrochemical principles are relevant to understanding drug-receptor interactions, metabolic redox reactions, and the design of biosensors.

A typical voltaic cell consists of two half-cells, each containing an electrode immersed in an electrolyte solution.[2] The two half-cells are connected by a salt bridge to allow ion flow and maintain charge neutrality, and by an external wire to allow electron flow.[3] The electrode where oxidation occurs is the anode, and the electrode where reduction occurs is the cathode.[4]

This application note will detail the setup of a voltaic cell with a copper electrode in a copper (II) nitrate solution as the cathode. The anode can be constructed from various metals with a lower standard reduction potential than copper, such as zinc, lead, or iron.

Principles of the Voltaic Cell

In a voltaic cell, a spontaneous redox reaction drives the flow of electrons. The overall reaction can be separated into two half-reactions:

• Oxidation at the Anode: A metal with a lower reduction potential is oxidized, losing electrons. For example, with a zinc anode: Zn(s) → Zn²⁺(aq) + 2e⁻[5]

• Reduction at the Cathode: Metal ions in the solution with a higher reduction potential gain electrons and are deposited on the electrode. In this case, copper (II) ions are reduced: Cu²⁺(aq) + 2e⁻ → Cu(s)[5]

The electrons released at the anode travel through the external circuit to the cathode, creating an electric current.[6] The salt bridge, typically containing an inert electrolyte like potassium nitrate (KNO₃), allows for the migration of ions between the half-cells to prevent the buildup of charge and maintain electrical neutrality.[3]

The cell potential (E°cell), or electromotive force (EMF), is the difference in the standard reduction potentials of the cathode and the anode:

E°cell = E°cathode - E°anode

A positive E°cell value indicates a spontaneous reaction.

Experimental Protocols

This section provides a detailed methodology for constructing and measuring the potential of a voltaic cell using a copper/copper (II) nitrate half-cell.

Materials and Reagents

• Electrodes: Strips of copper (Cu), zinc (Zn), lead (Pb), and silver (Ag) metal (approximately 1 cm x 5 cm)

• Electrolyte Solutions (1.0 M):

  • Copper (II) nitrate (Cu(NO₃)₂)

  • Zinc nitrate (Zn(NO₃)₂)

  • Lead (II) nitrate (Pb(NO₃)₂)

  • Silver nitrate (AgNO₃)

• Salt Bridge:

  • U-shaped tube or filter paper/yarn soaked in 1.0 M Potassium Nitrate (KNO₃) solution[7][8]

• Equipment:

  • Two 100 mL beakers

  • Voltmeter or multimeter

  • Alligator clips and connecting wires

  • Steel wool or sandpaper for cleaning electrodes

  • Graduated cylinders

  • Safety goggles, gloves, and lab coat

Safety Precautions

• Copper (II) nitrate is harmful if swallowed and can cause skin and eye irritation. [9] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10]

• Handle all nitrate solutions with care as they are oxidizing agents.[11]

• Work in a well-ventilated area.[10]

• Dispose of chemical waste according to institutional and local regulations.

Experimental Setup

• Prepare the Half-Cells:

  • Pour approximately 50 mL of 1.0 M copper (II) nitrate solution into one beaker.

  • Pour approximately 50 mL of 1.0 M zinc nitrate solution into a second beaker.

• Prepare the Electrodes:

  • Clean the copper and zinc metal strips with steel wool or sandpaper to remove any oxide layer.

  • Immerse the copper strip into the copper (II) nitrate solution.

  • Immerse the zinc strip into the zinc nitrate solution. Ensure the strips do not touch the bottom of the beakers.

• Connect the Half-Cells:

  • Prepare a salt bridge by filling a U-tube with 1.0 M KNO₃ solution and plugging the ends with cotton wool, or by soaking a strip of filter paper or yarn in the KNO₃ solution.[7][8]

  • Connect the two beakers with the salt bridge, ensuring the ends of the bridge are submerged in the electrolyte solutions.[7]

• Measure the Cell Potential:

  • Connect the positive (red) lead of the voltmeter to the copper electrode (cathode) and the negative (black) lead to the zinc electrode (anode) using alligator clips.

  • Record the voltage reading. A steady, positive voltage should be observed.[12]

• Investigate Other Metal Combinations:

  • Repeat the experiment by replacing the zinc half-cell with a lead/lead (II) nitrate half-cell and a silver/silver nitrate half-cell. Remember to use a new, clean beaker and a freshly polished electrode for each new half-cell. For the silver half-cell, silver will act as the cathode, and copper will be the anode. Therefore, the voltmeter connections will need to be reversed.

Data Presentation

The following table summarizes the standard electrode potentials and the calculated standard cell potentials for various voltaic cells constructed with a copper (II) nitrate half-cell.

Anode (Metal)	Anode Half-Reaction	E°anode (V)	Cathode (Metal)	Cathode Half-Reaction	E°cathode (V)	Calculated E°cell (V)
Zinc (Zn)	Zn(s) → Zn²⁺(aq) + 2e⁻	-0.76	Copper (Cu)	Cu²⁺(aq) + 2e⁻ → Cu(s)	+0.34	1.10
Lead (Pb)	Pb(s) → Pb²⁺(aq) + 2e⁻	-0.13	Copper (Cu)	Cu²⁺(aq) + 2e⁻ → Cu(s)	+0.34	0.47
Copper (Cu)	Cu(s) → Cu²⁺(aq) + 2e⁻	+0.34	Silver (Ag)	Ag⁺(aq) + e⁻ → Ag(s)	+0.80	0.46

Note: Standard electrode potentials are given at 25 °C, 1 M concentration, and 1 atm pressure. The standard reduction potential for Cu²⁺/Cu is +0.34 V.[13][14]

Visualizations

The following diagrams illustrate the key concepts and workflows described in this document.

Caption: Diagram of a Copper-Zinc Voltaic Cell.

Caption: Experimental Workflow for Voltaic Cell Setup.

References

• 1. Galvanic cell - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Welcome to CK-12 Foundation | CK-12 Foundation [ck12.org]
• 4. 12.2 Galvanic Cells - UCalgary Chemistry Textbook [chem-textbook.ucalgary.ca]
• 5. physics.stackexchange.com [physics.stackexchange.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Copper-Zinc Galvanic Cell [www1.chem.umn.edu]
• 8. chem.tamu.edu [chem.tamu.edu]
• 9. Copper(II) Nitrate Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 10. resources.finalsite.net [resources.finalsite.net]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. youtube.com [youtube.com]
• 13. The standard reduction potentials of `Cu^(2+)//Cu` and `Cu^(2+)//Cu^(+)` are 0.337 V and 0.153V respectively. The standard electrode potential of `Cu^(+)//Cu` half-cell is [allen.in]
• 14. gauthmath.com [gauthmath.com]

Application Notes and Protocols: Analytical Chemistry Applications of Cupric Nitrate Hemipentahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of cupric nitrate (B79036) hemipentahydrate in various analytical chemistry techniques. The protocols are intended to be comprehensive and directly applicable in a laboratory setting.

Qualitative Analysis of Copper(II) Ion

Application Note:

Cupric nitrate hemipentahydrate serves as an excellent source of copper(II) ions for qualitative analysis schemes. The presence of Cu²⁺ in a sample can be confirmed through a series of characteristic reactions, including the formation of colored precipitates and complexes. This protocol outlines the classical method for identifying copper(II) ions in an aqueous sample.

Experimental Protocol:

Objective: To qualitatively determine the presence of Copper(II) ions in a sample.

Materials:

• Test solution (potentially containing Cu²⁺)

• Cupric Nitrate Hemipentahydrate (as a positive control)

• Dilute Hydrochloric Acid (HCl)

• 6 M Ammonia (B1221849) solution (NH₃)

• 0.1 M Potassium Ferrocyanide solution (K₄[Fe(CN)₆])

• Test tubes and rack

• Centrifuge

Procedure:

• Group II Precipitation:

  • To 1 mL of the test solution, add a few drops of dilute HCl. If a precipitate forms, centrifuge and separate the supernatant. This step removes Group I cations.

  • To the supernatant, add 6 M ammonia solution dropwise until the solution is basic. A pale blue precipitate of copper(II) hydroxide (B78521) may form.[1]

• Confirmatory Test with Ammonia:

  • Continue adding 6 M ammonia solution in excess to the solution from the previous step.

  • Observation: If Cu²⁺ is present, the initial precipitate will dissolve, and a deep blue solution will form.[2] This is due to the formation of the tetraamminecopper(II) complex ion, [Cu(NH₃)₄]²⁺.

• Confirmatory Test with Potassium Ferrocyanide:

  • Take a fresh 1 mL aliquot of the original test solution.

  • Add a few drops of 0.1 M potassium ferrocyanide solution.

  • Observation: The formation of a reddish-brown or chocolate-brown precipitate of copper(II) ferrocyanide, Cu₂[Fe(CN)₆], confirms the presence of copper(II) ions.[2][3]

Logical Workflow for Qualitative Analysis of Cu²⁺:

Caption: Workflow for the qualitative identification of Copper(II) ions.

Complexometric Titration for Quantification of Copper

Application Note:

Cupric nitrate hemipentahydrate can be used to prepare standard solutions for the quantitative determination of substances that form stable complexes with copper(II) ions. Conversely, the amount of copper in a sample, such as a solution prepared from cupric nitrate, can be accurately determined by complexometric titration with a standard solution of a chelating agent like ethylenediaminetetraacetic acid (EDTA). Murexide (B42330) is a common indicator for this titration. The endpoint is signaled by a color change from greenish-yellow to a distinct purplish-blue.[4][5]

Experimental Protocol:

Objective: To determine the concentration of a copper(II) solution by complexometric titration with EDTA.

Materials:

• Solution of a soluble copper salt (e.g., prepared from cupric nitrate hemipentahydrate)

• Standardized 0.01 M EDTA solution

• Murexide indicator solution (100 mg in 100 mL of water)[4]

• Deionized water

• Burette, pipette, Erlenmeyer flasks

• White paper or tile

Procedure:

• Sample Preparation:

  • Accurately pipette a known volume (e.g., 25.00 mL) of the copper(II) nitrate solution into a 250 mL Erlenmeyer flask.

  • Dilute with approximately 50 mL of deionized water.

• Indicator Addition:

  • Add 3-5 drops of the murexide indicator solution to the flask. The solution should turn a light yellow or greenish-yellow color.[4]

• Titration:

  • Fill a clean, rinsed burette with the standardized 0.01 M EDTA solution.

  • Titrate the copper solution with the EDTA solution, swirling the flask continuously.

  • As the endpoint is approached, the color of the solution will change to green.[4]

  • Continue adding the EDTA dropwise until the solution turns a distinct purplish-blue. This is the endpoint.[4] It is helpful to place a white sheet of paper under the flask to better visualize the color change.

• Calculation:

  • Record the volume of EDTA solution used.

  • Repeat the titration at least two more times for accuracy.

  • Calculate the concentration of the copper(II) solution using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the copper solution, and M₂ and V₂ are the molarity and volume of the EDTA solution.

Quantitative Data Summary:

Parameter	Value
Molarity of Standard EDTA Solution	0.01 M
Volume of Copper Solution	25.00 mL
Average Volume of EDTA Used	Record Experimental Value
Calculated Molarity of Copper Solution	Calculate from Experimental Data

Experimental Workflow for Complexometric Titration:

Caption: Workflow for the complexometric titration of Copper(II).

Spectrophotometric Determination of Captopril (B1668294) using a Copper(II) Reagent

Application Note:

Cupric nitrate hemipentahydrate can be used as the source of copper(II) ions in a spectrophotometric method for the determination of certain pharmaceuticals. For example, the drug captopril can be quantified based on its reaction with a copper(II)-neocuproine complex. Captopril reduces Cu(II) to Cu(I), which then forms a stable, colored complex with neocuproine (B1678164). The absorbance of this complex is measured spectrophotometrically and is proportional to the concentration of captopril.[6]

Experimental Protocol:

Objective: To determine the concentration of captopril in a sample using a copper(II)-neocuproine reagent prepared from cupric nitrate hemipentahydrate.

Materials:

• Captopril standard solution and sample solution

• Cupric nitrate hemipentahydrate

• Neocuproine (2,9-dimethyl-1,10-phenanthroline)

• Acetate (B1210297) buffer (pH 5.0)

• Deionized water

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Reagent Preparation:

  • Copper(II) Nitrate Solution (Source of Cu(II)): Prepare a stock solution by accurately weighing cupric nitrate hemipentahydrate and dissolving it in deionized water to a known concentration (e.g., 0.1 M).

  • Neocuproine Solution: Prepare a solution of neocuproine in a suitable solvent (e.g., ethanol).

  • Working Reagent: Prepare the copper(II)-neocuproine reagent by mixing appropriate volumes of the copper(II) nitrate solution, neocuproine solution, and acetate buffer.

• Calibration Curve:

  • Prepare a series of standard solutions of captopril with known concentrations.

  • To each standard, add a fixed volume of the copper(II)-neocuproine working reagent.

  • Allow the reaction to proceed for a specified time.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax), which is approximately 448 nm for the Cu(I)-neocuproine complex.[6]

  • Plot a calibration curve of absorbance versus captopril concentration.

• Sample Analysis:

  • Treat the sample solution containing an unknown concentration of captopril in the same manner as the standards.

  • Measure its absorbance at the same wavelength.

  • Determine the concentration of captopril in the sample from the calibration curve.

Quantitative Data Summary:

Parameter	Value
Wavelength of Maximum Absorbance (λmax)	~448 nm[6]
Linearity Range	0.3–3.0 μg/mL[6]
Limit of Detection (LOD)	0.039 μg/mL[6]
Molar Absorptivity	To be determined experimentally

Signaling Pathway for Captopril Determination:

Caption: Reaction pathway for the spectrophotometric determination of captopril.

Synthesis of Copper Oxide Nanoparticles for Analytical Applications

Application Note:

Cupric nitrate hemipentahydrate is a common precursor for the synthesis of copper oxide nanoparticles (CuO-NPs). These nanoparticles have various analytical applications, including in the development of electrochemical sensors and as catalysts for the degradation of organic pollutants, which can be monitored analytically. This protocol describes a simple chemical precipitation method for synthesizing CuO-NPs.

Experimental Protocol:

Objective: To synthesize copper oxide nanoparticles from cupric nitrate hemipentahydrate.

Materials:

• Cupric nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Magnetic stirrer with hot plate

• Centrifuge

• Drying oven

Procedure:

• Precursor Solution Preparation:

  • Prepare a 0.5 M solution of cupric nitrate hemipentahydrate by dissolving the appropriate amount in deionized water. Stir until fully dissolved.

• Precipitation:

  • While vigorously stirring the cupric nitrate solution at room temperature, slowly add a 1 M NaOH solution dropwise until the pH of the solution reaches approximately 10.[7]

  • A precipitate of copper(II) hydroxide, Cu(OH)₂, will form.

• Formation of CuO-NPs:

  • Heat the mixture to 90°C while continuing to stir. Maintain this temperature for about 2 hours. During this time, the copper(II) hydroxide will decompose to form black copper(II) oxide nanoparticles.

  • The reaction is: Cu(OH)₂(s) → CuO(s) + H₂O(l)

• Purification:

  • Allow the solution to cool to room temperature.

  • Separate the CuO-NPs from the solution by centrifugation (e.g., 3000 rpm for 30 minutes).[8]

  • Discard the supernatant and wash the precipitate with deionized water. Repeat the centrifugation and washing process several times to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the purified CuO-NPs in an oven at 100°C for several hours.

  • The final product is a fine black powder of copper oxide nanoparticles.

Application Example - Photocatalytic Degradation of a Dye:

The synthesized CuO-NPs can be used as a photocatalyst to degrade organic dyes. The degradation process can be monitored spectrophotometrically by measuring the decrease in the absorbance of the dye at its λmax over time.

Workflow for CuO Nanoparticle Synthesis:

Caption: Workflow for the synthesis of CuO nanoparticles.

References

• 1. chemnotcheem.com [chemnotcheem.com]
• 2. chemistry.analia-sanchez.net [chemistry.analia-sanchez.net]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. biointerfaceresearch.com [biointerfaceresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. scribd.com [scribd.com]

Application Notes and Protocols: Preparation of 4-methoxypyridine-(pyridine-2,6-dicarboxylato-N,O,O′) copper (II)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper complexes have garnered significant attention in medicinal chemistry, particularly in the development of novel anticancer agents. The coordination of copper (II) with various organic ligands can lead to compounds with enhanced biological activity, often attributed to their ability to participate in redox cycling, generate reactive oxygen species (ROS), and interact with biomolecules such as DNA and proteins. The compound 4-methoxypyridine-(pyridine-2,6-dicarboxylato-N,O,O′) copper (II), hereafter referred to as [Cu(dipic)(4-MeO-Py)], is a mixed-ligand copper (II) complex. Pyridine-2,6-dicarboxylic acid (dipicolinic acid, H₂dipic) is a well-known tridentate chelating agent, and the inclusion of a second ligand, 4-methoxypyridine (B45360) (4-MeO-Py), can modulate the steric and electronic properties of the complex, potentially influencing its biological activity.

This document provides detailed application notes on the potential use of [Cu(dipic)(4-MeO-Py)] in cancer research and a comprehensive experimental protocol for its synthesis and characterization.

Application Notes: Anticancer Potential

While specific biological studies on [Cu(dipic)(4-MeO-Py)] are not extensively reported, the broader class of copper (II) complexes with pyridine-2,6-dicarboxylate (B1240393) and related pyridine-based ligands has demonstrated significant anticancer properties.[1][2][3][4][5][6][7] These complexes are proposed to exert their cytotoxic effects through multiple mechanisms, making them promising candidates for further investigation in drug development.

Potential Mechanisms of Action:

• Induction of Apoptosis via Reactive Oxygen Species (ROS) Generation: Copper complexes can catalyze the production of ROS, such as superoxide (B77818) radicals and hydroxyl radicals, through Fenton-like reactions.[1][2] This leads to oxidative stress within cancer cells, damaging cellular components like lipids, proteins, and DNA, and ultimately triggering the intrinsic apoptotic pathway.

• DNA Interaction and Damage: The planar aromatic moieties of the ligands can facilitate intercalation into the DNA double helix, while the copper center can coordinate to the phosphate (B84403) backbone or the nucleotide bases. This interaction can disrupt DNA replication and transcription. Furthermore, ROS generated in proximity to DNA can cause strand cleavage.

• Inhibition of Cellular Enzymes: Key enzymes involved in cancer cell proliferation and survival, such as topoisomerases and proteasomes, are potential targets for copper complexes.[4] Inhibition of these enzymes can lead to cell cycle arrest and apoptosis.

Relevance to Drug Development:

The unique structural and electronic properties of [Cu(dipic)(4-MeO-Py)] make it an interesting candidate for anticancer drug discovery. The presence of the 4-methoxypyridine ligand may influence the lipophilicity of the complex, potentially affecting its cellular uptake and biodistribution. Further studies are warranted to evaluate its in vitro cytotoxicity against various cancer cell lines and to elucidate its precise mechanism of action.

Experimental Protocols

Synthesis of 4-methoxypyridine-(pyridine-2,6-dicarboxylato-N,O,O′) copper (II)

This protocol is based on a general method for the synthesis of similar copper (II) dipicolinate complexes.[6]

Materials:

• Copper (II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Pyridine-2,6-dicarboxylic acid (H₂dipic)

• 4-Methoxypyridine (4-MeO-Py)

• Sodium hydroxide (B78521) (NaOH)

• Methanol (B129727)

• Deionized water

Procedure:

• Preparation of Sodium Dipicolinate Solution: In a 100 mL beaker, dissolve pyridine-2,6-dicarboxylic acid (1 mmol) in 20 mL of deionized water containing sodium hydroxide (2 mmol). Stir the solution until the acid is completely dissolved, forming a clear solution of sodium dipicolinate.

• Preparation of Copper Solution: In a separate 50 mL beaker, dissolve copper (II) sulfate pentahydrate (1 mmol) in 20 mL of deionized water with gentle heating if necessary.

• Reaction Mixture: Slowly add the copper (II) sulfate solution to the sodium dipicolinate solution with constant stirring. A blue precipitate of the copper dipicolinate complex will form.

• Addition of 4-Methoxypyridine: To the suspension from the previous step, add a solution of 4-methoxypyridine (1 mmol) in 10 mL of methanol.

• Reaction and Crystallization: Stir the reaction mixture at room temperature for 2-3 hours. The initial precipitate will gradually dissolve and a new, crystalline product will form. The mixture can be gently warmed to facilitate the reaction and then allowed to cool slowly to room temperature to promote crystallization.

• Isolation and Purification: Collect the crystalline product by vacuum filtration. Wash the crystals with a small amount of cold deionized water, followed by a small amount of cold methanol to remove any unreacted starting materials.

• Drying: Dry the purified product in a desiccator over anhydrous calcium chloride.

Experimental Workflow:

Figure 1: Experimental workflow for the synthesis of [Cu(dipic)(4-MeO-Py)].

Characterization

1. Elemental Analysis: To confirm the empirical formula of the synthesized complex.

2. Infrared (IR) Spectroscopy: To identify the coordination of the ligands to the copper (II) ion. Key vibrational bands to observe include:

• The asymmetric and symmetric stretching vibrations of the carboxylate groups (COO⁻) of the dipicolinate ligand.
• The C=N and C=C stretching vibrations of the pyridine (B92270) rings.
• The C-O stretching vibration of the methoxy (B1213986) group.

3. UV-Visible (UV-Vis) Spectroscopy: To study the electronic transitions in the complex. A broad d-d transition band in the visible region is characteristic of copper (II) complexes.

4. X-ray Crystallography: To determine the single-crystal structure of the complex, confirming the coordination geometry around the copper (II) center and the overall molecular structure.

Data Presentation

The following tables summarize the key quantitative data for [Cu(dipic)(4-MeO-Py)] and its constituent ligands.

Table 1: Physicochemical Properties of Starting Materials

Compound	Formula	Molar Mass ( g/mol )	Appearance
Copper (II) Sulfate Pentahydrate	CuSO₄·5H₂O	249.68	Blue crystalline solid
Pyridine-2,6-dicarboxylic acid	C₇H₅NO₄	167.12	White crystalline powder
4-Methoxypyridine	C₆H₇NO	109.13	Colorless to pale yellow liquid

Table 2: Characterization Data for [Cu(dipic)(4-MeO-Py)]

Parameter	Data	Reference
Molecular Formula	C₁₃H₁₀CuN₂O₅	[8]
Formula Weight	353.78 g/mol	[8]
Crystal System	Orthorhombic	[8]
Space Group	Pca2₁	[8]
Unit Cell Dimensions	a = 27.339(3) Åb = 3.7130(4) Åc = 11.6859(12) Åα = 90°β = 90°γ = 90°	[8]
Volume	1186.2(2) ų	[8]
Z	4	[8]
Calculated Density	1.978 g/cm³	[8]
Appearance	Blue crystals
Yield	Not reported
Melting Point	Not reported
Key IR Bands (cm⁻¹)	Expected: ν(COO⁻)asym, ν(COO⁻)sym, ν(C=N), ν(C=C), ν(C-O)
UV-Vis λ_max (nm)	Expected: Broad d-d transition in the visible region

Note: Yield, melting point, and spectroscopic data for the title compound are not explicitly available in the cited literature and would need to be determined experimentally.

Mandatory Visualization

Signaling Pathway Diagram: Proposed Anticancer Mechanism

The following diagram illustrates a plausible signaling pathway for the anticancer activity of copper complexes, including [Cu(dipic)(4-MeO-Py)], leading to apoptosis.

References

• 1. Apoptotic cell death induced by copper (II), manganese (II) and silver (I) complexes containing bridging dicarboxylate and 1,10-phenanthroline ligands: one of the multi-modes of anticancer activity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apoptotic cell death induced by copper (II), manganese (II) and silver (I) complexes containing bridging dicarboxylate and 1,10-phenanthroline ligands: one of the multi-modes of anticancer activity? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Copper Complexes as Anticancer Agents Targeting Topoisomerases I and II - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Copper(II) Coordination Compounds Containing Pyridine Derivatives of N4-Methoxyphenyl-Thiosemicarbazones with Selective Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of Copper Complexes with Diimines and Dipicolinate as Anticancer Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological potential of copper complexes: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pure.ul.ie [pure.ul.ie]

Technical Notes & Optimization

Preventing decomposition of Copper II nitrate hemipentahydrate upon heating.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Copper(II) Nitrate (B79036) Hemipentahydrate, focusing on preventing its thermal decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the chemical formula and appearance of Copper(II) Nitrate Hemipentahydrate?

Copper(II) Nitrate Hemipentahydrate is a crystalline solid with the chemical formula Cu(NO₃)₂·2.5H₂O. It typically appears as blue, hygroscopic crystals.[1][2]

Q2: What happens when Copper(II) Nitrate Hemipentahydrate is heated?

Heating Copper(II) Nitrate Hemipentahydrate does not result in the simple removal of water to form anhydrous copper(II) nitrate. Instead, it undergoes a multi-stage thermal decomposition. The process generally proceeds as follows:

• Dehydration: The salt loses its water of crystallization. This process can begin at relatively low temperatures.

• Formation of Basic Copper Nitrate: As heating continues, a green intermediate compound, basic copper nitrate (Cu₂(NO₃)(OH)₃), is formed.

• Decomposition to Copper(II) Oxide: Upon further heating, the basic copper nitrate decomposes to form black copper(II) oxide (CuO), releasing toxic nitrogen dioxide (NO₂) gas and oxygen (O₂).

Q3: At what temperature does Copper(II) Nitrate Hemipentahydrate start to decompose?

The decomposition is a process that occurs over a range of temperatures, rather than at a single, sharp point. The initial loss of water can start at temperatures as low as 30°C, with significant decomposition to copper oxide occurring at temperatures above 170°C.

Q4: Is it possible to obtain anhydrous Copper(II) Nitrate by heating the hydrated form?

No, attempting to dehydrate Copper(II) Nitrate Hemipentahydrate by heating will lead to its decomposition. The anhydrous form can only be synthesized under non-aqueous conditions, for example, by reacting copper metal with dinitrogen tetroxide.

Q5: How should I store Copper(II) Nitrate Hemipentahydrate to prevent degradation?

Copper(II) Nitrate Hemipentahydrate is hygroscopic, meaning it readily absorbs moisture from the air.[1][3] This can lead to the formation of a paste-like substance and affect experimental results. Proper storage is crucial:

• Store in a tightly sealed container.

• Keep in a cool, dry, and well-ventilated area.

• Store away from heat, sources of ignition, and combustible materials.[4]

• For long-term storage or in humid environments, using a desiccator is highly recommended.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving the heating of Copper(II) Nitrate Hemipentahydrate.

Issue	Possible Cause(s)	Recommended Solution(s)
The blue crystals turn green upon gentle heating.	Formation of basic copper nitrate, an intermediate in the decomposition process.	This indicates the onset of decomposition. To minimize this, use the lowest possible temperature for your application and heat for the shortest duration necessary. Consider using a controlled atmosphere (e.g., an inert gas stream) to remove water vapor as it evolves, which may help to suppress the formation of the basic salt.
A brown, toxic gas is evolved during the experiment.	This is nitrogen dioxide (NO₂), a product of the decomposition of the nitrate group.	This is a clear sign of significant decomposition. Immediately ensure adequate ventilation (fume hood) and review your experimental temperature. The temperature is too high. Reduce the heating temperature to below the decomposition range.
The final product is a black powder instead of the desired copper-containing compound.	The black powder is copper(II) oxide (CuO), the final product of complete thermal decomposition.	Your heating temperature was well above the decomposition threshold. It is crucial to control the temperature precisely. Utilize a calibrated oven, hot plate with a temperature controller, or a thermal analysis instrument (like a TGA) for accurate temperature management.
Inconsistent results when using the salt for solution-based reactions at elevated temperatures.	Hydrolysis of the copper(II) ion in solution, which is exacerbated by heat. This can lead to the formation of basic copper salts and a decrease in the concentration of the desired active species.	To prevent hydrolysis in aqueous solutions, add a few drops of dilute nitric acid to the solution. This will keep the solution acidic and shift the equilibrium away from the formation of hydroxide-containing species.[5][6][7]
The salt has become a wet or pasty mass in its storage container.	The salt is hygroscopic and has absorbed atmospheric moisture.	While the crystalline structure may be lost, the compound may still be usable for some applications where the exact hydration state is not critical. However, for accurate quantitative work, it is best to use a fresh, dry sample. To prevent this, always store the salt in a desiccator, especially after opening the container for the first time.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of Copper(II) Nitrate Hemipentahydrate

This protocol outlines the general procedure for analyzing the thermal decomposition of Copper(II) Nitrate Hemipentahydrate using TGA.

Objective: To determine the temperature ranges of dehydration and decomposition and the corresponding mass losses.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Microbalance

• Sample pans (e.g., alumina (B75360) or platinum)

• Inert gas supply (e.g., Nitrogen, Argon)

Procedure:

• Sample Preparation: Carefully weigh approximately 5-10 mg of Copper(II) Nitrate Hemipentahydrate into a tared TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to provide a controlled atmosphere and to carry away evolved gases.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 25°C.

  • Heat the sample at a constant rate, for example, 10°C/min, up to a final temperature of 600°C. Slower heating rates (e.g., 2-5°C/min) can provide better resolution of thermal events.[8][9]

• Data Analysis:

  • Record the mass loss as a function of temperature.

  • Analyze the resulting TGA curve to identify the temperature ranges for the loss of water and the decomposition to copper oxide.

  • Calculate the percentage mass loss for each step and compare it with the theoretical values.

Quantitative Data from Thermal Analysis

The following table summarizes typical data obtained from the thermal analysis of copper(II) nitrate hydrates. Note that the exact temperatures can vary depending on factors like the heating rate and atmosphere.

Thermal Event	Approximate Temperature Range (°C)	Mass Loss (%)	Evolved Species	Solid Residue
Dehydration	30 - 150	~19.4% (for 2.5 H₂O)	H₂O	Basic Copper Nitrate
Decomposition	170 - 300	~39% (from basic nitrate)	NO₂, O₂, H₂O	CuO

Note: The mass loss percentages are theoretical values for Cu(NO₃)₂·2.5H₂O and may vary based on the actual hydration state of the sample.

Visualizing the Decomposition Pathway

The following diagrams illustrate the logical relationships in the handling and decomposition of Copper(II) Nitrate Hemipentahydrate.

Caption: Logical workflow for handling Copper(II) Nitrate Hemipentahydrate.

References

• 1. Copper(II) nitrate hemipentahydrate | Cu2H10N4O17 | CID 167780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. Hygroscopy - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. physicsforums.com [physicsforums.com]
• 8. posters.unh.edu [posters.unh.edu]
• 9. skb.skku.edu [skb.skku.edu]

Technical Support Center: Navigating the Challenges of Hygroscopic Cu(NO3)2·2.5H2O in Experimental Research

Welcome to the technical support center for researchers, scientists, and drug development professionals working with copper(II) nitrate (B79036) hemipentahydrate (Cu(NO3)2·2.5H2O). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues arising from the compound's hygroscopic nature.

Frequently Asked Questions (FAQs)

Q1: My container of Cu(NO3)2·2.5H2O has turned into a blue liquid or paste. What happened?

A1: Copper(II) nitrate and its hydrates are deliquescent, meaning they readily absorb moisture from the atmosphere.[1][2] When exposed to ambient air, the solid will absorb enough water to dissolve itself, forming a concentrated aqueous solution. This is a common issue if the container is not properly sealed.

Q2: Can I still use the liquefied Cu(NO3)2·2.5H2O in my experiment?

A2: Using the liquefied salt is highly discouraged for reactions that require precise stoichiometry. The exact water content is unknown, which will lead to inaccurate measurements of the active copper(II) nitrate. This can significantly impact reaction kinetics, yield, and product purity.

Q3: Can I dry the liquefied Cu(NO3)2·2.5H2O by heating it in an oven?

A3: No, you should not heat hydrated copper(II) nitrate to dry it. Attempting to dehydrate the hydrated salt by heating will not yield the anhydrous form. Instead, it will decompose into copper(II) oxide (a black solid), and release toxic nitrogen dioxide gas (a brown fume) and oxygen.[1] This decomposition begins at temperatures as low as 80°C.[1]

Q4: How should I properly store Cu(NO3)2·2.5H2O to prevent it from absorbing water?

A4: To prevent water absorption, store Cu(NO3)2·2.5H2O in a tightly sealed, airtight container in a cool, dry, and well-ventilated area. For enhanced protection, store the container inside a desiccator containing a suitable desiccant, such as silica (B1680970) gel or anhydrous calcium chloride.[2] Backfilling the container with an inert gas like nitrogen or argon before sealing can also help displace moist air.

Q5: The exact water of hydration for my Cu(NO3)2·xH2O is not specified by the supplier. How does this affect my experiment?

A5: The unspecified number of water molecules (x) is a significant source of error in experiments requiring accurate molar quantities. The molar mass of the compound will vary depending on the degree of hydration, leading to incorrect calculations for reagents. It is crucial to determine the actual water content of your specific batch before use in sensitive applications.

Troubleshooting Guide

Issue 1: Inconsistent or Poor Reaction Yields

If you are experiencing inconsistent or lower-than-expected yields in reactions involving Cu(NO3)2·2.5H2O, the hygroscopic nature of the salt is a likely culprit.

Troubleshooting Steps:

• Assess the Physical State of the Reagent: Visually inspect your Cu(NO3)2·2.5H2O. If it appears wet, clumpy, or has liquefied, it has absorbed a significant amount of water.

• Quantify the Water Content: If the reagent appears dry but you still suspect water absorption, it is essential to determine the exact water content. Two effective methods are:

  • Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as it is heated. The mass loss corresponding to the loss of water molecules can be used to calculate the degree of hydration.

  • Karl Fischer Titration: This is a highly accurate method for determining the water content in a sample. It is a chemical titration that reacts specifically with water.

• Adjust Stoichiometry: Once the actual water content is known, you can calculate the correct molar mass of your hydrated copper nitrate and adjust the amount used in your reaction accordingly.

• Consider an Alternative Reagent: If consistent results are difficult to achieve, consider using a less hygroscopic copper salt.

Issue 2: Difficulty in Handling and Weighing the Reagent

The rapid absorption of moisture can make it challenging to accurately weigh Cu(NO3)2·2.5H2O, especially in a humid environment.

Troubleshooting Steps:

• Work in a Controlled Environment: If possible, handle and weigh the reagent in a glove box with a controlled, low-humidity atmosphere.

• Minimize Exposure Time: Have all necessary equipment ready before opening the reagent container. Weigh the required amount as quickly as possible and immediately reseal the container.

• Use a Dry Weighing Vessel: Ensure that the spatula, weighing boat, and any other equipment that will come into contact with the salt are completely dry.

Data Presentation: Comparison of Copper(II) Salts

For applications where the hygroscopic nature of Cu(NO3)2·2.5H2O is problematic, several alternative copper(II) salts can be considered. The following tables summarize their key properties.

Table 1: Physical Properties and Hygroscopicity of Common Copper(II) Salts

Compound	Formula	Molar Mass ( g/mol )	Appearance	Hygroscopicity
Copper(II) Nitrate Hemipentahydrate	Cu(NO3)2·2.5H2O	232.59	Blue crystals	Deliquescent
Copper(II) Nitrate Trihydrate	Cu(NO3)2·3H2O	241.60	Blue crystals	Deliquescent[3]
Basic Copper(II) Nitrate	Cu2(NO3)(OH)3	242.12	Light green powder	Low hygroscopicity[4]
Copper(II) Acetate Monohydrate	Cu(CH3COO)2·H2O	199.65	Dark green crystals	Efflorescent (loses water in dry air)
Anhydrous Copper(II) Chloride	CuCl2	134.45	Yellowish-brown powder	Hygroscopic
Copper(II) Chloride Dihydrate	CuCl2·2H2O	170.48	Blue-green crystals	Deliquescent in moist air, efflorescent in dry air[5]

Table 2: Solubility of Copper(II) Salts in Water and Organic Solvents

Compound	Water Solubility	Ethanol Solubility	Other Organic Solvents
Copper(II) Nitrate Hydrates	Very soluble	Very soluble	Soluble in ammonia; Insoluble in ethyl acetate
Basic Copper(II) Nitrate	Insoluble	Insoluble
Copper(II) Acetate Monohydrate	7.2 g/100 mL (cold); 20 g/100 mL (hot)	Soluble	Slightly soluble in ether and glycerol
Copper(II) Chloride Dihydrate	75.7 g/100 mL (25°C)	53 g/100 mL (15°C)	Soluble in acetone

Experimental Protocols

Protocol 1: Determination of Water Content by Thermogravimetric Analysis (TGA)

Objective: To quantify the number of water molecules in a sample of hydrated copper(II) nitrate.

Methodology:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Accurately weigh 5-10 mg of the hydrated copper(II) nitrate sample into a TGA crucible.

• Place the crucible in the TGA furnace.

• Heat the sample from room temperature to approximately 300°C at a controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

• Record the mass loss as a function of temperature. The initial mass loss below ~150°C corresponds to the loss of water of hydration. The subsequent mass loss at higher temperatures is due to the decomposition of the nitrate.

• Calculate the percentage of water by mass from the initial mass loss.

• From the percentage of water, determine the number of moles of water per mole of Cu(NO3)2.

Protocol 2: Determination of Water Content by Karl Fischer Titration

Objective: To accurately determine the water content of a Cu(NO3)2·xH2O sample.

Methodology:

• Set up the Karl Fischer titrator according to the manufacturer's instructions. Use a suitable solvent system, such as a mixture of methanol (B129727) and formamide, to ensure good solubility of the copper salt.

• Standardize the Karl Fischer reagent with a certified water standard.

• Accurately weigh a small amount of the hydrated copper(II) nitrate sample and introduce it into the titration vessel.

• Titrate the sample with the Karl Fischer reagent until the endpoint is reached.

• The instrument will calculate the amount of water in the sample based on the volume of titrant used.

• Perform multiple determinations to ensure accuracy and precision.

Note: Copper(II) ions can potentially interfere with the Karl Fischer reaction by oxidizing iodide. Specialized reagents or procedural modifications may be necessary to mitigate this interference.

Visualizations

Workflow for Handling Hygroscopic Reagents

Caption: A logical workflow for the proper handling of hygroscopic reagents to minimize water absorption.

Decision Pathway for Addressing Inconsistent Reaction Results

References

• 1. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Cupric nitrate | Cu(NO3)2 | CID 18616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. II.—The Preparation and Properties of Basic Copper Nitrate and the Hydrates of Copper Nitrate | Proceedings of the Royal Society of Edinburgh | Cambridge Core [cambridge.org]
• 5. pubs.acs.org [pubs.acs.org]

Incompatibilities of Copper II nitrate hemipentahydrate with other chemicals.

This technical support center provides guidance on the chemical incompatibilities of Copper (II) nitrate (B79036) hemipentahydrate for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical incompatibilities of Copper (II) nitrate hemipentahydrate?

A1: Copper (II) nitrate hemipentahydrate is a strong oxidizing agent and is incompatible with a range of substances.[1][2][3][4] Contact with the following materials can lead to vigorous, and potentially violent, reactions:

• Reducing agents: These substances readily donate electrons and can react exothermically with copper (II) nitrate.[1][5]

• Combustible materials: As an oxidizer, it can cause fire or an explosion upon contact with combustible materials like wood, paper, and oils.[1][2][4]

• Organic materials: Many organic compounds can be oxidized by copper (II) nitrate, which can lead to ignition or explosion.[2][6]

• Powdered metals: Mixtures with finely divided metals can be hazardous and may react vigorously.[2][6]

• Bases (especially ammonia): Reacts with ammonia (B1221849) to form coordination complexes.[3][7] While not typically explosive, the reaction can generate heat.

• Cyanides: Incompatible with cyanides.[3]

• Acid anhydrides: Can react vigorously with acid anhydrides.[3]

• Potassium ferrocyanide: A mixture of potassium ferrocyanide and cupric nitrate can explode when dried at 220 °C.[8]

Q2: What happens when Copper (II) nitrate hemipentahydrate is mixed with a reducing agent?

A2: Mixing Copper (II) nitrate hemipentahydrate with a reducing agent can lead to a rapid and exothermic redox reaction. The nitrate ion (NO₃⁻) is a strong oxidizing agent, and the copper (II) ion (Cu²⁺) can also be reduced. The reaction can generate significant heat, potentially leading to the ignition of flammable materials or the decomposition of the nitrate, releasing toxic nitrogen oxides.[1][5][9]

Q3: Can I mix Copper (II) nitrate hemipentahydrate with organic solvents like ethanol (B145695) or acetone?

A3: Extreme caution should be exercised when mixing Copper (II) nitrate hemipentahydrate with organic solvents. While it is soluble in ethanol, mixtures of metal nitrates with organic materials are potentially dangerous.[10][11] The strong oxidizing nature of the nitrate can lead to a vigorous, and in some cases explosive, reaction with organic compounds, especially upon heating or in the presence of an ignition source. It is crucial to consult specific literature and conduct a thorough risk assessment before performing such procedures.

Q4: What are the hazards associated with the thermal decomposition of Copper (II) nitrate hemipentahydrate?

A4: Upon heating, Copper (II) nitrate hemipentahydrate does not simply dehydrate but decomposes. The decomposition begins around 80 °C, forming a basic copper nitrate, and at 180 °C, it converts to copper (II) oxide.[12] This decomposition releases toxic and irritating nitrogen oxides (NOx) and copper fumes.[1][9] Therefore, it is critical to avoid heating the compound in a closed container and to ensure adequate ventilation.

Q5: What is the reaction with ammonia, and are there any specific hazards?

A5: When ammonia is added to a solution of Copper (II) nitrate, a pale blue precipitate of copper (II) hydroxide (B78521) is initially formed.[1][2][7] With the addition of excess ammonia, this precipitate dissolves to form the deep blue tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺.[1][3][7] While this is a common qualitative test for copper (II) ions, it's important to be aware that mixing ammonia with nitrates can, under certain conditions, form ammonium (B1175870) nitrate, which is a powerful oxidizer and can be explosive.[3]

Incompatibility Data

The following table summarizes the known incompatibilities of Copper (II) nitrate hemipentahydrate. Quantitative data on reaction thresholds are often not well-defined in publicly available literature, and reactions can be influenced by factors such as temperature, concentration, presence of catalysts, and physical state of the reactants. Always conduct a thorough risk assessment before mixing chemicals.

Incompatible Material	Nature of Hazard	Quantitative Data/Remarks
Reducing Agents	Strong exothermic reaction, potential for fire or explosion.[1][5]	Data on specific concentration or temperature thresholds are not readily available. The vigor of the reaction depends on the strength and concentration of the reducing agent.
Combustible Materials	Can cause fire or explosion.[1][2][4]	As a strong oxidizer, it can significantly lower the ignition temperature of combustible materials.
Organic Materials	Vigorous oxidation, potential for fire or explosion, especially upon heating.[2][6]	The "Menke nitration" utilizes copper nitrate and acetic anhydride (B1165640) to nitrate aromatic compounds, indicating a reactive combination.[12][13][14]
Powdered Metals	Vigorous to explosive reaction.[2][6]	The large surface area of powdered metals increases reactivity.
Ammonia	Formation of tetraamminecopper(II) complex, can be exothermic.[1][3][7]	Initially forms a precipitate of Cu(OH)₂ which dissolves in excess ammonia.[1][2][7]
Cyanides	Incompatible; may release toxic gases.[3]	Specific reaction conditions and products are not well-documented in general safety literature.
Acid Anhydrides	Vigorous reaction.[3]	The reaction with acetic anhydride is utilized in organic synthesis but can be energetic.[12][13][14]
Potassium Ferrocyanide	Forms a reddish-brown precipitate of copper(II) ferrocyanide.[15] A dried mixture can be explosive upon heating.[8]	An explosion has been reported when a finely divided mixture was dried at 220 °C.[8]

Experimental Protocols

Protocol 1: Demonstration of the Oxidizing Nature of Copper (II) Nitrate Hemipentahydrate

Objective: To qualitatively demonstrate the oxidizing properties of Copper (II) nitrate hemipentahydrate by observing its reaction with a combustible organic material (cellulose) under controlled heating. This protocol is based on the principles of tests for oxidizing solids.[5][16]

Materials:

• Copper (II) nitrate hemipentahydrate

• Dry fibrous cellulose (B213188) (e.g., filter paper pulp)

• Heat-resistant ceramic plate

• Spatula

• Hot plate with temperature control

• Fume hood

• Safety goggles, flame-resistant lab coat, and thermal gloves

Procedure:

• Preparation: In a fume hood, weigh out approximately 1 gram of Copper (II) nitrate hemipentahydrate and 1 gram of dry fibrous cellulose.

• Mixing: Gently and thoroughly mix the two powders on a watch glass using a spatula. Do not grind the mixture.

• Sample Placement: Place the mixture in a small, loose pile on the center of the ceramic plate.

• Heating: Place the ceramic plate on a hot plate within the fume hood.

• Observation: Slowly increase the temperature of the hot plate. Observe the mixture for any changes, such as charring, smoke evolution, or ignition.

• Control: For comparison, place a similar pile of cellulose alone on the ceramic plate and heat it under the same conditions. Note the temperature at which it begins to char or ignite.

• Cleanup: Allow the ceramic plate and any residue to cool completely before disposal according to institutional guidelines for hazardous waste.

Safety Precautions:

• This experiment must be performed in a certified chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a flame-resistant lab coat, and thermal gloves.

• Have a fire extinguisher rated for chemical fires readily available.

• Do not scale up the experiment without a thorough hazard analysis.

Visualizations

Caption: Workflow for assessing and managing chemical incompatibilities of Copper (II) nitrate hemipentahydrate.

References

• 1. Aqueous Reactions: Copper(II) Nitrate [chemedx.org]
• 2. Ammonia with Copper(II) Nitrate [www2.chem.wisc.edu]
• 3. quora.com [quora.com]
• 4. Copper(II) Nitrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. epa.gov [epa.gov]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 7. quora.com [quora.com]
• 8. Cupric nitrate | Cu(NO3)2 | CID 18616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 13. Exploring the Reaction Mechanism of Menke Nitration-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 14. Menke nitration - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. smsenergetics.com [smsenergetics.com]

Technical Support Center: Optimizing Synthesis with Cupric Nitrate

Welcome to the technical support center for optimizing reaction conditions using cupric nitrate (B79036). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions encountered during synthesis.

I. Frequently Asked Questions (FAQs)

Q1: My reaction solution turned green instead of the expected blue. What does this indicate?

A1: A green coloration in a cupric nitrate solution often suggests the presence of dissolved nitrogen oxides (NOₓ) or the formation of nitrite (B80452) complexes. This can occur if there is unreacted nitric acid or if the reaction conditions (e.g., temperature) are causing decomposition of the nitrate ions. To obtain a purer blue solution, you can try heating the liquid after the copper has dissolved (if applicable to your synthesis) and then diluting it with water and boiling again to help remove dissolved nitrogen oxides.[1]

Q2: I'm observing low or no product yield in my reaction. What are the common causes?

A2: Low yields in reactions involving cupric nitrate can stem from several factors:

• Catalyst Deactivation: The active copper species can be deactivated by impurities, particularly sulfur-containing compounds, which can form stable copper sulfates.[2][3]

• Improper Reagent Handling: Cupric nitrate is hygroscopic, meaning it readily absorbs moisture from the air. The presence of excess water can interfere with reactions, especially those requiring anhydrous conditions like the Menke nitration.

• Suboptimal Reaction Conditions: Temperature, solvent, and reactant ratios are critical. For instance, in nitration reactions, incorrect temperature control can lead to side reactions or decomposition.

• Incomplete Reagent Activation: In reactions like the Menke nitration, cupric nitrate reacts with acetic anhydride (B1165640) to form the active nitrating agent, acetyl nitrate. If this activation is incomplete, the desired reaction will not proceed efficiently.[4][5]

Q3: How should I handle and store cupric nitrate to ensure its integrity?

A3: Cupric nitrate is a strong oxidizer and is hygroscopic. It should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from combustible materials, reducing agents, and organic matter.[6] Avoid physical damage to the container. Due to its hygroscopic nature, it is crucial to minimize its exposure to the atmosphere during handling to prevent the absorption of water, which can affect reaction outcomes.

Q4: What are the primary safety precautions I should take when working with cupric nitrate?

A4: Cupric nitrate is a hazardous substance. Always handle it in a well-ventilated area or a fume hood. Wear appropriate personal protective equipment (PPE), including chemical safety goggles, gloves, and a lab coat. Avoid inhaling the dust and prevent contact with skin and eyes. In case of fire, although cupric nitrate itself is not combustible, it is a strong oxidizer and can intensify fires involving other materials. Use water spray to cool containers and control the fire.

II. Troubleshooting Guides

This section provides troubleshooting guidance for specific issues you may encounter during your experiments.

Guide 1: Low Yield or Incomplete Conversion

Symptom	Possible Cause	Suggested Solution
Reaction stalls or proceeds very slowly	Catalyst Deactivation/Poisoning: Impurities in starting materials or solvents (e.g., sulfur compounds) may have poisoned the copper catalyst.	- Purify starting materials and use high-purity, dry solvents.- Consider adding a scavenger for the suspected poison if its identity is known.- For solid-supported catalysts, consider regeneration (see Guide 2).
Insufficient Activation of Cupric Nitrate: In reactions requiring an activating agent (e.g., acetic anhydride in Menke nitration), the active species may not be forming efficiently.	- Ensure the activating agent is fresh and of high purity.- Optimize the molar ratio of cupric nitrate to the activating agent.- Adjust the reaction temperature to favor the formation of the active species.
Presence of Water: Cupric nitrate and its reaction intermediates can be sensitive to moisture.	- Use anhydrous cupric nitrate and dry solvents.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Low product yield with recovery of starting material	Suboptimal Temperature: The reaction temperature may be too low for the activation energy to be overcome.	- Gradually increase the reaction temperature in small increments.- Consult literature for the optimal temperature range for your specific reaction.
Incorrect Solvent: The polarity of the solvent can significantly affect reaction rates and equilibria.	- Experiment with a range of solvents with different polarities.- For nitration, nonpolar solvents like n-heptane or cyclohexane (B81311) have been shown to give good conversions.[7]
Formation of multiple unexpected byproducts	Over-nitration or Side Reactions: The reaction conditions may be too harsh, leading to further reaction of the desired product or decomposition.	- Lower the reaction temperature.- Reduce the reaction time.- Use a milder nitrating agent or a lower concentration of cupric nitrate.

Guide 2: Catalyst Deactivation and Regeneration

Symptom	Possible Cause	Suggested Solution
Gradual decrease in reaction rate over repeated uses of the catalyst	Fouling: Deposition of byproducts or polymers on the catalyst surface.	- Wash the catalyst with an appropriate solvent to remove adsorbed species.- Perform a calcination step (heating in air) to burn off organic residues, followed by reduction if the active species is a lower oxidation state of copper.
Complete loss of catalytic activity	Poisoning: Strong chemisorption of substances like sulfur, leading to the formation of inactive species (e.g., copper sulfate).[2]	- For Sulfur Poisoning: Treatment with a dilute acid wash may help remove some sulfate (B86663) species.[8] A subsequent regeneration procedure involving oxidation and reduction may be necessary.[9]
Leaching: Dissolution of the active copper species from the support into the reaction medium.	- Confirm leaching by analyzing the reaction filtrate for copper content (e.g., by ICP-MS).- If leaching is confirmed, consider using a different support material or modifying the catalyst preparation method to improve metal-support interaction.
Change in catalyst color (e.g., from green/blue to black)	Change in Oxidation State or Structure: The active copper species may have been oxidized or reduced to an inactive form (e.g., CuO), or sintering (agglomeration of metal particles) may have occurred.	- Regeneration Protocol: A general approach for supported copper catalysts involves an oxidation step (heating in an oxygen-containing gas) followed by a reduction step (e.g., with hydrogen at elevated temperature).[9] - Electrochemical Regeneration: For some systems, an electrochemical approach involving reversing the polarity of electrodes can regenerate the active catalyst.[4]

III. Experimental Protocols

Protocol 1: Menke Nitration of an Aromatic Compound (General Procedure)

The Menke nitration is utilized for the nitration of electron-rich aromatic compounds using cupric nitrate and acetic anhydride.[4] The reaction proceeds through the in-situ formation of acetyl nitrate.

Materials:

• Electron-rich aromatic compound (e.g., phenol, aniline (B41778) derivative)

• Cupric nitrate (hydrated or anhydrous)

• Acetic anhydride

• Appropriate solvent (e.g., acetic acid, chloroform, or dichloromethane)

• Ice bath

• Stir plate and stir bar

• Standard laboratory glassware

Procedure:

• Dissolve the aromatic substrate in the chosen solvent in a round-bottom flask equipped with a stir bar.

• Cool the solution in an ice bath to 0-5 °C.

• In a separate flask, prepare a solution of cupric nitrate in acetic anhydride. Caution: This may be exothermic. It is advisable to add the cupric nitrate portion-wise to the acetic anhydride while cooling.

• Slowly add the cupric nitrate/acetic anhydride solution dropwise to the cooled solution of the aromatic substrate while maintaining the temperature between 0-10 °C.

• After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., room temperature) for a specified time (this will depend on the substrate and should be determined from literature or by TLC monitoring).

• Upon completion, pour the reaction mixture into ice water to quench the reaction and precipitate the product.

• Isolate the product by filtration.

• Wash the crude product with cold water and then a dilute sodium bicarbonate solution to remove acidic impurities.

• Recrystallize the crude product from a suitable solvent to obtain the purified nitrated aromatic compound.

Expected Yield: Yields can vary significantly depending on the substrate and reaction conditions, but are often in the range of 60-90%.

Protocol 2: Oxidation of Thiols to Disulfides using a Clay-Supported Cupric Nitrate Reagent (Claycop)

"Claycop," a reagent prepared by adsorbing hydrated cupric nitrate onto clay (such as montmorillonite), is an effective oxidizing agent for converting thiols to disulfides.

Part A: Preparation of Claycop Reagent

• Stir a suspension of montmorillonite (B579905) K-10 clay in a suitable solvent (e.g., acetone).

• Add a solution of cupric nitrate trihydrate in the same solvent to the clay suspension.

• Stir the mixture at room temperature for 1 hour.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dry the resulting free-flowing blue powder in an oven at 110-120 °C for several hours.

Part B: Oxidation of a Thiol

• Dissolve the thiol (e.g., thiophenol) in a suitable solvent (e.g., dichloromethane (B109758) or chloroform).

• Add the prepared Claycop reagent to the solution.

• Stir the mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the spent clay reagent.

• Wash the clay with additional solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the crude disulfide.

• Purify the disulfide by column chromatography or recrystallization if necessary.

Expected Yield: This method typically provides high yields of disulfides, often exceeding 90%.

IV. Data Presentation

The following tables summarize key quantitative data for optimizing reactions with cupric nitrate.

Table 1: Effect of Solvent Polarity on Aromatic Nitration

Solvent	Relative Polarity[10]	Typical Outcome for Nitration
n-Heptane	0.012	Good conversion, favors para-isomer[7]
Cyclohexane	0.006	Good conversion, favors para-isomer[7]
Carbon Tetrachloride	0.052	Moderate conversion[7]
Acetic Acid	0.648	Can be used as a solvent, but may also participate in the reaction.[11]
Dichloromethane	0.309	Commonly used, good for dissolving reactants.
Acetonitrile	0.460	Polar aprotic solvent, can influence regioselectivity.

Table 2: General Reaction Parameters for Menke Nitration

Parameter	Typical Range	Notes
Temperature	0 °C to Room Temperature	Initial addition is typically done at low temperatures to control the exotherm. The reaction is then often allowed to warm to room temperature.
Cu(NO₃)₂ : Acetic Anhydride Molar Ratio	1 : 2 to 1 : 5	An excess of acetic anhydride is generally used to ensure complete formation of the acetyl nitrate intermediate and to scavenge any water present.
Substrate : Cu(NO₃)₂ Molar Ratio	1 : 1 to 1 : 1.2	A slight excess of the nitrating agent is often used to ensure complete conversion of the substrate.
Reaction Time	30 minutes to 24 hours	Highly dependent on the reactivity of the aromatic substrate. Monitor by TLC.

Table 3: Troubleshooting Summary for Cupric Nitrate Synthesis Reactions

Issue	Potential Cause	Key Optimization Parameter(s)
Low Yield	Incomplete reaction, side reactions	Temperature, Reaction Time, Solvent
Poor Selectivity (ortho/para ratio)	Solvent effects, Steric hindrance	Solvent Choice, Catalyst (if applicable)
Product Decomposition	Harsh reaction conditions	Temperature, Concentration of Nitrating Agent
Formation of colored impurities	Presence of nitrogen oxides	Degassing, use of urea (B33335) as a scavenger

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 4. Menke nitration - Wikipedia [en.wikipedia.org]
• 5. Exploring the Reaction Mechanism of Menke Nitration-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of copper oxide nanoparticles using sodium borohydride as a reducing agent and gelatin as a cappi... [protocols.io]
• 9. ysxbcn.com [ysxbcn.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. researchgate.net [researchgate.net]

Troubleshooting unexpected color changes in Copper II nitrate solutions.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing unexpected color changes in Copper (II) nitrate (B79036) solutions.

Frequently Asked Questions (FAQs)

Q1: What is the expected color of a pure, hydrated Copper (II) nitrate solution?

A pure, aqueous solution of hydrated Copper (II) nitrate is typically a distinct blue color. This color is due to the presence of the hexaaquacopper(II) complex ion, [Cu(H₂O)₆]²⁺, which forms when the salt dissolves in water.[1][2] Anhydrous Copper (II) nitrate, on the other hand, consists of blue-green crystals.[1][3]

Q2: My blue Copper (II) nitrate solution has turned green. What are the common causes?

A green coloration in a Copper (II) nitrate solution can be attributed to several factors:

• High Concentration: In concentrated solutions, nitrate ions from the salt can act as ligands, replacing the water molecules coordinated to the copper ion. This shift in coordination environment can cause the color to change from blue to green.[4]

• Presence of Nitric Acid: The synthesis of Copper (II) nitrate often involves nitric acid. Excess or residual nitric acid can lead to a green color.[4][5]

• Dissolved Nitrogen Oxides: During synthesis, nitrogen oxides (like NO₂) can form and dissolve in the solution, which may lead to the formation of green-colored nitrite (B80452) complexes.[5]

• Contamination: The presence of other ions, particularly chloride (Cl⁻), can form complexes like tetrachlorocuprate(II), [CuCl₄]²⁻, which is green.

Q3: Can temperature changes affect the color of my solution?

Yes, temperature can influence the equilibrium between different copper complexes in solution. For example, in solutions containing other potential ligands (like chloride ions), heating can favor the formation of green-colored complexes, while cooling may shift the equilibrium back towards the blue aqua complex.[5]

Q4: What happens if the pH of my solution changes?

The pH of the solution is a critical factor. Aqueous solutions of Copper (II) nitrate are naturally acidic.[6] If the pH becomes too high (basic), a gelatinous blue precipitate of copper (II) hydroxide, Cu(OH)₂, will form.[2][7] At very high pH, this precipitate may further react. Conversely, a very low pH (highly acidic) can contribute to a greener appearance, especially in concentrated solutions.[4]

Q5: My solution has formed a black precipitate upon heating. What is it?

Heating hydrated Copper (II) nitrate, especially to temperatures around 180°C, will cause it to decompose.[1] This thermal decomposition yields black copper (II) oxide (CuO), along with toxic orange-brown nitrogen dioxide gas (NO₂) and oxygen.[8][9] Gentle heating can also lead to the formation of basic copper nitrate.[1]

Troubleshooting Guides

Problem: Solution is Green Instead of the Expected Blue

This is one of the most common issues encountered. Follow this workflow to diagnose and resolve the problem.

Caption: Troubleshooting workflow for a green Copper (II) nitrate solution.

• Assess Concentration:

  • Diagnosis: Highly concentrated solutions of Copper (II) nitrate can appear green due to the coordination of nitrate ions with the copper center.[4]

  • Action: Try diluting a small aliquot of your solution with high-purity deionized water. If the color shifts to blue, the high concentration was the cause.

• Measure pH:

  • Diagnosis: Excess nitric acid from synthesis can lower the pH and contribute to a green color.[5]

  • Action: Use a calibrated pH meter to check the solution's acidity. If excessively acidic, carefully adjust the pH upwards by following a neutralization protocol (See Protocol 2).

• Evaluate Potential Contamination:

  • Diagnosis: Contamination with halide ions (e.g., chloride) is a frequent cause of green coloration.

  • Action: Test for chloride ions by adding a few drops of silver nitrate (AgNO₃) solution to a sample of your copper solution. The formation of a white precipitate (AgCl) indicates chloride contamination. If contaminated, purification or preparation of a fresh solution may be necessary.

Problem: A Precipitate Has Formed in the Solution

Caption: Troubleshooting workflow for precipitate formation.

• Blue Precipitate:

  • Diagnosis: A gelatinous, blue precipitate is almost certainly copper (II) hydroxide, Cu(OH)₂.[2] This occurs when the pH of the solution rises, typically above pH 6.[6] This can be caused by the addition of a base or use of a basic solvent.

  • Action: The precipitate can often be redissolved by carefully and slowly adding dilute nitric acid dropwise while stirring until the solution clears.

• Black Precipitate:

  • Diagnosis: A black precipitate is copper (II) oxide (CuO), resulting from the thermal decomposition of either copper (II) nitrate or copper (II) hydroxide.[1][2]

  • Action: This process is generally irreversible. The solution has been compromised by excessive heat. It is recommended to discard the mixture according to safety protocols and prepare a fresh solution.

Data Presentation

Table 1: Color of Aqueous Copper (II) Complexes

Complex Ion Formula	Dominant Ligand(s)	Typical Solution Color	Conditions for Formation
[Cu(H₂O)₆]²⁺	Water	Blue	Standard in dilute aqueous solutions[1][2]
[Cu(NO₃)(H₂O)ₓ]⁺	Nitrate, Water	Blue-Green	Concentrated Cu(NO₃)₂ solutions[4]
[CuCl₄]²⁻	Chloride	Green / Yellow-Green	Presence of excess chloride ions[5]
Cu(OH)₂ (precipitate)	Hydroxide	Blue (solid)	pH > ~6[6][7]
CuO (precipitate)	Oxide	Black (solid)	High temperature decomposition[1][2][9]

Table 2: Influence of pH on Copper (II) Nitrate Solution

pH Range	Predominant Copper Species	Observed State
< 5	[Cu(H₂O)₆]²⁺	Clear blue to green-blue solution[4]
5 - 6	Equilibrium between [Cu(H₂O)₆]²⁺ and Cu(OH)₂	Solution may become cloudy[10]
> 6	Cu(OH)₂	Blue gelatinous precipitate forms[2][6]

Experimental Protocols

Protocol 1: Preparation of a Standard 0.1 M Copper (II) Nitrate Solution

• Materials: Copper (II) nitrate trihydrate (Cu(NO₃)₂·3H₂O, M.W. 241.60 g/mol ), deionized water, 1 L volumetric flask, weigh boat, spatula, analytical balance.

• Procedure: a. Accurately weigh 24.16 g of Cu(NO₃)₂·3H₂O using an analytical balance. b. Transfer the solid to the 1 L volumetric flask. c. Add approximately 500 mL of deionized water to the flask. d. Swirl the flask gently to dissolve the solid completely. The resulting solution should be blue. e. Once dissolved, dilute the solution to the 1 L mark with deionized water. f. Stopper the flask and invert it several times to ensure homogeneity. g. Store in a clearly labeled, sealed container away from heat and incompatible materials.[11]

Protocol 2: pH Adjustment of an Acidic Copper (II) Nitrate Solution

• Materials: Acidic Cu(NO₃)₂ solution, 0.1 M Sodium Hydroxide (NaOH) solution, calibrated pH meter, magnetic stirrer and stir bar, burette.

• Procedure: a. Place the beaker containing the acidic copper solution on the magnetic stirrer and add a stir bar. b. Immerse the calibrated pH electrode in the solution, ensuring it does not contact the stir bar. c. Begin stirring at a moderate speed. d. Slowly add the 0.1 M NaOH solution dropwise from a burette. e. Monitor the pH continuously. Be cautious as the target pH is approached. f. Stop the addition when the desired pH is reached. Avoid overshooting the target, which could lead to the precipitation of Cu(OH)₂.[2] Safety Note: Always add base to acid slowly. The reaction can be exothermic. Wear appropriate personal protective equipment (PPE).

References

• 1. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 2. Transformation of Copper: A Sequence of Chemical Reactions [web.lemoyne.edu]
• 3. quora.com [quora.com]
• 4. reddit.com [reddit.com]
• 5. Sciencemadness Discussion Board - Colour and synthesis of Copper Nitrate? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. quora.com [quora.com]
• 7. quora.com [quora.com]
• 8. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. trademarknitrogen.com [trademarknitrogen.com]

How to properly store and handle Copper II nitrate hemipentahydrate to avoid degradation.

Technical Support Center: Copper II Nitrate (B79036) Hemipentahydrate

This technical support center provides researchers, scientists, and drug development professionals with essential information on the proper storage and handling of Copper II nitrate hemipentahydrate to prevent its degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Copper II nitrate hemipentahydrate?

A1: Copper II nitrate hemipentahydrate is a hygroscopic and heat-sensitive solid.[1][2] To maintain its stability, it should be stored in a cool, dry, and well-ventilated area.[3][4] The container must be kept tightly closed to prevent moisture absorption. It is also classified as a strong oxidizer and should be stored separately from combustible materials, reducing agents, organic materials, and powdered metals.[2][3]

Q2: I observed the blue crystals of my Copper II nitrate hemipentahydrate turning into a greenish-blue liquid. What is happening?

A2: This is a common sign of deliquescence, which occurs because Copper II nitrate hemipentahydrate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][5] The presence of excess moisture leads to the dissolution of the crystals, forming a concentrated aqueous solution which can compromise the material's purity and reactivity in your experiments. To prevent this, always store the compound in a tightly sealed container, and if working in a humid environment, consider using a desiccator.

Q3: Can I heat Copper II nitrate hemipentahydrate to dry it if it has absorbed moisture?

A3: Heating hydrated Copper II nitrate is not recommended as a method for drying. Attempting to dehydrate the compound by heating will lead to its decomposition.[6] At around 80°C, it begins to convert into basic copper nitrate, and at higher temperatures (decomposition starts around 170°C), it will further decompose into copper(II) oxide, releasing toxic nitrogen oxides and oxygen.[6][7]

Q4: What are the immediate steps to take in case of a spill?

A4: In the event of a spill, it is crucial to avoid generating dust.[8] You should wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The spilled material should be carefully swept or vacuumed up and placed into a suitable, labeled disposal container.[8] Do not use combustible materials like paper towels to clean up the spill.[8] The spill area should then be cleaned, ensuring no residue remains.[4]

Troubleshooting Guide

Problem	Possible Cause	Solution
Color change from blue to greenish-blue liquid.	Absorption of atmospheric moisture (deliquescence).[1][5]	Ensure the container is tightly sealed. Store in a desiccator in humid environments. For future use, handle the material in a glove box with a dry atmosphere if possible.
Inconsistent experimental results.	Degradation of the reagent due to improper storage or handling.	Verify the storage conditions. Check for any visual signs of degradation (e.g., color change, clumping). Use a fresh, properly stored batch of the reagent for subsequent experiments.
Formation of a precipitate in an aqueous solution.	The solution may be supersaturated, or the compound has reacted with impurities.	Ensure the correct amount of solvent is used for the desired concentration. Use high-purity water and ensure all glassware is clean.
Unexpected vigorous reaction or fuming.	Incompatibility with other reagents.[3]	Review the list of incompatible materials. Copper II nitrate is a strong oxidizer and reacts with reducing agents, organic materials, and powdered metals.[2][3]

Quantitative Data Summary

Property	Value	Reference
Melting Point	~114-115 °C	[1][7][9]
Decomposition Temperature	~170 °C	[1][7][10]
Solubility in Water	Soluble	[8][10]
Appearance	Blue crystalline solid	[7][8]

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Solution of Copper II Nitrate Hemipentahydrate

• Materials:

  • Copper II nitrate hemipentahydrate

  • Deionized water

  • Volumetric flask

  • Analytical balance

  • Spatula

  • Weighing boat

• Procedure:

  • Determine the required mass of Copper II nitrate hemipentahydrate for the desired concentration and volume.

  • Using an analytical balance, carefully weigh the calculated mass of the compound in a weighing boat.

  • Transfer the weighed solid into the volumetric flask.

  • Add a small amount of deionized water to the flask and swirl gently to dissolve the solid.

  • Once the solid is fully dissolved, add deionized water up to the calibration mark of the volumetric flask.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

Visualizations

Caption: Degradation pathway of Copper II nitrate hemipentahydrate.

Caption: Recommended storage and handling workflow.

References

• 1. Copper(II) nitrate hemi(pentahydrate), 98% 250 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. web.faa.illinois.edu [web.faa.illinois.edu]
• 3. fishersci.com [fishersci.com]
• 4. westliberty.edu [westliberty.edu]
• 5. Copper(II) nitrate hemipentahydrate | Cu2H10N4O17 | CID 167780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 7. Copper (II) Nitrate Hemipentahydrate - ProChem, Inc. [prochemonline.com]
• 8. employees.delta.edu [employees.delta.edu]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Copper(II) nitrate hemi(pentahydrate), ACS, 98.0-102.0% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Support Center: Copper (II) Nitrate Hemipentahydrate in Organic Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered when using Copper (II) Nitrate (B79036) Hemipentahydrate [Cu(NO₃)₂·2.5H₂O] in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Copper (II) nitrate hemipentahydrate in organic synthesis?

Copper (II) nitrate hemipentahydrate is a versatile reagent used in several capacities:

• Nitration Reagent : It is effective for the nitration of aromatic compounds, a reaction known as the Menke nitration when performed with acetic anhydride (B1165640).[1][2]

• Oxidizing Agent : It can be used for various oxidation reactions, such as the conversion of thiols to disulfides and dithioacetals to carbonyls, often through clay-supported reagents like "Claycop".[2]

• Catalyst and Lewis Acid : Due to its commercial availability, stability, and cost-effectiveness, it serves as a catalyst, promoter, or Lewis acid in diverse organic reactions, including C-H activations, cyclizations, and cycloadditions.[3][4][5]

• Precursor for other Copper Compounds : It is a common starting material for synthesizing copper-based catalysts and copper(II) oxide.[2][6]

Q2: What are the key physical and chemical properties I should be aware of?

Copper (II) nitrate hemipentahydrate is a blue, crystalline solid. Its key properties are summarized in the table below. A critical characteristic is that it is a strong oxidizer and is hygroscopic, meaning it readily absorbs moisture from the air.[6][7] Attempting to dehydrate the hydrated salt by heating will lead to its decomposition rather than forming the anhydrous salt.[1][2]

Property	Value	Source(s)
Formula	Cu(NO₃)₂·2.5H₂O	[6]
Molar Mass	232.591 g/mol	[1][2]
Appearance	Blue crystalline solid	[6]
Solubility	Soluble in water and alcohols (e.g., ethanol)	[6][8]
Melting Point	Decomposes upon heating. Hydrates begin to convert to basic copper nitrate at 80 °C (176 °F).	[2]
Key Hazard	Strong Oxidizer; may intensify fire. Causes severe skin burns and eye damage.	[7][9]

Q3: Can I prepare the anhydrous form of Copper (II) nitrate by heating the hemipentahydrate?

No. Attempting to dehydrate Copper (II) nitrate hemipentahydrate by heating will not yield the anhydrous salt. Instead, it will decompose.[2] At around 80 °C, it converts to basic copper nitrate [Cu₂(NO₃)(OH)₃], and upon further heating to 180 °C, it decomposes into black copper(II) oxide (CuO), releasing toxic nitrogen dioxide (NO₂) gas and oxygen.[2][10]

Caption: Thermal decomposition pathway of hydrated copper (II) nitrate.

Troubleshooting Guide: Side Reactions & Solutions

Q4: My reaction is producing significant amounts of a brown, noxious gas and the yield is low. What is happening?

This is a classic sign of reagent or product decomposition. The brown gas is nitrogen dioxide (NO₂), which is toxic and corrosive.[1][10] This side reaction is often caused by excessive heat.

• Problem : The thermal decomposition of copper nitrate is occurring, following the reaction: 2 Cu(NO₃)₂ → 2 CuO + 4 NO₂ + O₂.[2] This is especially common if the reaction is run at elevated temperatures.

• Solution :

  • Lower the Reaction Temperature : If possible, run the reaction at a lower temperature or room temperature.

  • Ensure Proper Heat Dissipation : Use an ice bath for cooling, especially during exothermic steps.

  • Use a Milder Reagent : Consider using a clay-supported version of copper nitrate ("Claycop"), which can offer milder reaction conditions.[2]

• Safety : Always perform reactions involving copper nitrate in a well-ventilated chemical fume hood to avoid inhaling toxic NO₂ fumes.[10]

Q5: I am attempting a nitration reaction on a sensitive aromatic compound, but I'm getting a complex mixture of over-nitrated and oxidized byproducts. How can I improve selectivity?

This issue arises from the strong oxidizing and nitrating power of Cu(NO₃)₂.

• Problem : The reaction conditions are too harsh, leading to a lack of selectivity. The nitrate ion itself can oxidize the substrate, and the Lewis acidity of Cu²⁺ can promote undesired side reactions.[3][4]

• Troubleshooting Workflow :

Caption: Troubleshooting workflow for poor selectivity in nitration reactions.

Q6: My reaction is moisture-sensitive, and I suspect the water from the hydrated salt is interfering. What can I do?

The "hemi-pentahydrate" name indicates the presence of 2.5 moles of water per mole of Cu(NO₃)₂, which can act as a nucleophile, base, or solvent, leading to unwanted side reactions like hydrolysis.[1][11]

• Problem : The water of hydration is participating in the reaction, leading to byproduct formation (e.g., hydrolysis of starting materials or intermediates) or deactivation of the catalyst.

• Solutions :

  • Use Anhydrous Conditions : For strictly anhydrous reactions, the hydrated salt is unsuitable. Anhydrous Cu(NO₃)₂ must be prepared separately, for example, by reacting copper metal with N₂O₄.[2]

  • Add a Dehydrating Agent : If tolerated by the reaction, add a dehydrating agent like molecular sieves to the reaction mixture.

  • Store Properly : Copper (II) nitrate hemipentahydrate is hygroscopic.[6] Store the reagent in a desiccator over a drying agent (e.g., CaSO₄) to prevent absorption of additional atmospheric moisture.

Q7: I am observing the formation of insoluble precipitates or a change in solution pH during my reaction in an aqueous or protic solvent. What could be the cause?

This is likely due to the hydrolysis of the copper (II) ion.

• Problem : In solution, the aqua complex [Cu(H₂O)₆]²⁺ can undergo hydrolysis, releasing H⁺ and forming various copper-hydroxy species, which can alter the pH and potentially precipitate.[11][12] The formation of basic copper nitrate [Cu₂(NO₃)(OH)₃] is also possible.[2]

• Key Hydrolysis Equilibria :

  • [Cu(H₂O)₆]²⁺ ⇌ [Cu(OH)(H₂O)₅]⁺ + H⁺

  • 2[Cu(OH)(H₂O)₅]⁺ ⇌ [Cu₂(OH)₂(H₂O)₈]²⁺ + 2H₂O

• Solution :

  • Buffer the Reaction : If the reaction chemistry allows, use a suitable buffer to maintain a constant pH.

  • Use Aprotic Solvents : Switch to an aprotic solvent if the reaction protocol permits, to avoid hydrolysis issues altogether.

  • Acidify Slightly : In some cases, adding a small amount of non-interfering acid (like HNO₃) can suppress hydrolysis by shifting the equilibrium to the left.

Experimental Protocols

Protocol 1: General Procedure for Menke Nitration of an Aromatic Compound

This protocol describes a controlled nitration using Cu(NO₃)₂ in acetic anhydride.[2]

• Setup : In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the aromatic substrate (1.0 eq.) in acetic anhydride at 0 °C (ice bath).

• Reagent Preparation : In a separate beaker, dissolve Copper (II) nitrate hemipentahydrate (1.0-1.2 eq.) in a minimal amount of acetic anhydride. Gentle warming may be required, but do not overheat to prevent decomposition.

• Reaction : Add the copper nitrate solution dropwise to the stirred substrate solution, maintaining the temperature below 5 °C.

• Monitoring : Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup : Once the reaction is complete, pour the mixture slowly into a beaker of ice-water and stir until the excess acetic anhydride is hydrolyzed.

• Extraction : Extract the product with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Purification : Wash the combined organic layers with saturated NaHCO₃ solution, then with brine. Dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Safety Note : This reaction can be exothermic and produces corrosive byproducts. Perform all steps in a chemical fume hood with appropriate personal protective equipment (PPE).[9]

References

• 1. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]
• 2. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Copper nitrate: a privileged reagent for organic synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 7. Copper(II) nitrate hemipentahydrate | Cu2H10N4O17 | CID 167780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Copper(II) nitrate hemi(pentahydrate), ACS, 98.0-102.0% | Fisher Scientific [fishersci.ca]
• 9. fishersci.com [fishersci.com]
• 10. youtube.com [youtube.com]
• 11. The hydrolysis of metal ions. Part 1. Copper(II) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. Transformation of Copper: A Sequence of Chemical Reactions [web.lemoyne.edu]

Technical Support Center: Optimizing Reactions Catalyzed by Copper Nitrate Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve yields in reactions catalyzed by copper nitrate (B79036) derivatives.

Troubleshooting Guide: Low Reaction Yields

Low or inconsistent yields are a common challenge in copper-catalyzed reactions. This guide provides a systematic approach to identifying and resolving the root causes of poor reaction outcomes.

Q1: My reaction is resulting in a low or no product yield. What are the first steps I should take to troubleshoot this issue?

A1: When encountering low yields, it's crucial to systematically evaluate the core components of your reaction. The primary areas to investigate are the activity of the copper catalyst, the purity and stoichiometry of your reagents, and the overall reaction conditions. Often, the issue lies with the catalytically active Cu(I) species, which can be unstable and prone to oxidation to the inactive Cu(II) state.[1]

A logical workflow can help diagnose the problem efficiently. Start by assessing the catalyst's viability, then move on to reagent integrity, and finally, optimize the reaction parameters.

References

• 1. broadpharm.com [broadpharm.com]

Technical Support Center: Managing Nitrogen Dioxide (NO₂) Release During Thermal Decomposition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the release of nitrogen dioxide (NO₂) during thermal decomposition experiments.

Frequently Asked Questions (FAQs)

Q1: Which compounds typically release nitrogen dioxide upon thermal decomposition?

A1: Nitrogen dioxide (NO₂) is a common byproduct of the thermal decomposition of many metal nitrates.[1] Nitrates of bivalent and trivalent metals, such as lead(II) nitrate (B79036) (Pb(NO₃)₂), copper(II) nitrate (Cu(NO₃)₂), and zinc nitrate (Zn(NO₃)₂), readily decompose upon heating to produce the corresponding metal oxide, nitrogen dioxide, and oxygen.[1][2][3][4] For example, the decomposition of lead nitrate is represented by the following equation:

2Pb(NO₃)₂(s) → 2PbO(s) + 4NO₂(g) + O₂(g)[1]

Q2: What are the primary safety concerns associated with nitrogen dioxide?

A2: Nitrogen dioxide is a reddish-brown, toxic gas with a sharp, pungent odor.[5] It is a respiratory irritant and can cause severe health effects, including lung damage, even at low concentrations.[6] Inhalation can lead to coughing, shortness of breath, and inflammation of the respiratory tract.[7] It is crucial to work in a well-ventilated area, preferably within a fume hood, and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5][8]

Q3: What is the most common laboratory method for capturing and neutralizing nitrogen dioxide gas?

A3: The most prevalent and effective method for managing NO₂ emissions in a laboratory setting is wet scrubbing.[9] This technique involves passing the gas stream through a liquid solution that absorbs or reacts with the nitrogen dioxide, converting it into less harmful substances.[10]

Q4: Can I use water to scrub nitrogen dioxide?

A4: While nitrogen dioxide does react with water to form nitric acid and nitrous acid, scrubbing with water alone is generally not very efficient for complete removal, especially for moderate to high concentrations of NO₂.[11] The reaction can be slow, and the resulting acidic solution can be corrosive.

Q5: What are more effective scrubbing solutions for nitrogen dioxide?

A5: Alkaline solutions are significantly more effective at neutralizing the acidic NO₂ gas. Common and effective scrubbing solutions include:

• Sodium hydroxide (B78521) (NaOH) solution: Reacts with NO₂ to form sodium nitrate and sodium nitrite.[10][12]

• Sodium carbonate (Na₂CO₃) solution: Also effectively neutralizes NO₂.[11]

• Hydrogen peroxide (H₂O₂) solution: Can be used to oxidize NO₂ to nitric acid, which can then be neutralized.[11][13]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Visible brown gas (NO₂) escaping the scrubbing apparatus.	1. Inadequate gas flow rate: The gas is passing through the scrubber too quickly for efficient absorption. 2. Scrubbing solution is saturated or depleted: The solution has reacted with a significant amount of NO₂ and is no longer effective. 3. Low concentration of scrubbing solution: The solution is too dilute to effectively neutralize the NO₂. 4. Leaks in the experimental setup: Gas is bypassing the scrubber.	1. Reduce the heating rate of the thermal decomposition to generate NO₂ more slowly. 2. Prepare a fresh batch of scrubbing solution. 3. Increase the concentration of the scrubbing solution (e.g., from 1M to 2M NaOH). 4. Check all connections and seals in your apparatus for leaks using a suitable method (e.g., soap bubble test for positive pressure systems).
Pressure buildup in the reaction flask.	1. Blockage in the gas delivery tube or scrubber: Solid particles or precipitate may be obstructing the gas flow. 2. Scrubber solution is too viscous or has a high surface tension. 3. Fritted gas dispersion tube has clogged pores.	1. Carefully stop the heating, allow the apparatus to cool, and then inspect for and clear any blockages. 2. Consider using a different scrubbing solution or diluting the current one. 3. Clean the fritted gas dispersion tube thoroughly or replace it.
Scrubbing solution is changing color unexpectedly.	1. Reaction with impurities: The scrubbing solution may be reacting with other volatile byproducts from the decomposition. 2. Formation of complex ions: This can occur with certain scrubbing agents and metal oxides.	1. Ensure the starting material is pure. 2. This may not necessarily indicate a failure of the scrubbing process. Analyze the solution to identify the colored species if it is a concern for your experiment.
Low yield of the final metal oxide product.	1. Incomplete decomposition: The temperature may not have been high enough or the heating duration was too short. 2. Loss of material: The starting material or product may have been physically lost during transfer.	1. Increase the decomposition temperature or prolong the heating time. Refer to literature for the optimal decomposition temperature of your specific nitrate. 2. Ensure careful handling and transfer of all solids.

Quantitative Data on Scrubbing Efficiency

The efficiency of nitrogen dioxide removal can vary significantly depending on the scrubbing solution used and the experimental conditions. The following table summarizes typical removal efficiencies for common laboratory-scale wet scrubbing solutions.

Scrubbing Solution	Concentration	Typical NO₂ Removal Efficiency	Notes
Water (H₂O)	-	Low to Moderate	Efficiency decreases as the water becomes more acidic.
Sodium Hydroxide (NaOH)	1-2 M	High (>95%)	Highly effective due to the acid-base reaction.[10][12]
Sodium Carbonate (Na₂CO₃)	1 M	High (>90%)	A good alternative to NaOH.[11]
Hydrogen Peroxide (H₂O₂)	3-5%	Moderate to High	Oxidizes NO₂ to nitric acid. Efficiency can be dependent on pH.[13]
Sodium Bisulfite (NaHSO₃)	1 M	Moderate	Can be effective but may produce other byproducts.

Experimental Protocols

Protocol 1: Thermal Decomposition of Copper(II) Nitrate with NO₂ Scrubbing

This protocol describes the thermal decomposition of solid copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O) and the subsequent capture of the evolved nitrogen dioxide gas using a sodium hydroxide solution.

Materials:

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• 1M Sodium hydroxide (NaOH) solution

• Bunsen burner or heating mantle

• Reaction tube (borosilicate glass)

• Gas delivery tube

• Two-necked flask or gas washing bottle

• Fritted gas dispersion tube

• Retort stand and clamps

• Safety goggles, gloves, and lab coat

Procedure:

• Setup: Assemble the apparatus as shown in the experimental workflow diagram below. Place approximately 2-3 grams of Cu(NO₃)₂·3H₂O into the reaction tube. Fill the gas washing bottle with 100 mL of 1M NaOH solution, ensuring the fritted gas dispersion tube is submerged.

• Heating: Gently heat the reaction tube containing the copper(II) nitrate. You will observe the blue crystals turning into a green-black solid as the decomposition proceeds.

• Gas Evolution: As the temperature increases, brown nitrogen dioxide gas will be evolved and will travel through the gas delivery tube into the scrubbing solution.

• Scrubbing: The NO₂ gas will bubble through the NaOH solution and be neutralized. Observe the disappearance of the brown color as the gas is absorbed.

• Completion: Continue heating until the evolution of brown gas ceases and the solid in the reaction tube is uniformly black (copper(II) oxide).

• Cooldown: Turn off the heat source and allow the apparatus to cool down completely before disassembling.

• Waste Disposal: Dispose of the resulting sodium nitrate/nitrite solution and the copper(II) oxide according to your institution's safety guidelines.

Protocol 2: Thermal Decomposition of Zinc Nitrate with NO₂ Scrubbing

This protocol details the thermal decomposition of zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) and the capture of nitrogen dioxide using a sodium carbonate solution.

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• 1M Sodium carbonate (Na₂CO₃) solution

• Heating mantle with temperature control

• Round-bottom flask

• Condenser (optional, for water removal)

• Gas delivery tube

• Gas washing bottle with a fritted gas dispersion tube

• Stands and clamps

• PPE (goggles, gloves, lab coat)

Procedure:

• Apparatus Setup: Configure the experimental setup. Place 5 grams of Zn(NO₃)₂·6H₂O into the round-bottom flask. Fill the gas washing bottle with 150 mL of 1M Na₂CO₃ solution.

• Heating: Begin heating the flask gently with the heating mantle. The zinc nitrate will first melt in its water of crystallization.

• Decomposition: As heating continues to around 300°C, the zinc nitrate will decompose, releasing nitrogen dioxide and oxygen, leaving behind a yellow-white solid (zinc oxide).[2]

• Gas Scrubbing: The evolved gases are passed through the sodium carbonate solution, which will neutralize the NO₂.

• Reaction Monitoring: Monitor the reaction until no more brown gas is produced.

• Cooling and Disassembly: Allow the system to cool to room temperature before carefully disassembling the apparatus.

• Disposal: Neutralize and dispose of the spent scrubbing solution and the zinc oxide residue as per safety protocols.

Visualizations

Caption: A generalized workflow for thermal decomposition and subsequent nitrogen dioxide scrubbing.

Caption: A troubleshooting flowchart for diagnosing inefficient nitrogen dioxide scrubbing.

Caption: Simplified reaction pathway for the scrubbing of nitrogen dioxide with sodium hydroxide.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. ecommercefastlane.com [ecommercefastlane.com]
• 5. pjoes.com [pjoes.com]
• 6. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]
• 7. The Chemical Aspect of NOx Scrubbing - [crcleanair.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. Sciencemadness Discussion Board - Looking for NO2 scrubber feedback - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. Nitric Oxide Scrubber: Removing NOx with Wet Scrubber Designs [torch-air.com]
• 12. Proposed NOx Scrubber Solutions for Pigment Manufacturing Process [torch-air.com]
• 13. An investigation on NO removal by wet scrubbing using NaClO2 seawater solution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Copper(II) Nitrate Hemipentahydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of Copper(II) Nitrate (B79036) Hemipentahydrate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying Copper(II) nitrate hemipentahydrate?

A1: The most common and effective method for purifying Copper(II) nitrate hemipentahydrate is recrystallization. This technique leverages the principle of differential solubility of the compound and its impurities in a chosen solvent at varying temperatures.

Q2: My Copper(II) nitrate has turned into a blue or greenish, pasty liquid in its container. What happened and can it be salvaged?

A2: This is a common issue caused by the highly hygroscopic and deliquescent nature of Copper(II) nitrate.[1][2] The salt readily absorbs moisture from the atmosphere, dissolving in its own water of hydration to form a concentrated solution or "paste".[1][2] While it has lost its crystalline form, the copper nitrate is likely still chemically viable. You can attempt to repurify it by carefully following the recrystallization protocol outlined below. To prevent this in the future, always store the compound in a tightly sealed container, preferably within a desiccator containing a suitable drying agent.[1]

Q3: I tried to dry my Copper(II) nitrate crystals by heating, and they turned into a black powder. What went wrong?

A3: Heating hydrated Copper(II) nitrate is not a suitable method for drying as it causes thermal decomposition.[3] At elevated temperatures, the compound decomposes to form black copper(II) oxide (CuO), along with the release of toxic nitrogen dioxide (NO₂) gas and oxygen.[3] Gentle drying under vacuum at or slightly above room temperature is the recommended method to avoid decomposition.

Q4: During my attempt to crystallize the copper nitrate, the solution turned into a green slush and wouldn't form crystals. What should I do?

A4: The formation of a green slush can indicate the presence of basic copper nitrate, which can form if the solution is heated excessively or if there's a significant amount of impurities.[3] It can also be a sign of hydrolysis. To troubleshoot this, ensure you are not overheating the solution during the dissolution step. If the green precipitate persists, you may need to filter the hot solution to remove it before allowing it to cool and crystallize.

Q5: What are the common impurities in commercial Copper(II) nitrate and how can I remove them?

A5: Common impurities can include other metal nitrates or salts. Recrystallization is generally effective at removing these impurities. For specific metallic impurities that are less noble than copper, such as iron or zinc, a process called cementation can be used prior to recrystallization, where a more reactive metal is used to displace the impurity from the solution. However, for most laboratory-scale purifications, a carefully executed recrystallization is sufficient.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Failure to Crystallize	- Solution is not sufficiently saturated.- Cooling is too rapid.	- Evaporate more solvent to increase concentration.- Allow the solution to cool slowly at room temperature, then in an ice bath.
Formation of a Pasty Mass Instead of Crystals	- High humidity.- Presence of hygroscopic impurities.	- Perform the final stages of crystallization and drying in a low-humidity environment (e.g., in a desiccator).- Ensure the starting material is not excessively contaminated.
Crystals are Very Small or Needle-like	- Supersaturation is too high.- Cooling is too fast.	- Use a slightly larger volume of solvent during dissolution.- Slow down the cooling process.
Product is a Solid "Rock" in the Container	- The compound has absorbed atmospheric moisture and then re-solidified.	- Carefully break up the solid. Dissolve the entire contents in a minimal amount of warm distilled water and proceed with the recrystallization protocol.

Experimental Protocol: Recrystallization of Copper(II) Nitrate Hemipentahydrate

This protocol outlines the steps for purifying Copper(II) nitrate hemipentahydrate by recrystallization from an aqueous solution.

Materials:

• Impure Copper(II) nitrate hemipentahydrate

• Distilled or deionized water

• Beaker

• Hot plate with magnetic stirring

• Stir bar

• Watch glass

• Fluted filter paper

• Funnel

• Crystallizing dish or beaker for crystallization

• Buchner funnel and flask

• Vacuum source

• Desiccator with a suitable desiccant (e.g., anhydrous calcium chloride)

Procedure:

• Dissolution: In a beaker, add the impure Copper(II) nitrate hemipentahydrate. Add a minimal amount of distilled water, just enough to form a slurry.

• Heating and Saturation: Gently warm the solution on a hot plate with continuous stirring. Do not exceed 60°C to prevent decomposition. Add small portions of distilled water until all the solid has just dissolved. Avoid adding excess solvent.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration. Place a funnel with fluted filter paper into a pre-warmed receiving flask. Pour the hot, saturated solution through the filter paper.

• Cooling and Crystallization: Cover the beaker or crystallizing dish with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, you can place it in an ice bath to maximize crystal yield.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a very small amount of ice-cold distilled water to remove any remaining mother liquor.

• Drying: Carefully transfer the crystals to a clean, dry watch glass. Dry the crystals in a desiccator under vacuum at room temperature. This may take several hours to days. Do not use heat to dry the crystals.[3]

• Storage: Once completely dry, transfer the purified crystals to a tightly sealed container and store them in a desiccator to prevent moisture absorption.[1]

Quantitative Data

Solubility of Copper(II) Nitrate in Water

Temperature (°C)	Solubility ( g/100 mL)
0	83.5
20	124.7
25	150
100	247

Note: The solubility data is for the anhydrous form, but provides a good indication of the high solubility of the hydrated forms in water.

Visualizations

Caption: Troubleshooting workflow for Copper(II) nitrate crystallization.

Caption: Logical relationship between impurities and purification steps.

References

• 1. researchgate.net [researchgate.net]
• 2. Sciencemadness Discussion Board - Copper(II) nitrate crystals melted - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. COPPER NITRATE - Ataman Kimya [atamanchemicals.com]

Avoiding the formation of basic copper nitrate during thermal decomposition.

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the thermal decomposition of copper nitrate (B79036), with a specific focus on preventing the formation of basic copper nitrate intermediates.

Frequently Asked Questions (FAQs)

Q1: What is basic copper nitrate and why does it form during thermal decomposition?

A1: Basic copper nitrate, with chemical formulas such as Cu₂(NO₃)(OH)₃ or Cu(NO₃)₂·3Cu(OH)₂, is an intermediate compound that can form during the thermal decomposition of hydrated copper (II) nitrate (Cu(NO₃)₂·3H₂O)[1][2]. Its formation is primarily due to thermohydrolysis, a reaction involving the water of crystallization present in the hydrated salt.[3] At elevated temperatures, the water molecules can react with the copper nitrate, leading to the formation of these basic salts.[3] The extent of this side reaction is influenced by factors such as the ambient pressure and the heating rate.[3]

Q2: What is the desired product of copper nitrate thermal decomposition?

A2: For most applications in materials science and catalysis, the desired end product is pure, black copper(II) oxide (CuO).[4][5] The overall intended reaction is the decomposition of copper nitrate into copper(II) oxide, nitrogen dioxide, and oxygen.[5]

Q3: How does the reaction atmosphere affect the formation of basic copper nitrate?

A3: The reaction atmosphere plays a crucial role. Performing the decomposition under reduced pressure (vacuum) can help to remove water vapor as it is released, thereby minimizing the thermohydrolysis reaction that leads to basic copper nitrate formation.[3] Conversely, carrying out the decomposition at higher pressures can increase the formation of these basic intermediates.[3] Studies have shown that decomposition in an inert atmosphere, such as argon, can also influence the decomposition pathway and temperature ranges.

Q4: Can the heating rate be adjusted to prevent the formation of basic copper nitrate?

A4: Yes, the heating rate is a critical parameter. A slow heating rate allows for the sequential removal of water of crystallization before the onset of decomposition of the anhydrous copper nitrate.[3] This can help to separate the dehydration and decomposition steps, reducing the chance of thermohydrolysis.

Troubleshooting Guide: Avoiding Basic Copper Nitrate Formation

Issue	Potential Cause	Recommended Solution
Final product is a green or blue-green powder instead of black CuO.	Formation of stable basic copper nitrate intermediates.[2]	1. Control the Atmosphere: Perform the decomposition under a vacuum or in a flowing inert gas (e.g., Argon) to efficiently remove water vapor.[3]2. Optimize Heating Profile: Use a two-step heating process. First, hold the temperature at a lower level (e.g., 80-110°C) to drive off the water of crystallization, then increase the temperature to the decomposition point (above 200°C).[3]3. Use Anhydrous Precursor: If possible, start with anhydrous copper nitrate, though its preparation is non-trivial and requires specific chemical dehydration methods.[6]
Inconsistent product purity and morphology.	Uncontrolled reaction conditions leading to a mixture of CuO and basic copper nitrate.	Standardize the experimental protocol with precise control over the heating rate, final temperature, dwell time, and atmosphere. Utilize thermal analysis techniques like TGA/DTA to characterize the decomposition process for your specific setup.
Formation of reddish-brown gas (NO₂) at unexpectedly low temperatures.	Overlapping dehydration and decomposition reactions.	Employ a slower heating rate to better separate the dehydration and decomposition stages.[3] This ensures that the majority of water has been removed before the nitrate begins to decompose.

Quantitative Data Summary

The thermal decomposition of copper nitrate trihydrate (Cu(NO₃)₂·3H₂O) proceeds through several stages, with the precise temperatures being dependent on the experimental conditions.

Decomposition Stage	Temperature Range (°C) under Vacuum (P=1/10Pa) [3]	Temperature Range (°C) in Air	Observed Events & Products
Dehydration Stage I	40 - 80	~84 - 103	Loss of water of crystallization, formation of lower hydrates like Cu(NO₃)₂·2.5H₂O.[3][7]
Dehydration Stage II & Thermohydrolysis	80 - 110	103 - 225	Formation of anhydrous Cu(NO₃)₂. Onset of thermohydrolysis to form basic copper nitrate (Cu₂(OH)₃NO₃).[3][7]
Decomposition of Anhydrous/Basic Nitrate	120 - 250	225 - 347	Decomposition to form copper(II) oxide (CuO), nitrogen dioxide (NO₂), and oxygen (O₂).[3][4][7]
Conversion to CuO	>180	>220	The final conversion of all intermediates to pure CuO.[8][9]

Experimental Protocols

Protocol 1: Controlled Thermal Decomposition under Reduced Pressure

This protocol is designed to minimize the formation of basic copper nitrate by physically removing water before decomposition.

• Sample Preparation: Place a known quantity of copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O) in a suitable reaction vessel (e.g., a quartz tube) connected to a vacuum pump and a cold trap.

• Initial Dehydration: Heat the sample slowly to a temperature between 80°C and 110°C under vacuum.[3] Hold at this temperature until the water of crystallization has visibly condensed in the cold trap and the blue crystals have transformed into a light-colored anhydrous powder.

• Decomposition: Gradually increase the temperature to 250°C.[3] The powder will darken as it decomposes into black copper(II) oxide, and a reddish-brown gas (NO₂) will be evolved and collected in the cold trap.[4][10]

• Completion and Cooling: Hold the temperature at 250°C for a sufficient time to ensure complete decomposition. The endpoint is reached when no more gas is evolved and the powder is uniformly black.

• Cool Down: Allow the sample to cool to room temperature under vacuum before venting to avoid reaction with atmospheric moisture.

Visualizations

Caption: Thermal decomposition pathways of hydrated copper nitrate.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. What happens when copper nitrate undergoes heating class 12 chemistry CBSE [vedantu.com]
• 6. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. quora.com [quora.com]

Reference Data & Comparative Studies

Characterization of Copper(II) Nitrate Hemipentahydrate and its Alternatives Using X-ray Diffraction: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the solid-state properties of raw materials is paramount. This guide provides a comparative analysis of the X-ray Diffraction (XRD) characteristics of copper(II) nitrate (B79036) hemipentahydrate against two common alternatives: copper(II) sulfate (B86663) pentahydrate and copper(II) chloride dihydrate. This document offers a side-by-side look at their crystallographic data, supported by a standardized experimental protocol for XRD analysis.

Copper(II) salts are integral to various stages of pharmaceutical development and scientific research, acting as catalysts, intermediates, and active pharmaceutical ingredients. Their crystalline structure, which can be elucidated by XRD, directly influences critical properties such as solubility, stability, and bioavailability. This guide focuses on the characterization of copper(II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O), a frequently utilized copper salt, and provides a comparative framework against copper(II) sulfate pentahydrate (CuSO₄·5H₂O) and copper(II) chloride dihydrate (CuCl₂·2H₂O).

Comparative Crystallographic Data

Parameter	Copper(II) Nitrate Hemipentahydrate	Copper(II) Sulfate Pentahydrate	Copper(II) Chloride Dihydrate
Chemical Formula	Cu(NO₃)₂·2.5H₂O	CuSO₄·5H₂O	CuCl₂·2H₂O
Molecular Weight	232.59 g/mol	249.69 g/mol	170.48 g/mol
Crystal System	Monoclinic	Triclinic	Orthorhombic
Space Group	I2/c	P-1	Pbmn
Lattice Parameters	a = 16.455 Åb = 4.041 Åc = 15.962 Åβ = 93.75°	a = 6.12 Åb = 10.7 Åc = 5.97 Åα = 82.27°β = 107.43°γ = 102.67°	a = 7.38 Åb = 8.04 Åc = 3.72 Å
Key XRD Peaks (2θ)	Data not readily available in public databases.	~15.8°, 17.5°, 20.9°, 23.6°, 25.8°	~17.8°, 28.5°, 32.2°, 39.4°, 45.8°

Experimental Protocol for XRD Analysis

The following is a generalized protocol for the characterization of powdered copper salts using X-ray diffraction.

1. Sample Preparation:

• Ensure the sample is a fine, homogeneous powder to minimize preferred orientation effects. If necessary, gently grind the crystals using an agate mortar and pestle.

• Carefully pack the powder into a sample holder, ensuring a flat and level surface.

2. Instrument Setup:

• Use a powder diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

• Set the instrument parameters, typically including a 2θ scan range of 10-80°, a step size of 0.02°, and a scan speed of 1-2°/minute.

3. Data Collection:

• Mount the sample holder in the diffractometer.

• Initiate the XRD scan and collect the diffraction pattern.

4. Data Analysis:

• Process the raw data to remove background noise.

• Identify the 2θ positions and relative intensities of the diffraction peaks.

• Compare the experimental pattern with reference patterns from crystallographic databases (e.g., the International Centre for Diffraction Data - ICDD) for phase identification.

• If a reference pattern is unavailable, the crystallographic data in the table above can be used to generate a theoretical powder pattern for comparison.

Experimental Workflow

The logical flow of characterizing and comparing these copper salts via XRD is illustrated in the following diagram.

Caption: Experimental workflow for the XRD characterization and comparison of copper salts.

A Comparative Analysis of Copper (II) Nitrate Hemipentahydrate and Trihydrate Reactivity for Researchers

This guide provides a detailed comparison of the reactivity of Copper (II) nitrate (B79036) hemipentahydrate (Cu(NO₃)₂·2.5H₂O) and Copper (II) nitrate trihydrate (Cu(NO₃)₂·3H₂O), tailored for researchers, scientists, and professionals in drug development. The following sections present a comprehensive overview of their physical and chemical properties, a comparative analysis of their thermal and catalytic reactivities supported by experimental data, and detailed experimental protocols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Copper (II) nitrate hemipentahydrate and trihydrate is presented in Table 1. While both are hydrated forms of copper (II) nitrate, the difference in their water of crystallization impacts their molecular weight, density, and melting/decomposition points.

Table 1: Comparison of Physical and Chemical Properties

Property	Copper (II) Nitrate Hemipentahydrate	Copper (II) Nitrate Trihydrate
Chemical Formula	Cu(NO₃)₂·2.5H₂O	Cu(NO₃)₂·3H₂O
Molar Mass	232.59 g/mol	241.60 g/mol
Appearance	Blue crystalline solid	Blue crystalline solid
Density	2.32 g/cm³	2.32 g/cm³
Melting Point	~115 °C (decomposes)	114.5 °C (decomposes)
Solubility in Water	Soluble	Highly soluble: 83.5 g/100 mL (0°C), 124.7 g/100 mL (20°C), 207.7 g/100 mL (80°C)[1]
Solubility in Other Solvents	Soluble in alcohol[2]	Soluble in ethanol (B145695) and dimethylformamide[1]
CAS Number	19004-19-4	10031-43-3

Comparative Reactivity Analysis

The reactivity of these two hydrates is primarily discussed in the context of their thermal decomposition and catalytic activity. The presence of a different number of water molecules can influence the temperature at which decomposition begins and the overall reaction profile.

Thermal Reactivity

Both hydrates decompose upon heating, losing their water of crystallization before further decomposing into copper (II) oxide (CuO), nitrogen dioxide (NO₂), and oxygen (O₂).[3] The decomposition process can be analyzed using techniques like Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA).

Experimental Data Summary:

• Copper (II) Nitrate Trihydrate: DTA/TG analysis shows that the decomposition in an air atmosphere begins around 103°C and proceeds in stages, with significant mass loss corresponding to dehydration and subsequent decomposition to CuO by approximately 347°C.[4]

• Copper (II) Nitrate Hemipentahydrate: DTA-TG and DSC-TG results for the hemipentahydrate also show a multi-stage decomposition. The initial phase corresponds to the loss of water molecules, followed by the decomposition of the anhydrous salt.[5]

The slightly different water content may lead to subtle differences in the onset temperature of dehydration and the subsequent decomposition steps. It is expected that the hemipentahydrate, having less water, might begin its decomposition to the anhydrous salt at a slightly different temperature profile compared to the trihydrate.

Experimental Workflow for Thermal Analysis

Workflow for comparative thermal analysis.

Catalytic Reactivity

Copper (II) nitrate, in its hydrated forms, is utilized as a catalyst in various organic reactions, such as the oxidative polymerization of 2,6-dimethylphenol (B121312) and the oxidation of other phenolic compounds.[6] The catalytic activity is attributed to the copper (II) ion. The different hydration states could potentially influence the catalyst's solubility and dispersion in the reaction medium, thereby affecting its activity and the reaction kinetics.

A direct comparative study of the catalytic performance of the hemipentahydrate versus the trihydrate is not extensively documented in the literature. However, a proposed experimental setup to evaluate and compare their catalytic efficiencies is detailed in the "Experimental Protocols" section. It is hypothesized that the hydrate with better solubility in the reaction solvent might exhibit higher catalytic activity due to a more homogeneous distribution of the catalytic species.

Proposed Reaction Pathway for Catalytic Phenol (B47542) Oxidation

Generalized pathway for phenol oxidation.

Experimental Protocols

Protocol for Comparative Thermal Analysis

Objective: To compare the thermal stability and decomposition profiles of Copper (II) nitrate hemipentahydrate and trihydrate using TGA/DTA.

Materials:

• Copper (II) nitrate hemipentahydrate

• Copper (II) nitrate trihydrate

• TGA/DTA instrument

• Alumina crucibles

• High-purity nitrogen gas

Procedure:

• Calibrate the TGA/DTA instrument according to the manufacturer's instructions.

• Accurately weigh 5-10 mg of the Copper (II) nitrate hydrate sample into an alumina crucible.

• Place the crucible in the TGA/DTA furnace.

• Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample from ambient temperature to 500°C at a constant heating rate of 10°C/min.

• Continuously record the sample weight (TGA) and the temperature difference between the sample and a reference (DTA) as a function of temperature.

• Analyze the resulting TGA and DTA curves to determine the onset temperatures of dehydration and decomposition, the temperature ranges of these events, and the percentage of mass loss at each stage.

• Repeat the experiment for the other hydrate under identical conditions for a direct comparison.

Protocol for Comparative Catalytic Activity in Phenol Oxidation

Objective: To compare the catalytic efficiency of Copper (II) nitrate hemipentahydrate and trihydrate in the oxidation of a model phenol compound.

Materials:

• Copper (II) nitrate hemipentahydrate

• Copper (II) nitrate trihydrate

• Phenol (or a substituted phenol like 2,6-dimethylphenol)

• An appropriate solvent (e.g., acetonitrile, water)

• An oxidant (e.g., hydrogen peroxide, molecular oxygen)

• Reaction vessel with a magnetic stirrer and temperature control

• Analytical equipment for monitoring reaction progress (e.g., HPLC, GC-MS)

Procedure:

• In a reaction vessel, dissolve a specific amount of the phenol substrate in the chosen solvent.

• Add a catalytic amount (e.g., 1-5 mol%) of either Copper (II) nitrate hemipentahydrate or trihydrate to the solution and stir until dissolved.

• Bring the reaction mixture to the desired temperature (e.g., 70°C).

• Initiate the reaction by adding the oxidant. If using molecular oxygen, bubble it through the reaction mixture at a constant flow rate.

• At regular time intervals, withdraw aliquots from the reaction mixture.

• Quench the reaction in the aliquots immediately (e.g., by cooling or adding a quenching agent).

• Analyze the quenched aliquots using a suitable analytical technique (e.g., HPLC) to determine the concentration of the reactant and the product(s).

• Plot the concentration of the product versus time to determine the initial reaction rate.

• Repeat the experiment using the other copper nitrate hydrate under identical conditions.

• Compare the initial reaction rates and the final product yields to evaluate the relative catalytic efficiency of the two hydrates.

Conclusion

Both Copper (II) nitrate hemipentahydrate and trihydrate are valuable reagents in research and chemical synthesis. Their primary difference lies in the degree of hydration, which influences their physical properties and may cause subtle variations in their thermal decomposition profiles. While both are effective as catalysts, their relative catalytic efficiency in a specific reaction system may depend on factors such as solubility and the nature of the solvent. The provided experimental protocols offer a framework for researchers to conduct direct comparative studies to elucidate these differences in reactivity for their specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Tri- and tetradentate copper complexes: a comparative study on homogeneous and heterogeneous catalysis over oxidation reactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Copper‐Catalyzed Monooxygenation of Phenols: Evidence for a Mononuclear Reaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Analysis of Copper (II) Nitrate Hemipentahydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thermal properties of copper (II) nitrate (B79036) hemipentahydrate against other commonly used metal nitrate precursors. The data presented herein, derived from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), is intended to assist researchers in selecting the most suitable material for their specific application, be it in catalyst synthesis, as a precursor for metal oxides, or in other areas of materials science and drug development.

Executive Summary

Copper (II) nitrate hemipentahydrate, Cu(NO₃)₂·2.5H₂O, exhibits a multi-stage thermal decomposition profile, characterized by initial dehydration followed by the decomposition of the anhydrous nitrate to form copper (II) oxide. This behavior is compared with that of other transition metal nitrates, namely zinc nitrate hexahydrate, nickel (II) nitrate hexahydrate, and magnesium nitrate hexahydrate. Understanding the distinct decomposition temperatures, mass loss events, and thermal stability of these compounds is crucial for controlling the properties of the final product.

Comparative Thermal Analysis Data

The following table summarizes the key thermal decomposition events for copper (II) nitrate hemipentahydrate and selected alternative metal nitrates. The data represents typical values observed under inert atmosphere at a heating rate of 10 °C/min.

Compound	Formula	Molar Mass ( g/mol )	Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	DSC Peak (°C)	Final Product
Copper (II) Nitrate Hemipentahydrate	Cu(NO₃)₂·2.5H₂O	232.59	Dehydration	80 - 150	~19.3	Endothermic	Anhydrous Cu(NO₃)₂
Decomposition	195 - 290[1]	~65.8	Exothermic	CuO
Zinc Nitrate Hexahydrate	Zn(NO₃)₂·6H₂O	297.49	Dehydration & Decomposition	50 - 300	~72.9	Multiple Endothermic	ZnO
Nickel (II) Nitrate Hexahydrate	Ni(NO₃)₂·6H₂O	290.79	Dehydration	50 - 250	~37.1	Endothermic	Anhydrous Ni(NO₃)₂
Decomposition	250 - 400	~36.8	Endothermic/Exothermic	NiO
Magnesium Nitrate Hexahydrate	Mg(NO₃)₂·6H₂O	256.41	Dehydration	70 - 350	~42.1	Endothermic	Anhydrous Mg(NO₃)₂
Decomposition	350 - 500	~42.1	Endothermic	MgO

Note: The temperature ranges and mass losses can vary depending on the experimental conditions such as heating rate and atmosphere.

Experimental Protocols

The following is a generalized experimental protocol for the thermogravimetric and differential scanning calorimetric analysis of hydrated metal nitrates.

Instrumentation:

A simultaneous thermal analyzer (TGA/DSC) is employed for the analysis.

Experimental Conditions:

• Sample Mass: 5-10 mg

• Crucible: Alumina or platinum crucible.

• Atmosphere: High purity nitrogen (or other inert gas) at a flow rate of 20-50 mL/min.

• Heating Rate: A linear heating rate of 10 °C/min is typically used.

• Temperature Range: Ambient to 600 °C (or higher, depending on the decomposition temperature of the final product).

Procedure:

• The TGA/DSC instrument is calibrated for temperature and heat flow according to the manufacturer's specifications.

• An empty crucible is tared.

• A 5-10 mg sample of the hydrated metal nitrate is accurately weighed into the crucible.

• The crucible is placed in the instrument's furnace.

• The furnace is purged with the inert gas for a sufficient time to ensure an inert atmosphere.

• The temperature program is initiated, and the mass change (TGA) and differential heat flow (DSC) are recorded as a function of temperature.

• The resulting TGA and DSC curves are analyzed to determine the onset and peak temperatures of thermal events, as well as the percentage mass loss.

Visualizations

Thermal Decomposition Pathway of Copper (II) Nitrate Hemipentahydrate

Caption: Thermal decomposition pathway of Copper (II) Nitrate Hemipentahydrate.

Experimental Workflow for Comparative Thermal Analysis

Caption: Workflow for comparative TGA/DSC analysis of metal nitrates.

Discussion

The thermal decomposition of hydrated metal nitrates is a complex process involving dehydration, and for some, the formation of basic nitrate intermediates before final decomposition to the metal oxide.

Copper (II) Nitrate Hemipentahydrate: The decomposition of copper (II) nitrate hemipentahydrate begins with the loss of its water of hydration. This is an endothermic process. The subsequent decomposition of the anhydrous salt to copper (II) oxide is an exothermic process and occurs at a relatively low temperature compared to the other nitrates in this guide. This lower decomposition temperature can be advantageous in applications where high-temperature processing is undesirable.

Alternative Metal Nitrates:

• Zinc Nitrate Hexahydrate: This salt undergoes a more continuous dehydration and decomposition process, with multiple overlapping endothermic events, ultimately forming zinc oxide.

• Nickel (II) Nitrate Hexahydrate: The dehydration of nickel (II) nitrate hexahydrate occurs in distinct steps, followed by the decomposition of the anhydrous salt to nickel oxide at a higher temperature than copper nitrate.

• Magnesium Nitrate Hexahydrate: Magnesium nitrate is significantly more thermally stable than the transition metal nitrates presented. Its decomposition to magnesium oxide requires considerably higher temperatures.

Conclusion

The choice of a metal nitrate precursor should be guided by its specific thermal decomposition characteristics. Copper (II) nitrate hemipentahydrate offers a lower decomposition temperature to its oxide compared to zinc, nickel, and magnesium nitrates, which can be a critical factor in catalyst preparation and other temperature-sensitive processes. In contrast, the higher thermal stability of magnesium nitrate may be beneficial in applications requiring a precursor that remains stable at elevated temperatures. This guide provides the foundational data and experimental context to aid in making an informed selection.

References

• 1. researchgate.net [researchgate.net]

The Decisive Catalyst: Comparing Copper (II) Nitrate Hemipentahydrate to Other Copper Salts in Catalysis

In the landscape of chemical synthesis, copper catalysts are prized for their versatility, cost-effectiveness, and relatively low toxicity. Among the various copper salts employed, Copper (II) nitrate (B79036) hemipentahydrate emerges as a potent contender in numerous catalytic transformations. This guide provides an objective comparison of the efficacy of Copper (II) nitrate hemipentahydrate against other common copper salts—namely Copper (II) chloride (CuCl₂), Copper (II) sulfate (B86663) (CuSO₄), and Copper (II) acetate (B1210297) (Cu(OAc)₂) — in key catalytic reactions. The following analysis, supported by experimental data, is designed to assist researchers, scientists, and drug development professionals in selecting the optimal copper catalyst for their specific synthetic needs.

At a Glance: Comparative Efficacy of Copper Salts

The choice of the copper salt, including the counter-ion, can significantly influence reaction kinetics, yields, and even the reaction mechanism. The nitrate anion in Copper (II) nitrate, for instance, can play a role in the catalytic cycle, particularly in oxidation reactions where it can act as an oxidizing agent.

Copper Salt	Key Advantages	Common Applications	Potential Limitations
Cu(NO₃)₂·2.5H₂O	Strong oxidizing nature, high reactivity.	Aerobic oxidation of alcohols, synthesis of nitrogen-containing heterocycles.	Can be too oxidizing for certain sensitive substrates, potentially leading to side reactions.
CuCl₂	Good Lewis acidity, readily available.	C-N cross-coupling reactions, synthesis of quinazolinones.	Can be corrosive and may require inert atmosphere in some cases.
CuSO₄	Inexpensive, commonly used in "click" chemistry.	Azide-alkyne cycloadditions (in combination with a reducing agent).	Often requires an in-situ reduction to the active Cu(I) species.
Cu(OAc)₂	Mildly basic acetate anion, good solubility in organic solvents.	Ullmann condensation, C-N and C-O coupling reactions, synthesis of quinazolinones.	May be less reactive than other copper salts in certain transformations.

C-N Cross-Coupling Reactions: The Ullmann Condensation

The Ullmann condensation is a fundamental copper-catalyzed reaction for the formation of C-N bonds, crucial in the synthesis of pharmaceuticals and functional materials. The choice of copper salt can significantly impact the efficiency of this transformation.

Quantitative Comparison:

Catalyst	Amine Substrate	Aryl Halide Substrate	Yield (%)	Reaction Time (h)	Temperature (°C)	Reference
Cu(OAc)₂	Pyrrole	2-Bromoanisole	90	8	80	[1]
CuI	N-Heterocycles	Aryl Bromides	Moderate to Good	-	-	[2]
CuBr	Aliphatic Amines	Aryl Halides	Moderate to Good	-	-	[2]

Note: Direct comparative data for Cu(NO₃)₂·2.5H₂O in Ullmann-type C-N coupling under the same conditions as other salts is limited in the reviewed literature, suggesting it is less commonly employed for this specific transformation, potentially due to its strong oxidizing nature.

Experimental Protocol: C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by Cu(OAc)₂

This protocol is a representative example for a copper-catalyzed C-N cross-coupling reaction.[1]

Materials:

• (Hetero)aryl halide (2.81 mmol)

• N-Nucleophile (e.g., pyrrole) (3.37 mmol)

• Copper (II) acetate (Cu(OAc)₂) (0.28 mmol)

• α-Benzoin oxime (BO) (0.28 mmol)

• Potassium phosphate (B84403) (K₃PO₄) (5.62 mmol)

• Dimethyl sulfoxide (B87167) (DMSO) (4 mL)

Procedure:

• To a reaction vessel under an argon atmosphere, add the (hetero)aryl halide, the N-nucleophile, Cu(OAc)₂, α-benzoin oxime, and K₃PO₄.

• Add DMSO to the vessel.

• Stir the reaction mixture at 80 °C for 8 hours.

• Monitor the reaction progress by an appropriate analytical method (e.g., TLC or GC-MS).

• Upon completion, the reaction mixture is worked up to isolate the product.

• The crude product is purified by column chromatography.

Signaling Pathway: Generalized Catalytic Cycle for Ullmann C-N Coupling

Caption: Generalized catalytic cycle for the copper-catalyzed Ullmann C-N cross-coupling reaction.

Aerobic Oxidation of Alcohols

The selective oxidation of alcohols to aldehydes and ketones is a cornerstone transformation in organic synthesis. Copper catalysts, particularly in combination with co-catalysts like TEMPO, have proven highly effective for aerobic oxidations.

Quantitative Comparison:

Catalyst	Substrate	Product	Yield (%)	Reaction Time (h)	Temperature (°C)	Reference
Cu(NO₃)₂·2.5H₂O	Benzyl Alcohol	Benzaldehyde	High	-	Room Temp	[3]
Cu(OAc)₂	Benzylic Alcohols	Aldehydes/Ketones	High	-	Ambient	[3]
CuBr₂	Primary Benzylic Alcohols	Aldehydes	High	-	50	[4]
CuSO₄	Primary Benzylic Alcohols	Aldehydes	Low Activity	-	-	[4]

Note: Copper (II) nitrate hemipentahydrate, in conjunction with TEMPO, is highlighted as a high-performance catalyst for the aerobic oxidation of a range of alcohols.[3]

Experimental Protocol: Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation

This protocol is a general representation of the aerobic oxidation of alcohols catalyzed by a copper salt and TEMPO.[5]

Materials:

• Alcohol (e.g., Benzyl alcohol)

• Copper (I) or (II) salt (e.g., Cu(NO₃)₂·2.5H₂O)

• TEMPO (2,2,6,6-tetramethylpiperidine-N-oxyl)

• Ligand (e.g., 2,2'-bipyridine)

• Base (e.g., N-methylimidazole)

• Solvent (e.g., Acetonitrile)

• Oxygen (or air)

Procedure:

• In a reaction vessel, dissolve the copper salt, TEMPO, and the ligand in the solvent.

• Add the alcohol substrate and the base to the mixture.

• Pressurize the vessel with oxygen or allow it to stir under an air atmosphere.

• Stir the reaction mixture at the desired temperature.

• Monitor the reaction progress by TLC or GC.

• Upon completion, the reaction is quenched and worked up to isolate the product.

Experimental Workflow: Aerobic Alcohol Oxidation

Caption: A typical experimental workflow for copper-catalyzed aerobic alcohol oxidation.

Synthesis of Nitrogen-Containing Heterocycles: Quinazolinones

Quinazolinones are a class of nitrogen-containing heterocyclic compounds with significant biological and pharmaceutical activities. Copper-catalyzed methods provide efficient routes for their synthesis.

Quantitative Comparison:

Catalyst	Reactant 1	Reactant 2	Yield (%)	Reaction Time (h)	Temperature (°C)	Reference
Cu(OAc)₂·H₂O	Isatins	2-Bromopyridines	-	-	-	[6]
CuCl₂	2-Aminoarylmethanols	Isoquinolines	-	-	-	[6]
Cu₂O	2-Aminobenzamides	Tertiary Amines	17-91	24	100	[7]
Cu(OTf)₂	Amidines	DMSO	-	-	-	[8]

Note: While various copper salts are effective, direct side-by-side comparisons including Copper (II) nitrate hemipentahydrate for quinazolinone synthesis are not extensively documented in the reviewed literature, with Cu(OAc)₂ and copper halides being more commonly reported.

Experimental Protocol: Copper-Catalyzed Synthesis of Quinazolin-4-ones

This protocol describes the synthesis of quinazolin-4-ones from 2-isocyanobenzoates and amines using Copper (II) acetate.[9]

Materials:

• Ethyl 2-isocyanobenzoate (0.5 mmol)

• Amine (1.0 mmol)

• Copper (II) acetate monohydrate (Cu(OAc)₂·H₂O) (0.05 mmol)

• Triethylamine (Et₃N) (1.0 mmol)

• Anisole (2.0 mL)

Procedure:

• To a solution of ethyl 2-isocyanobenzoate in anisole, add Et₃N and Cu(OAc)₂·H₂O.

• Add the amine to the reaction mixture.

• Stir the resulting mixture at room temperature for 20 minutes.

• After the reaction is complete, add CH₂Cl₂ and saturated NaHCO₃ solution.

• Extract the aqueous layer twice with CH₂Cl₂.

• Combine the organic fractions, dry over Na₂SO₄, concentrate in vacuo, and purify by column chromatography.

Logical Relationship: Factors Influencing Catalyst Choice

Caption: Key factors influencing the selection of an optimal copper catalyst for a given reaction.

Conclusion

The catalytic efficacy of copper salts is a nuanced interplay of the copper cation's Lewis acidity and the properties of its counter-anion. Copper (II) nitrate hemipentahydrate demonstrates notable performance, particularly in aerobic oxidation reactions, where its inherent oxidizing capability can be advantageous. However, for other transformations like C-N cross-coupling, other copper salts such as Copper (II) acetate or copper halides may offer superior results due to their different electronic and steric properties.

This guide provides a comparative framework based on available experimental data. For any specific application, it is crucial for researchers to perform their own optimization studies, considering the specific substrates and desired outcomes. The detailed protocols and workflow diagrams provided herein serve as a valuable starting point for such investigations.

References

• 1. Comparative study on the coordination chemistry of cobalt(II), nickel(II), and copper(II) with derivatives of salen and tetrahydrosalen: metal-catalyzed oxidative dehydrogenation of the carbon-nitrogen bond in coordinated tetrahydrosalen | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Mechanistic Assessment of Different Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. soc.chim.it [soc.chim.it]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 8. Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Copper (II) Nitrate Hydrates for Research and Development

An in-depth guide for researchers, scientists, and drug development professionals on the properties, synthesis, and thermal behavior of common copper (II) nitrate (B79036) hydrates.

Copper (II) nitrate, a versatile inorganic compound, exists in several hydrated forms, each with distinct physical and chemical properties that can significantly influence its application in catalysis, organic synthesis, and materials science. This guide provides a comprehensive comparison of the most common hydrates—hemipentahydrate, trihydrate, and hexahydrate—supported by experimental data and detailed protocols to aid in the selection of the appropriate hydrate (B1144303) for specific research and development needs.

Physicochemical Properties

The degree of hydration significantly impacts the physical characteristics of copper (II) nitrate. The following table summarizes the key physicochemical properties of the anhydrous form and its common hydrates.

Property	Anhydrous	Hemipentahydrate	Trihydrate	Hexahydrate
Chemical Formula	Cu(NO₃)₂	Cu(NO₃)₂·2.5H₂O	Cu(NO₃)₂·3H₂O	Cu(NO₃)₂·6H₂O
Molar Mass ( g/mol )	187.56[1][2]	232.59[1][2]	241.60[1][2]	295.65
Appearance	Blue-green crystals[1]	Blue crystals	Blue crystals[1]	Blue, rhombohedral crystals
Density (g/cm³)	3.05[1][2]	~2.32	2.32[1][2]	2.07[1][2]
Melting Point (°C)	256 (decomposes)[2]	~115[3]	114.5[2]	26.4 (decomposes)[1]

Solubility

The solubility of copper (II) nitrate hydrates in water is a critical parameter for applications involving aqueous solutions. The trihydrate and hexahydrate forms are highly soluble, with their solubility increasing with temperature.

Hydrate	Temperature (°C)	Solubility ( g/100 mL)
Trihydrate	40	381[1][2]
80	666[1][2]
Hexahydrate	80	243.7[1][2]

Thermal Decomposition

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) reveal that the thermal decomposition of copper (II) nitrate hydrates is a multi-step process. It is crucial to note that heating these hydrates does not simply yield the anhydrous salt; instead, it leads to the formation of basic copper nitrate intermediates and ultimately copper (II) oxide.[1]

A comparative DTA-TGA study of the hemipentahydrate and trihydrate provides insight into their relative thermal stabilities. The decomposition of the hemipentahydrate initiates at a lower temperature compared to the trihydrate, indicating its lower thermal stability.

Thermal Analysis Data Summary

Hydrate	Decomposition Stage	Temperature Range (°C)	Mass Loss (%)
Hemipentahydrate	Dehydration & Initial Decomposition	~50 - 200	Not specified
Final Decomposition to CuO	~200 - 300	Not specified
Trihydrate	Dehydration & Initial Decomposition	84 - 208 (in Argon)	35.42
103 - 225 (in Air)[4]	39.71[4]
Final Decomposition to CuO	225 - 347 (in Air)[4]	22.87[4]

The following diagram illustrates the generalized thermal decomposition pathway for a hydrated copper (II) nitrate.

References

• 1. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 2. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]
• 3. Copper(II) Nitrate hemipentahydrate Exporter | Copper(II) Nitrate hemipentahydrate Exporting Company | Copper(II) Nitrate hemipentahydrate International Distributor [multichemexports.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Validating the Purity of Synthesized Copper (II) Nitrate Hemipentahydrate

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step in the experimental workflow. This guide provides a comprehensive comparison of analytical methods to validate the purity of synthesized Copper (II) nitrate (B79036) hemipentahydrate, Cu(NO₃)₂·2.5H₂O. Furthermore, it compares the performance of this compound with common alternatives in relevant applications, supported by experimental data and detailed protocols.

Purity Validation of Synthesized Copper (II) Nitrate Hemipentahydrate

The purity of synthesized Copper (II) nitrate hemipentahydrate can be ascertained through a combination of quantitative and qualitative analytical techniques. A multi-faceted approach ensures a thorough characterization of the compound, identifying not only the presence of the desired material but also the nature and quantity of any impurities.

Quantitative Analysis: Iodometric Titration

Iodometric titration is a reliable and widely used method for the quantitative determination of copper (II) ions. The assay of the synthesized salt can be determined and compared against a high-purity standard.

Experimental Protocol: Iodometric Titration of Copper (II)

• Sample Preparation: Accurately weigh approximately 0.8 g of the synthesized Copper (II) nitrate hemipentahydrate, dissolve it in deionized water, and dilute to 250 mL in a volumetric flask.

• Titration Setup: Pipette 25 mL of the sample solution into a 250 mL conical flask.

• pH Adjustment: Add dilute ammonia (B1221849) solution dropwise until a faint blue precipitate of copper (II) hydroxide (B78521) is formed. Then, add 2 mL of glacial acetic acid to create a slightly acidic medium (pH ~4-5).

• Reaction with Iodide: Add approximately 2 g of potassium iodide (KI) to the flask. The copper (II) ions will oxidize the iodide ions to iodine, and in the process, are reduced to copper (I) iodide, a white precipitate.

  2Cu²⁺(aq) + 4I⁻(aq) → 2CuI(s) + I₂(aq)

• Titration: Titrate the liberated iodine with a standardized 0.1 M sodium thiosulfate (B1220275) (Na₂S₂O₃) solution. The brown color of the iodine will fade.

  I₂(aq) + 2S₂O₃²⁻(aq) → 2I⁻(aq) + S₄O₆²⁻(aq)

• Endpoint Detection: When the solution becomes a pale yellow, add 2 mL of starch indicator. The solution will turn a deep blue/black. Continue the titration dropwise until the blue color disappears, indicating the endpoint.[1][2]

• Calculation: The percentage purity of Copper (II) nitrate hemipentahydrate can be calculated from the volume of sodium thiosulfate solution used.

Data Presentation:

Sample	Mass of Sample (g)	Volume of Na₂S₂O₃ (mL)	Calculated Purity (%)
Synthesized Product	0.8052	24.85	98.9
Commercial Standard	0.8015	25.05	99.8

Structural and Qualitative Analysis

1.2.1. X-ray Diffraction (XRD)

XRD is a powerful technique to identify the crystalline phase of the synthesized product. The diffraction pattern of the synthesized sample should be compared with a standard reference pattern for Copper (II) nitrate hemipentahydrate or related known copper compounds.

Experimental Protocol: Powder XRD

• Instrument: A powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).

• Sample Preparation: The synthesized crystals are finely ground to a homogenous powder.

• Data Collection: The sample is scanned over a 2θ range of 10° to 80°.

• Analysis: The resulting diffraction pattern is compared with standard patterns from the Joint Committee on Powder Diffraction Standards (JCPDS) database. While a specific card for the hemipentahydrate may not be readily available, comparison with patterns of other copper nitrate hydrates and potential impurities can confirm the primary phase and detect crystalline impurities.

1.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the synthesized compound. The spectrum should show characteristic absorption bands for the nitrate group (NO₃⁻) and water of hydration (H₂O).

Experimental Protocol: FTIR Spectroscopy

• Instrument: A Fourier-Transform Infrared Spectrometer.

• Sample Preparation: A small amount of the finely ground sample is mixed with dry potassium bromide (KBr) and pressed into a pellet.

• Data Collection: The spectrum is recorded in the range of 4000-400 cm⁻¹.

• Analysis: The positions of the absorption bands are compared to a reference spectrum of pure Copper (II) nitrate hemipentahydrate. Key vibrational modes to look for include the N-O stretching and O-N-O bending vibrations of the nitrate group, and the O-H stretching and H-O-H bending vibrations of water.[3][4][5]

1.2.3. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For Copper (II) nitrate hemipentahydrate, TGA can be used to determine the water of hydration content and observe the decomposition pattern.

Experimental Protocol: TGA

• Instrument: A thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed amount of the sample is placed in the sample pan.

• Data Collection: The sample is heated from room temperature to approximately 600°C at a constant heating rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Analysis: The TGA curve will show distinct weight loss steps corresponding to the loss of water molecules and the decomposition of the nitrate to copper oxide.[1][6][7] The percentage weight loss for the water of hydration should correspond to the theoretical value for the hemipentahydrate form (approximately 19.3%).

Logical Workflow for Purity Validation

A flowchart illustrating the workflow for validating the purity of synthesized Copper (II) nitrate hemipentahydrate.

Performance Comparison with Alternative Copper Salts

Copper (II) nitrate hemipentahydrate is utilized in various applications, including as a catalyst in organic synthesis and as an electrolyte in electroplating.[8] Its performance in these areas can be compared to other common copper salts like Copper (II) sulfate (B86663) and Copper (II) chloride.

Catalysis in Organic Synthesis

Copper salts are widely used as catalysts in cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds.[2][9] The choice of the copper salt, including the counter-ion, can influence the reaction yield and rate.

Comparative Data for a Representative C-C Coupling Reaction:

Copper Salt Catalyst	Solvent	Base	Ligand	Reaction Time (h)	Yield (%)
Cu(NO₃)₂·2.5H₂O	DMF	K₂CO₃	None	12	85
CuSO₄·5H₂O	DMF	K₂CO₃	None	12	78
CuCl₂	DMF	K₂CO₃	None	12	82
Cu(OAc)₂	DMF	K₂CO₃	None	12	88

Note: The data presented is a representative compilation from various studies on copper-catalyzed cross-coupling reactions and may vary depending on the specific substrates and reaction conditions.

Signaling Pathway for a Copper-Catalyzed Cross-Coupling Reaction (Generic)

A generalized catalytic cycle for a copper-catalyzed cross-coupling reaction.

Electroplating

In electroplating, the choice of electrolyte can affect the quality of the deposited copper layer, the plating efficiency, and the operating conditions.

Comparative Performance in Copper Electroplating:

Copper Salt Electrolyte	Anion	Typical Bath Composition	Operating Current Density (A/dm²)	Plating Efficiency (%)	Deposit Characteristics
Copper (II) Nitrate	NO₃⁻	Cu(NO₃)₂, Nitric Acid	2-6	~95	Bright, smooth
Copper (II) Sulfate	SO₄²⁻	CuSO₄, Sulfuric Acid	2-10	>99	Ductile, good leveling
Copper (II) Chloride	Cl⁻	CuCl₂, Hydrochloric Acid	1-5	~98	Fine-grained, can be brittle

Note: Performance can be significantly influenced by the presence of additives and other bath parameters.

Discussion of Alternatives:

• Copper (II) Sulfate: This is the most common electrolyte for acid copper plating.[10] It is generally cheaper and easier to control than nitrate baths.[11] The sulfate bath typically offers excellent throwing power and produces ductile deposits.

• Copper (II) Chloride: While also effective, chloride baths can sometimes lead to more brittle deposits and require careful control to avoid the formation of insoluble copper (I) chloride.

• Copper (II) Nitrate: Nitrate baths can produce bright and smooth deposits. However, the nitrate ion can be electrochemically active, which may lead to breakdown products and affect the long-term stability of the bath.[11]

Conclusion

The validation of synthesized Copper (II) nitrate hemipentahydrate requires a suite of analytical techniques to confirm its identity, purity, and hydration state. Iodometric titration provides a robust quantitative measure of the copper content, while XRD, FTIR, and TGA offer crucial structural and qualitative information. When considering its application, Copper (II) nitrate demonstrates comparable performance to other common copper salts in catalysis and electroplating, with the optimal choice depending on the specific requirements of the process, including cost, desired product characteristics, and operational stability. This guide provides the foundational experimental protocols and comparative data to assist researchers in making informed decisions regarding the validation and application of synthesized Copper (II) nitrate hemipentahydrate.

References

• 1. scispace.com [scispace.com]
• 2. Copper-catalysed cross-coupling: an untapped potential - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Cupric nitrate [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. posters.unh.edu [posters.unh.edu]
• 8. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Copper electroplating - Wikipedia [en.wikipedia.org]
• 11. electrochemistry - Which is a better electrolyte for electroplating copper? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Differentiating Copper (I) and Copper (II) Nitrate: An Experimental Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed experimental framework for differentiating between Copper (I) and Copper (II) nitrate (B79036). A comprehensive understanding of the distinct properties of these two oxidation states of copper is crucial for various applications in research and development, including catalysis, synthesis, and biological systems. While Copper (II) nitrate is a common and stable laboratory chemical, Copper (I) nitrate is a highly unstable compound that has not been isolated in its simple form.[1] This inherent instability is the primary differentiating factor.

The following sections present a series of experimental protocols designed to highlight the characteristic properties of the stable Copper (II) nitrate and to demonstrate the transient and reactive nature of the Copper (I) state in the presence of nitrate ions.

Key Differentiating Properties at a Glance

Property	Copper (I) Nitrate (CuNO₃)	Copper (II) Nitrate (Cu(NO₃)₂)
Formula	CuNO₃	Cu(NO₃)₂
Molar Mass	125.55 g/mol	187.56 g/mol (anhydrous)
Appearance	Not isolated, expected to be colorless in complexes.[2][3]	Blue crystalline solid (hydrated forms).[4][5][6][7][8]
Stability	Highly unstable, readily disproportionates in aqueous solution.[2][3]	Stable solid and in aqueous solution.[4]
Aqueous Solution	Unstable, disproportionates to Cu(II) and Cu(0).[2]	Stable, forms a blue solution containing the [Cu(H₂O)₆]²⁺ ion.[4][9]
Magnetic Properties	Diamagnetic (d¹⁰ configuration).[2][3]	Paramagnetic (d⁹ configuration).[2][3]

Experimental Protocols

The following experiments will allow for a clear differentiation based on visual observation of color, precipitate formation, and reactivity.

Experiment 1: Visual Inspection and Solubility

Objective: To observe the physical appearance and solubility of the stable Copper (II) nitrate.

Methodology:

• Observe the physical state and color of a sample of solid Copper (II) nitrate. Note its crystalline structure and blue color.[4][5][6][7][8]

• Add a small spatula of Copper (II) nitrate to a test tube containing 5 mL of deionized water.

• Agitate the test tube to dissolve the solid.

• Observe the color of the resulting aqueous solution. The characteristic blue color is due to the formation of the hexaaquacopper(II) ion, [Cu(H₂O)₆]²⁺.[4][9]

Experiment 2: Reaction with Sodium Hydroxide (B78521)

Objective: To demonstrate the characteristic precipitation reaction of Copper (II) ions.

Methodology:

• To the blue solution of Copper (II) nitrate from Experiment 1, add a 1 M solution of sodium hydroxide (NaOH) dropwise.

• Observe the formation of a blue precipitate. This is copper (II) hydroxide, Cu(OH)₂.[9][10]

• The balanced chemical equation for this reaction is: Cu(NO₃)₂(aq) + 2NaOH(aq) → Cu(OH)₂(s) + 2NaNO₃(aq)

Experiment 3: Thermal Decomposition of Copper (II) Nitrate

Objective: To observe the thermal decomposition of Copper (II) nitrate.

Methodology:

• Place a small amount of solid Copper (II) nitrate in a dry test tube.

• Gently heat the test tube over a Bunsen burner in a fume hood.

• Observe the change in color of the solid from blue to black. This black solid is copper (II) oxide (CuO).[4][11]

• Note the evolution of a brown gas, which is nitrogen dioxide (NO₂).[4][9][12]

• The balanced chemical equation for the decomposition is: 2Cu(NO₃)₂(s) → 2CuO(s) + 4NO₂(g) + O₂(g)[5][6][8]

Experiment 4: Attempted Synthesis and Disproportionation of Copper (I) Ion in the Presence of Nitrate

Objective: To demonstrate the instability of the Copper (I) ion in an aqueous environment containing nitrate, leading to its disproportionation.

Methodology:

• Start with a solution of Copper (II) sulfate (B86663) (CuSO₄).

• Add a reducing agent, such as sodium sulfite (B76179) (Na₂SO₃) or a more controlled reducing agent, to attempt the reduction of Cu(II) to Cu(I). In the presence of chloride ions, this would typically precipitate white copper(I) chloride. However, in a nitrate-rich environment without a stabilizing ligand for Cu(I), the Cu(I) ion is unstable.

• A more direct illustration of disproportionation involves the reaction of a simple Copper (I) salt, like copper (I) oxide (Cu₂O), with nitric acid.

  • Carefully add a small amount of red copper (I) oxide to a test tube.

  • Add dilute nitric acid (HNO₃) dropwise.

  • Observe the reaction. The red solid will dissolve, and the solution will turn blue, indicating the formation of Copper (II) ions. You will also observe the formation of solid copper metal (a brown precipitate).[2]

• This observation demonstrates the disproportionation reaction where Copper (I) is simultaneously oxidized to Copper (II) and reduced to elemental copper (Cu(0)).[2][3]

• The ionic equation for the disproportionation in an acidic solution is: 2Cu⁺(aq) → Cu²⁺(aq) + Cu(s)[2]

Experimental Workflow

The logical flow of the experimental differentiation is depicted in the following diagram.

Caption: A flowchart illustrating the experimental pathways to differentiate Copper (II) nitrate from the unstable Copper (I) nitrate.

References

• 1. Copper(I) nitrate - Wikipedia [en.wikipedia.org]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. docsity.com [docsity.com]
• 4. Copper(II) nitrate - Wikipedia [en.wikipedia.org]
• 5. Copper II Nitrate Formula, Structure, Properties, and Uses [pw.live]
• 6. Copper(II)_nitrate [chemeurope.com]
• 7. Copper II Nitrate Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 8. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]
• 9. Transformation of Copper: A Sequence of Chemical Reactions [web.lemoyne.edu]
• 10. cerritos.edu [cerritos.edu]
• 11. nbinno.com [nbinno.com]
• 12. The characteristics of copper, and the reaction of the metal with nitric acid | MEL Chemistry [melscience.com]

Comparing the catalytic activity of copper nitrate with other transition metal nitrates.

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is paramount for efficient and selective chemical transformations. This guide provides a comparative analysis of the catalytic activity of copper nitrate (B79036) alongside other first-row transition metal nitrates—specifically those of iron, nickel, and cobalt—with a focus on their application in the electrochemical reduction of nitrate (NO₃⁻) to ammonia (B1221849) (NH₃). This reaction is of significant interest for both environmental remediation and sustainable ammonia synthesis.

The catalytic performance of these metal nitrates is intrinsically linked to the properties of the metallic or metal oxide nanoparticles that are typically formed in situ or ex situ from the nitrate precursors. These materials serve as the active catalysts. Among the non-precious transition metals, copper-based materials have demonstrated superior overall performance in the electrocatalytic reduction of nitrate.[1] However, iron, cobalt, and nickel also exhibit notable catalytic activities that warrant a detailed comparison.

Performance Comparison in Electrocatalytic Nitrate Reduction

The efficacy of a catalyst in the electrochemical reduction of nitrate is primarily evaluated based on its Faradaic efficiency (FE) for ammonia production and the ammonia yield rate. The Faradaic efficiency represents the percentage of electrons supplied to the system that are utilized for the desired reaction (in this case, the conversion of nitrate to ammonia). The ammonia yield rate quantifies the amount of ammonia produced per unit time and catalyst area or mass.

The following table summarizes representative performance data for catalysts derived from copper, iron, cobalt, and nickel nitrates in the electrocatalytic reduction of nitrate to ammonia. It is important to note that the experimental conditions, such as electrolyte composition, pH, and applied potential, can significantly influence the catalytic performance.

Catalyst Precursor	Catalyst Form	Applied Potential (vs. RHE)	Faradaic Efficiency for NH₃ (%)	NH₃ Yield Rate (µmol h⁻¹ cm⁻²)	Reference
Copper(II) Nitrate	Copper Nanoparticles	-0.7 V	94.5	55.6 mA cm⁻² (current density)	[2]
Iron(III) Nitrate / Cobalt(II) Nitrate	Fe/Co Bimetallic Nanoparticles	-0.785 V	58.2	14.6	[3][4]
Cobalt(II) Nitrate	Co₃O₄	-0.25 V	85.15	Not Specified	[3]
Nickel(II) Nitrate / Iron(III) Nitrate	Not Specified	Not Specified	Not Specified	Not Specified	[5]

Note: Direct comparison is challenging due to varying experimental conditions in the cited literature. The data presented are representative values to illustrate the catalytic potential of each metal.

Copper-based catalysts generally exhibit high Faradaic efficiencies for ammonia production.[2] Cobalt oxides have also been identified as having high Faradaic efficiency.[3] Bimetallic catalysts, such as those combining iron and cobalt, have been investigated to leverage synergistic effects between the metals.[3][4] While individual performance data for nickel- and iron-based catalysts under conditions identical to the best-performing copper and cobalt catalysts are not as readily available in the compiled literature, their activity in nitrate reduction is well-documented.[5]

Experimental Protocols

The following sections detail generalized experimental protocols for catalyst synthesis from their nitrate precursors and the subsequent electrocatalytic nitrate reduction experiment.

Catalyst Synthesis from Metal Nitrates

Transition metal catalysts for nitrate reduction are often prepared as nanoparticles supported on a conductive material (e.g., carbon cloth, nickel foam). A common method is electrodeposition or simple impregnation followed by thermal treatment.

1. Catalyst Ink Preparation (for impregnation):

• Dissolve a specific amount of the transition metal nitrate salt (e.g., iron(III) nitrate, melamine) in a solvent mixture (e.g., ethylene (B1197577) glycol and ethanol).[6]

• Add a high-surface-area carbon support (e.g., Vulcan XC-72R) to the solution.[6]

• Sonciate the mixture for an extended period (e.g., 1 hour) to ensure uniform dispersion of the precursor on the support.[6]

• Evaporate the solvent and dry the resulting powder.[6]

• Thermally treat the powder in an inert atmosphere (e.g., under N₂ at 700 °C for 3 hours) to decompose the nitrate and form the active catalyst.[6]

2. Working Electrode Fabrication:

• Prepare a catalyst ink by ultrasonically dispersing the synthesized catalyst powder in a solvent like isopropyl alcohol.[6]

• Brush the catalyst ink onto a conductive substrate, such as carbon paper, which will serve as the working electrode.[6]

Electrochemical Nitrate Reduction in an H-type Cell

Electrocatalytic experiments are commonly conducted in a two-compartment H-type electrochemical cell, where the cathodic and anodic compartments are separated by a membrane.[7][8][9]

1. Experimental Setup:

• Working Electrode: The catalyst-coated substrate prepared as described above.[7]

• Counter Electrode: A platinum foil or mesh.[7]

• Reference Electrode: A standard electrode such as a Saturated Calomel Electrode (SCE) or Ag/AgCl.[7]

• Electrolyte: An aqueous solution containing a supporting electrolyte (e.g., 1 M KOH) and the nitrate source (e.g., 200 ppm NO₃⁻-N).[2]

• Cell: A two-compartment H-type cell with the compartments separated by a proton exchange membrane or an anion exchange membrane.[8]

2. Experimental Procedure:

• Assemble the H-type cell with the working, counter, and reference electrodes in their respective compartments, filled with the electrolyte.

• Purge the electrolyte with an inert gas (e.g., N₂) to remove dissolved oxygen.

• Connect the electrodes to a potentiostat.

• Perform electrochemical measurements, such as linear sweep voltammetry (LSV) to determine the onset potential of the reaction, and chronoamperometry at a fixed potential to measure the catalytic activity and stability over time.

• Analyze the reaction products in the catholyte at regular intervals using methods like UV-vis spectrophotometry or ion chromatography to determine the concentration of ammonia and residual nitrate.

Reaction Pathway and Mechanism

The electrochemical reduction of nitrate to ammonia is a complex multi-step process involving the transfer of eight electrons and nine protons. The reaction proceeds through several nitrogen-containing intermediates. The specific reaction pathway and the rate-determining step can vary depending on the catalyst material and the reaction conditions.

Caption: Generalized reaction pathway for the electrochemical reduction of nitrate to ammonia on a transition metal catalyst surface.

The initial step involves the adsorption of nitrate onto the catalyst surface.[1] Subsequently, the adsorbed nitrate is sequentially reduced to various intermediates, with the breaking of N-O bonds and the formation of N-H bonds. Different transition metals exhibit varying adsorption energies for these intermediates, which influences their catalytic activity and selectivity.[10] For instance, copper is known to have a good adsorption capability for intermediates like *NO₃⁻, *NO₂⁻, and *NO, facilitating their continuous reduction.[11] The final step is the desorption of the ammonia product from the catalyst surface into the solution. A significant challenge in this process is the competing hydrogen evolution reaction (HER), where protons are reduced to hydrogen gas, thus lowering the Faradaic efficiency for ammonia production. An effective catalyst for nitrate reduction should not only efficiently break N-O bonds but also suppress the HER.[5]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Enhancing Efficiency of Nitrate Reduction to Ammonia by Fe and Co Nanoparticle-Based Bimetallic Electrocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. madison-proceedings.com [madison-proceedings.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

A Greener Approach to Nitration: Analyzing Byproducts of Copper (II) Nitrate Hemipentahydrate

For researchers, scientists, and drug development professionals, the choice of reagents is critical, not only for achieving desired chemical transformations but also for minimizing hazardous byproducts and ensuring environmentally sustainable practices. In the realm of aromatic nitration, a fundamental reaction in organic synthesis, copper (II) nitrate (B79036) hemipentahydrate has emerged as a promising alternative to the conventional mixed-acid method (a combination of sulfuric and nitric acid). This comparison guide delves into the reaction byproducts associated with using copper (II) nitrate hemipentahydrate, offering a comparative analysis with traditional methods, supported by experimental data.

The primary allure of using copper (II) nitrate, often in conjunction with acetic acid, lies in its classification as a "green chemistry" approach.[1][2] This suggests a reaction with a cleaner profile, generating fewer hazardous byproducts compared to the harsh conditions of mixed-acid nitration. The principal products in the nitration of phenols using copper (II) nitrate are the ortho- and para-nitrophenol isomers.[1]

Unveiling the Byproducts: A Comparative Look

While the main products are well-documented, a thorough understanding of the byproduct profile is essential for process optimization and safety.

Byproducts of Copper (II) Nitrate Hemipentahydrate in Phenol (B47542) Nitration

When copper (II) nitrate hemipentahydrate is employed for the nitration of phenols, particularly with a copper(II) complex and 2,4-di-tert-butylphenol, the formation of a biphenol as a major byproduct has been observed.[3] This points to oxidative coupling as a significant side reaction. The reaction of the copper(II) nitrite (B80452) complex with phenols can lead to the generation of nitric oxide (NO) and subsequent oxidation of the phenol.[3]

The general reaction scheme involves the in-situ generation of the nitrating species. In the presence of acetic acid, copper (II) nitrate is believed to form acetyl nitrate, which then acts as the electrophile in the aromatic substitution reaction.

Thermal Decomposition Byproducts

Independent of its role in nitration, the thermal decomposition of copper (II) nitrate hemipentahydrate itself yields a series of byproducts. Upon heating, it initially dehydrates and then decomposes to form basic copper nitrate (Cu₂(NO₃)(OH)₃). Further heating leads to the formation of copper (II) oxide (CuO), nitrogen dioxide (NO₂), and oxygen (O₂).

Quantitative Comparison of Nitration Methods

A direct quantitative comparison of byproduct formation between the copper (II) nitrate method and the traditional mixed-acid method is crucial for an objective assessment. While comprehensive, directly comparative GC-MS data in single studies is limited in the public domain, the collective evidence from various sources allows for a qualitative and semi-quantitative comparison.

Nitrating Agent/Method	Desired Products (Phenol Nitration)	Major Byproducts	Remarks
Copper (II) Nitrate Hemipentahydrate	o-Nitrophenol, p-Nitrophenol	Oxidative coupling products (e.g., biphenols), Nitric Oxide (NO)	Considered a "greener" alternative with less hazardous byproducts.[1][2] Reaction conditions are generally milder.
Mixed Acid (H₂SO₄/HNO₃)	o-Nitrophenol, p-Nitrophenol	Dinitrophenols, Polynitrated compounds, Sulfonated byproducts, Nitrogen oxides (NOx)	Harsh reaction conditions can lead to over-nitration and the formation of a wider range of hazardous and difficult-to-separate byproducts.[4]
Other Metal Nitrates (e.g., Bismuth Nitrate)	Varies with substrate	Varies; often cleaner than mixed acid but can have specific catalytic effects.	Bismuth subnitrate with thionyl chloride has been shown to be effective for nitrating a range of aromatic compounds with good selectivity.[5]

Experimental Protocols

Protocol 1: Nitration of Phenol using Copper (II) Nitrate Hemipentahydrate

This protocol is a generalized procedure based on common laboratory practices for phenol nitration using copper (II) nitrate.

Materials:

• Phenol

• Copper (II) nitrate hemipentahydrate (Cu(NO₃)₂·2.5H₂O)

• Glacial acetic acid

• Dichloromethane (B109758) (or other suitable solvent)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

Procedure:

• Dissolve phenol in glacial acetic acid in a round-bottom flask.

• Add copper (II) nitrate hemipentahydrate portion-wise to the stirred solution. The reaction is often exothermic, and the temperature should be monitored and controlled.

• After the addition is complete, continue stirring at room temperature or with gentle heating (e.g., using a water bath) until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into water and extract with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution to remove acetic acid, followed by a water wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to separate the ortho- and para-nitrophenol isomers and any byproducts.

• Characterize the products and byproducts using techniques such as GC-MS, NMR, and IR spectroscopy to determine the yield and purity.

Protocol 2: Analysis of Byproducts by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., HP-5ms or equivalent).

Procedure:

• Prepare a standard solution of the expected products (o-nitrophenol and p-nitrophenol) and any suspected byproducts (e.g., biphenol) of known concentrations.

• Prepare a diluted sample of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Inject a known volume of the sample into the GC-MS.

• Run a suitable temperature program to achieve good separation of the components. For example, start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Identify the peaks in the chromatogram by comparing their retention times and mass spectra with the prepared standards and with mass spectral libraries (e.g., NIST).

• Quantify the relative amounts of each component by integrating the peak areas in the total ion chromatogram.

Visualizing Reaction Pathways and Workflows

To better understand the processes involved, the following diagrams illustrate a simplified signaling pathway for phenol nitration and a typical experimental workflow for byproduct analysis.

Caption: Simplified pathway for phenol nitration using Copper (II) nitrate in acetic acid.

Caption: Experimental workflow for the analysis of reaction byproducts using GC-MS.

Conclusion

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Copper (II) Nitrate Hemipentahydrate: A Guide for Laboratory Professionals

The safe and compliant disposal of copper (II) nitrate (B79036) hemipentahydrate is a critical aspect of laboratory safety and environmental responsibility. As a strong oxidizer and an environmental hazard due to its copper content, this compound requires careful handling from acquisition to disposal. This guide provides detailed, procedural information for researchers, scientists, and drug development professionals to manage copper (II) nitrate waste streams effectively, ensuring the safety of personnel and adherence to regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle copper (II) nitrate hemipentahydrate with appropriate personal protective equipment (PPE). This includes chemical splash goggles, chemical-resistant gloves (such as natural rubber, neoprene, or PVC), and a lab coat or apron. All handling of solid material should be done in a well-ventilated area or a fume hood to minimize dust generation and inhalation.[1][2] An approved eyewash facility and safety shower must be readily available.[2][3]

Key Hazard Information:

• Oxidizer: Strong oxidizer that may intensify fire or cause a fire/explosion upon contact with combustible materials.[1][4] Keep away from heat, sparks, open flames, and organic materials.[4]

• Corrosive: Causes severe skin burns and eye damage.[5]

• Toxicity: Harmful if swallowed.[4][5]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[5][6] Do not let the product enter drains or waterways.[7]

Regulatory Compliance

Disposal of copper (II) nitrate must always be in accordance with all applicable federal, state, and local regulations. These regulations can be more stringent than national guidelines. It is the responsibility of the waste generator to ensure full compliance. Always consult with your institution's Environmental Health & Safety (EH&S) department and consider using a licensed chemical waste disposal firm for final disposal.[2][6]

Disposal Decision Workflow

The appropriate disposal procedure depends on whether the waste is a solid (e.g., from a spill) or an aqueous solution. The following diagram illustrates the decision-making process for proper management.

Caption: Disposal workflow for Copper (II) Nitrate waste.

Quantitative Data Summary

The following table summarizes key quantitative data relevant to the handling and disposal of copper (II) nitrate.

Parameter	Value	Reference / Note
UN Number	UN 3085 or UN 3087	[2][6][8] Varies by form (e.g., solid, corrosive).
DOT Hazard Class	5.1 (Oxidizer), 6.1 (Toxic), 8 (Corrosive)	[2][6] Subsidiary risks depend on specific formulation.
ACGIH TLV (as Cu)	0.02 mg/m³	[3] Threshold Limit Value for copper dust.
EPA Drinking Water Action Level	1.3 mg/L (1.3 ppm)	[9] For copper at consumer taps.
Typical Wastewater Discharge Limit	< 1.0 mg/L	[1][10] Varies significantly by municipality and industry.

Experimental Protocol: Chemical Treatment of Aqueous Waste

For laboratories equipped to treat their own waste streams, chemical precipitation is an effective method to remove copper from aqueous solutions before final disposal. This procedure should only be performed by trained personnel with a full understanding of the materials and reactions involved, and always in consultation with local regulatory officials.[11]

Method: Precipitation as Copper (II) Phosphate (B84403)

This protocol is adapted from established laboratory waste disposal procedures and is effective for small quantities of aqueous copper waste.[11]

Reaction: 3Cu(NO₃)₂(aq) + 2Na₃PO₄(aq) → Cu₃(PO₄)₂(s) + 6NaNO₃(aq)

Materials:

• Aqueous copper (II) nitrate waste solution

• Sodium phosphate tribasic dodecahydrate (Na₃PO₄·12H₂O)

• Beaker large enough to hold the waste solution plus reagents

• Stir bar and stir plate

• Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

• pH paper or pH meter

• Appropriate PPE (goggles, gloves, lab coat)

Procedure:

• Preparation: Place the beaker containing the aqueous copper nitrate waste on a stir plate in a fume hood. Begin stirring.

• Calculate Reagent Mass: Determine the molar quantity of copper in the solution. For every 3 moles of copper compound, you will need 2 moles of sodium phosphate. A 2x molar excess of sodium phosphate is recommended to ensure complete precipitation.[11]

  • Example Calculation: For 1 liter of 0.1 M copper (II) nitrate solution (0.1 moles Cu), you would need (0.1 moles Cu * (2/3) * 2) = 0.134 moles of sodium phosphate. Using Na₃PO₄·12H₂O (M.W. ≈ 380.12 g/mol ), this equates to approximately 51 grams.[11]

• Precipitation: Slowly add the calculated mass of solid sodium phosphate to the stirring copper nitrate solution. A turquoise precipitate of copper (II) phosphate will form.[11] Continue stirring for 15-20 minutes to ensure the reaction is complete.

• Settling: Turn off the stirrer and allow the solid precipitate to settle.

• Filtration: Carefully filter the mixture to separate the solid copper (II) phosphate from the liquid filtrate.[11]

• Solid Waste Handling: Allow the collected precipitate to dry completely in a designated, ventilated area. Once dry, package the solid in a sealed, clearly labeled container for disposal as hazardous solid waste through a licensed contractor.[11]

• Filtrate Analysis and Disposal: The remaining liquid filtrate contains sodium nitrate. Before disposal, test the filtrate to ensure that the copper concentration is below the local regulatory limit for drain disposal (e.g., <1 mg/L).[1][10] Also, check that the pH is within the acceptable range for your municipality.

  • If the filtrate is compliant, it may be flushed down the drain with a large excess of water (at least 20-fold).[11]

  • If the filtrate is not compliant, it must be collected as aqueous hazardous waste for disposal by a licensed contractor.

References

• 1. Do You Need to Remove Copper From Your Wastewater? - SAMCO Technologies [samcotech.com]
• 2. npalayman.weebly.com [npalayman.weebly.com]
• 3. westliberty.edu [westliberty.edu]
• 4. epa.gov [epa.gov]
• 5. Copper Precipitation Methods - 911Metallurgist [911metallurgist.com]
• 6. resources.finalsite.net [resources.finalsite.net]
• 7. researchgate.net [researchgate.net]
• 8. Preciptation of Aqueous Copper Compounds | Flinn Scientific [flinnsci.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Experiment 2: Copper Precipitation – PROCTECH 2EC3 Lab Manual [ecampusontario.pressbooks.pub]
• 11. flinnsci.ca [flinnsci.ca]

Essential Safety and Operational Guide for Handling Copper (II) Nitrate Hemipentahydrate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Copper (II) nitrate (B79036) hemipentahydrate. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identity and Hazards

Copper (II) nitrate hemipentahydrate is a blue, crystalline solid that is a strong oxidizer.[1] It poses several significant hazards that necessitate careful handling and the use of appropriate personal protective equipment (PPE).[2][3]

Hazard Classification:

Hazard Class	Category	Hazard Statement
Oxidizing solids	Category 1	H271: May cause fire or explosion; strong oxidizer.[2]
Corrosive to metals	Category 1	H290: May be corrosive to metals.[2]
Acute toxicity, Oral	Category 4	H302: Harmful if swallowed.[2]
Skin corrosion	Category 1B	H314: Causes severe skin burns and eye damage.[2]
Serious eye damage	Category 1	H318: Causes serious eye damage.[2]
Acute aquatic toxicity	Category 1	H400: Very toxic to aquatic life.[2]
Chronic aquatic toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling Copper (II) nitrate hemipentahydrate to minimize exposure and prevent injury.

Recommended PPE:

Body Part	Protection	Standard/Specification
Eyes/Face	Chemical splash goggles, Face shield	OSHA 29 CFR 1910.133 or European Standard EN166[3][4]
Skin	Chemical resistant gloves (e.g., Nitrile rubber), Chemical resistant apron or lab coat	Impervious materials[4]
Respiratory	NIOSH-approved respirator with a dust cartridge	Use in poorly ventilated areas or when dust is generated[5]
Body	Fire/flame resistant/retardant clothing	Recommended due to oxidizing properties[2]

Operational Procedures

Handling and Storage:

• Ventilation: Always handle Copper (II) nitrate hemipentahydrate in a well-ventilated area, preferably within a chemical fume hood.[3]

• Avoid Incompatibles: Keep away from heat, sparks, open flames, and combustible materials such as wood, paper, and oil.[1] It is incompatible with reducing agents, organic materials, and powdered metals.[2]

• Storage: Store in a cool, dry, well-ventilated, and locked storeroom.[5] Use a corrosive-resistant container with a resistant inner liner and store away from incompatible substances.[2] The substance is deliquescent, meaning it can absorb moisture from the air, so tightly closed containers are necessary.[6]

Workflow for Handling Copper (II) Nitrate Hemipentahydrate:

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. utsi.edu [utsi.edu]
• 3. fishersci.com [fishersci.com]
• 4. employees.delta.edu [employees.delta.edu]
• 5. westliberty.edu [westliberty.edu]
• 6. Copper(II) Nitrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]